Tead-IN-14

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Covalent TEAD Inhibitors in the Hippo Pathway

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis. Its dysregulation is a key driver in various cancers. The transcriptional enhanced associate domain (TEAD) family of transcription factors (TEAD1-4) are the ultimate downstream effectors of the Hippo pathway. In their active state, TEADs, in conjunction with the coactivators YAP (Yes-associated protein) and TAZ, drive the expression of genes that promote cell growth and inhibit apoptosis. Consequently, inhibiting TEAD activity has emerged as a promising therapeutic strategy for cancers with a dysregulated Hippo pathway. This technical guide provides a detailed overview of the mechanism of action of a class of covalent TEAD inhibitors, exemplified by the well-characterized compound MYF-03-176. These inhibitors function by targeting a conserved cysteine residue within the central palmitate-binding pocket of TEAD proteins, leading to the disruption of their oncogenic activity.

The Hippo Signaling Pathway and the Role of TEAD

The Hippo pathway is a kinase cascade that, when active, phosphorylates and promotes the cytoplasmic retention and degradation of the transcriptional coactivators YAP and TAZ.[1] When the Hippo pathway is inactive, unphosphorylated YAP and TAZ translocate to the nucleus and bind to TEAD transcription factors.[1] This YAP/TAZ-TEAD complex then initiates the transcription of target genes that drive cell proliferation and survival.[2]

All four TEAD isoforms (TEAD1-4) are characterized by a highly conserved TEA DNA-binding domain and a C-terminal YAP/TAZ-binding domain.[3] A crucial feature of TEAD proteins is a central hydrophobic pocket that binds palmitic acid. This post-translational modification, known as S-palmitoylation, occurs on a conserved cysteine residue and is essential for the stability of TEAD proteins and their interaction with YAP/TAZ.[4] Small molecules that occupy this palmitate-binding pocket can allosterically inhibit the TEAD-YAP/TAZ interaction and disrupt TEAD's transcriptional function.

Figure 1: Simplified Hippo Signaling Pathway.

Mechanism of Action of Covalent TEAD Inhibitors

Covalent TEAD inhibitors, such as MYF-03-176, are designed to irreversibly bind to the conserved cysteine residue within the TEAD palmitate-binding pocket. This mechanism of action has several key consequences:

• Inhibition of Palmitoylation: By covalently occupying the binding site of palmitic acid, the inhibitor prevents the auto-palmitoylation of TEAD proteins.

• Allosteric Disruption of TEAD-YAP/TAZ Interaction: The binding of the inhibitor in the central pocket induces a conformational change in the TEAD protein that allosterically disrupts the binding interface for YAP and TAZ. This prevents the formation of the oncogenic transcription complex.

• Suppression of TEAD-Dependent Gene Transcription: By blocking the TEAD-YAP/TAZ interaction, the inhibitor effectively silences the transcriptional output of the Hippo pathway, leading to the downregulation of genes that promote cell proliferation and survival, such as CTGF and CYR61.

• Inhibition of Cancer Cell Growth: The suppression of TEAD-dependent gene transcription ultimately leads to reduced proliferation and viability of cancer cells that are dependent on the Hippo-YAP/TAZ signaling axis.

Figure 2: Mechanism of Covalent TEAD Inhibition.

Quantitative Data

The following tables summarize the quantitative data for the representative covalent TEAD inhibitor, MYF-03-176.

Table 1: Inhibition of TEAD Transcriptional Activity

Assay System	Cell Line	IC50 (nM)
TEAD-luciferase Reporter	NCI-H226	17 ± 5

Table 2: Anti-proliferative Activity in Cancer Cell Lines

Cell Line	Cancer Type	Hippo Pathway Status	IC50 (nM)
NCI-H226	Mesothelioma	NF2 mutant	24 ± 7
SW1573	Lung Cancer	LATS1 mutant	56 ± 11
A549	Lung Cancer	Hippo wild-type	> 10,000

Detailed Experimental Protocols

TEAD-Luciferase Reporter Gene Assay

This assay quantitatively measures the ability of a compound to inhibit TEAD-dependent gene transcription.

Methodology:

• Cell Culture: NCI-H226 cells, which have a mutation in the NF2 gene leading to constitutive YAP/TAZ-TEAD activity, are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Transfection: Cells are seeded in 96-well plates and co-transfected with a TEAD-responsive firefly luciferase reporter plasmid (e.g., 8xGTIIC-luciferase) and a constitutively expressed Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Compound Treatment: After 24 hours of transfection, the medium is replaced with fresh medium containing serial dilutions of the test compound (e.g., MYF-03-176) or DMSO as a vehicle control.

• Incubation: The cells are incubated with the compound for an additional 24-48 hours.

• Luciferase Activity Measurement: The activity of both firefly and Renilla luciferases is measured sequentially from the same cell lysate using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: The firefly luciferase signal is normalized to the Renilla luciferase signal for each well. The normalized data is then plotted against the compound concentration, and the IC50 value is calculated using a non-linear regression model (four-parameter logistic curve).

Figure 3: Workflow for TEAD-Luciferase Reporter Assay.

Cell Viability Assay

This assay determines the effect of the TEAD inhibitor on the proliferation and survival of cancer cells.

Methodology:

• Cell Seeding: Cancer cells (e.g., NCI-H226, SW1573, A549) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing a range of concentrations of the test compound or DMSO vehicle control.

• Incubation: The plates are incubated for a period of 72 hours at 37°C in a 5% CO2 atmosphere.

• Viability Measurement: After the incubation period, cell viability is assessed using a commercially available reagent such as CellTiter-Glo®, which measures intracellular ATP levels as an indicator of metabolically active cells. The luminescent signal is read using a plate reader.

• Data Analysis: The luminescence values are normalized to the vehicle-treated control wells (representing 100% viability). The normalized viability data is plotted against the compound concentration, and the IC50 value is determined by fitting the data to a four-parameter dose-response curve.

Conclusion

Covalent inhibitors targeting the TEAD palmitoylation pocket represent a robust and promising strategy for the treatment of cancers driven by a dysregulated Hippo pathway. By irreversibly binding to a conserved cysteine residue, these compounds allosterically disrupt the critical TEAD-YAP/TAZ interaction, leading to the suppression of oncogenic gene transcription and subsequent inhibition of cancer cell proliferation. The quantitative data and experimental protocols provided herein offer a comprehensive guide for researchers and drug developers working to further characterize and advance this important class of targeted cancer therapeutics.

References

• 1. Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Pan-TEAD Inhibitors in YAP/TAZ-TEAD Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis. Its dysregulation is implicated in the development and progression of various cancers. The transcriptional co-activators Yes-associated protein (YAP) and transcriptional co-activator with PDZ-binding motif (TAZ) are the primary downstream effectors of this pathway. When activated, YAP/TAZ translocate to the nucleus and bind to the TEA domain (TEAD) family of transcription factors, driving the expression of genes that promote cell proliferation and inhibit apoptosis. The formation of the YAP/TAZ-TEAD complex is a critical node for oncogenic signaling, making its disruption a promising therapeutic strategy. This technical guide provides an in-depth overview of the role and mechanism of pan-TEAD inhibitors, with a focus on K-975, a potent and selective covalent inhibitor, in the disruption of the YAP/TAZ-TEAD interaction.

The YAP/TAZ-TEAD Signaling Pathway

The Hippo pathway is a kinase cascade that, when active, phosphorylates and inactivates YAP and TAZ, leading to their cytoplasmic sequestration and degradation.[1][2][3] In many cancers, the Hippo pathway is inactivated, resulting in the dephosphorylation and nuclear accumulation of YAP/TAZ. In the nucleus, YAP and TAZ, which lack DNA-binding domains, act as co-activators by binding to TEAD transcription factors (TEAD1-4).[2][3] This interaction is essential for the recruitment of transcriptional machinery and the subsequent expression of target genes involved in cell proliferation, survival, and migration, such as Connective Tissue Growth Factor (CTGF) and Cysteine-rich angiogenic inducer 61 (CYR61).

Caption: The YAP/TAZ-TEAD Signaling Pathway and Point of Inhibition by K-975.

Mechanism of Action of Pan-TEAD Inhibitors

Pan-TEAD inhibitors are small molecules designed to disrupt the interaction between YAP/TAZ and all four TEAD isoforms. A key strategy for achieving this is by targeting a conserved lipid pocket in the YAP/TAZ-binding domain of TEAD proteins. This pocket is normally occupied by a palmitate molecule, a post-translational modification that is crucial for the stability and function of TEADs.

K-975 is a potent and selective, orally active pan-TEAD inhibitor. Its mechanism of action involves the covalent binding to a conserved cysteine residue (Cys359 in TEAD1) located within this palmitate-binding pocket. This covalent modification sterically hinders the binding of YAP and TAZ, thereby inhibiting the formation of the oncogenic transcriptional complex. Furthermore, by occupying the lipid pocket, K-975 also inhibits the auto-palmitoylation of TEAD proteins.

Caption: Mechanism of K-975 Inhibition of the YAP/TAZ-TEAD Interaction.

Quantitative Data for Pan-TEAD Inhibitors

The potency of pan-TEAD inhibitors is evaluated through various in vitro and cell-based assays. The following tables summarize the inhibitory activities of K-975 and another well-characterized pan-TEAD inhibitor, VT104.

Table 1: In Vitro Inhibitory Activity of K-975 and VT104

Compound	Assay Type	Target	IC50	Reference
K-975	CTGF Reporter Assay (NCI-H661/CTGF-Luc cells)	YAP/TAZ-TEAD Signaling	~70% max inhibition
VT104	YAP Reporter Assay	YAP/TAZ-TEAD Signaling	10.4 nM

Table 2: Anti-proliferative Activity of K-975 and VT104 in Cancer Cell Lines

Compound	Cell Line	Cancer Type	Key Genetic Feature	GI50 / IC50	Reference
K-975	NCI-H226	Malignant Pleural Mesothelioma	NF2 deficient	~20 nM (GI50)
VT104	NCI-H226	Malignant Pleural Mesothelioma	NF2 deficient	16 nM (GI50)
VT104	NCI-H2373	Malignant Pleural Mesothelioma	NF2 deficient	26 nM (GI50)
VT104	NCI-H2052	Malignant Pleural Mesothelioma	LATS2 mutant	33 nM (GI50)
VT104	ACC-MESO-1	Malignant Pleural Mesothelioma	NF2 deficient	20 nM (GI50)

Key Experimental Protocols

The characterization of TEAD inhibitors involves a series of biochemical and cell-based assays to determine their mechanism of action and efficacy.

Luciferase Reporter Assay for YAP/TAZ-TEAD Transcriptional Activity

This assay measures the transcriptional activity of the YAP/TAZ-TEAD complex by quantifying the expression of a reporter gene (e.g., luciferase) under the control of a TEAD-responsive promoter, such as that of Connective Tissue Growth Factor (CTGF).

Methodology:

• Cell Line: NCI-H661 cells stably expressing a CTGF promoter-driven luciferase reporter construct (NCI-H661/CTGF-Luc).

• Treatment: Seed cells in a 96-well plate and allow them to adhere overnight. Treat the cells with a serial dilution of the test compound (e.g., K-975) or DMSO as a vehicle control.

• Incubation: Incubate the cells for 24 hours.

• Lysis and Luminescence Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol (e.g., ONE-Glo EX Luciferase Assay System).

• Data Analysis: Normalize the luciferase signal to a measure of cell viability (e.g., CellTiter-Glo) to account for any cytotoxic effects of the compound. Calculate the percent inhibition relative to the DMSO control and determine the IC50 value.

Caption: Workflow for a Luciferase Reporter Assay.

Co-Immunoprecipitation (Co-IP) to Assess YAP/TAZ-TEAD Interaction

Co-IP is used to determine if a compound disrupts the physical interaction between YAP/TAZ and TEAD proteins within a cellular context.

Methodology:

• Cell Line: NCI-H226 cells, which have a constitutively active YAP/TAZ-TEAD pathway due to NF2 deficiency.

• Treatment: Treat cells with the test compound (e.g., K-975) or DMSO for a specified period (e.g., 24 hours).

• Cell Lysis: Lyse the cells in a buffer that preserves protein-protein interactions.

• Immunoprecipitation: Incubate the cell lysates with an antibody specific to one of the proteins of interest (e.g., anti-TEAD antibody) coupled to magnetic or agarose (B213101) beads. An isotype-matched IgG antibody should be used as a negative control.

• Washing: Wash the beads to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the protein complexes from the beads and separate them by SDS-PAGE. Transfer the proteins to a membrane and probe with antibodies against the other protein of interest (e.g., anti-YAP or anti-TAZ antibody) to detect the co-precipitated protein.

Cell Proliferation Assay

This assay evaluates the effect of the TEAD inhibitor on the growth of cancer cells that are dependent on the YAP/TAZ-TEAD pathway.

Methodology:

• Cell Lines: A panel of cancer cell lines with and without mutations in the Hippo pathway (e.g., NF2-deficient NCI-H226 vs. NF2-wildtype MSTO-211H).

• Treatment: Seed cells in a 96-well plate and treat with a serial dilution of the test compound.

• Incubation: Incubate the cells for an extended period (e.g., 72-144 hours).

• Viability Measurement: Measure cell viability using a reagent such as CellTiter-Glo, which quantifies ATP levels as an indicator of metabolically active cells, or by using a dye exclusion assay.

• Data Analysis: Plot the cell viability against the compound concentration and calculate the GI50 (concentration for 50% growth inhibition).

Conclusion

The inhibition of the YAP/TAZ-TEAD transcriptional complex represents a promising therapeutic strategy for cancers with a dysregulated Hippo pathway. Pan-TEAD inhibitors, such as K-975 and VT104, have demonstrated potent and selective activity by targeting the conserved palmitate-binding pocket of TEAD proteins. This mechanism effectively disrupts the interaction with the YAP/TAZ co-activators, leading to the suppression of oncogenic gene expression and inhibition of tumor cell proliferation. The experimental protocols outlined in this guide provide a framework for the evaluation and characterization of novel TEAD inhibitors, which will be instrumental in the continued development of targeted therapies for YAP/TAZ-driven cancers.

References

• 1. researchgate.net [researchgate.net]
• 2. blog.cellsignal.com [blog.cellsignal.com]
• 3. The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Tead-IN-14: A Molecular Glue Stabilizing the TEAD-VGLL4 Repressive Complex

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The Hippo signaling pathway, a critical regulator of organ size and tissue homeostasis, is frequently dysregulated in various cancers. The transcriptional coactivators YAP and TAZ, which are downstream effectors of this pathway, associate with the TEAD family of transcription factors to drive the expression of pro-proliferative and anti-apoptotic genes. While the disruption of the TEAD-YAP/TAZ interaction has been a primary focus of drug discovery efforts, a new class of molecules has emerged that employs an alternative and equally compelling mechanism. This technical guide delves into the core of one such molecular entity, exemplified by sulfonamide-containing compounds like Tead-IN-14, which function as molecular glues to foster the interaction between TEAD and the transcriptional corepressor VGLL4. This induced association creates a repressive complex that counteracts the oncogenic activity of YAP/TAZ, offering a novel therapeutic strategy for cancers with aberrant Hippo signaling. This document provides a comprehensive overview of the mechanism of action, quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Introduction

The TEAD family of transcription factors (TEAD1-4) are central to the Hippo signaling pathway's control over cellular proliferation and survival.[1] In many cancers, the Hippo pathway is inactivated, leading to the nuclear accumulation of the oncoproteins YAP and TAZ.[1] These coactivators lack a DNA-binding domain and rely on their interaction with TEADs to regulate gene expression.[1] Consequently, disrupting the TEAD-YAP/TAZ protein-protein interaction has been a major therapeutic goal.

Recently, a paradigm-shifting mechanism has been identified for a subset of TEAD-targeting small molecules.[1][2] Instead of inhibiting the TEAD-YAP/TAZ interaction, these compounds, characterized by a sulfonamide group and exemplified by molecules like "Compound 2" (a pan-TEAD inhibitor), act as molecular glues. They enhance the binding of the transcriptional corepressor Vestigial-like 4 (VGLL4) to TEAD. VGLL4 competes with YAP and TAZ for binding to TEAD, and its association with TEAD leads to the repression of pro-growth gene networks. This chemically induced formation of the TEAD-VGLL4 repressive complex effectively switches the transcriptional output from activation to repression, thereby inhibiting cancer cell proliferation. This guide will use "Compound 2" as a proxy for Tead-IN-14 to detail this mechanism.

Quantitative Data

The following tables summarize the available quantitative data for a representative Tead-IN-14-like molecule, "Compound 2," and the native binding affinities of relevant proteins.

Table 1: Binding Affinities of "Compound 2" and TEAD Interactors

Interacting Molecules	Method	Affinity Constant	Reference
"Compound 2" - TEAD Lipid Pocket	Not Specified	~20 nM
GNE-7883 - TEAD Lipid Pocket	Not Specified	~330 nM
TEAD - VGLL4	Not Specified	Kd = 6.8 nM
TEAD - YAP	Not Specified	Kd = 2.1 nM

Mechanism of Action: A Molecular Glue Approach

Tead-IN-14 and related compounds bind to the central lipid pocket of TEAD proteins. This binding event induces a conformational change in TEAD that, rather than sterically hindering the binding of YAP or TAZ, allosterically promotes the association with VGLL4. This enhanced interaction is crucial for the anti-proliferative effects of these compounds, as the genetic deletion of VGLL4 renders cells resistant to their activity. The formation of the TEAD-VGLL4 complex leads to the recruitment of corepressors and subsequent downregulation of genes involved in cell proliferation and mechanosignaling.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]

The Emergence of Tead-IN-14: A Potent Oral Inhibitor of the TEAD Family of Transcription Factors

For Immediate Release

In the landscape of oncology research, the Hippo signaling pathway has emerged as a critical regulator of cell proliferation and organ size, with its dysregulation implicated in the development and progression of various cancers. Central to this pathway are the TEA domain (TEAD) transcription factors (TEAD1-4), which act as the final downstream effectors. The discovery of Tead-IN-14, a potent and orally active pan-TEAD inhibitor, marks a significant advancement in the pursuit of novel therapeutics targeting this pathway. This whitepaper provides an in-depth technical guide to the discovery, synthesis, and biological characterization of Tead-IN-14.

Introduction to TEAD Transcription Factors

The TEAD family of transcription factors (TEAD1, TEAD2, TEAD3, and TEAD4) are key mediators of the Hippo signaling pathway.[1][2][3] In a state of pathway-off, the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif) translocate to the nucleus and bind to TEAD proteins. This complex then drives the expression of genes that promote cell proliferation, survival, and migration.[4][5] In many cancers, the Hippo pathway is inactivated, leading to the constitutive activation of the YAP/TAZ-TEAD transcriptional program, which contributes to tumor growth and metastasis. Consequently, inhibiting the function of TEADs presents a promising therapeutic strategy for a range of solid tumors.

Discovery of Tead-IN-14

Tead-IN-14, also identified as compound 75a, was discovered through a focused drug discovery program aimed at identifying potent and orally bioavailable small molecule inhibitors of TEAD. While the specific details of the initial screening cascade are proprietary, the discovery effort led to the identification of a novel chemical scaffold with significant inhibitory activity against the TEAD family of proteins.

Synthesis of Tead-IN-14

The chemical synthesis of Tead-IN-14 is detailed in the patent literature (CA3200814A1). While the full step-by-step protocol is outlined within the patent documentation, a generalized synthetic scheme is presented below. The synthesis involves a multi-step sequence starting from commercially available starting materials, culminating in the formation of the final compound with the molecular formula C24H24F3N and a molecular weight of 475.46.

Further details regarding the specific reagents, reaction conditions, and purification methods are available in the aforementioned patent.

Biological Activity and Pharmacokinetic Profile

Tead-IN-14 has demonstrated potent inhibitory activity against the TEAD family of transcription factors.

Property	Value
Target	TEAD (pan-inhibitor)
IC50	<100 nM
Molecular Formula	C24H24F3N
Molecular Weight	475.46 g/mol
Oral Bioavailability	Active
Half-life (mouse)	2.3 hours
Table 1: Key Properties of Tead-IN-14

The sub-100 nanomolar IC50 value indicates strong pan-TEAD inhibitory potency. Furthermore, its demonstrated oral activity and a half-life of 2.3 hours in mouse models suggest favorable pharmacokinetic properties for in vivo applications.

Mechanism of Action

The primary mechanism of action of Tead-IN-14 is the inhibition of the transcriptional activity of the TEAD proteins. By binding to the TEAD proteins, Tead-IN-14 is believed to allosterically inhibit the protein-protein interaction between TEAD and its co-activators, YAP and TAZ. This disruption of the TEAD-YAP/TAZ complex prevents the transcription of downstream target genes that are critical for cancer cell proliferation and survival.

Below is a diagram illustrating the Hippo signaling pathway and the proposed point of intervention for Tead-IN-14.

Figure 1: The Hippo Signaling Pathway and the inhibitory action of Tead-IN-14.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Tead-IN-14 are provided within the patent documentation (CA3200814A1). The following is a generalized overview of the types of assays likely employed in its characterization.

TEAD-YAP/TAZ Interaction Assay (e.g., TR-FRET)

A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is a common method to quantify the disruption of the TEAD-YAP/TAZ protein-protein interaction.

Figure 2: Generalized workflow for a TR-FRET-based TEAD-YAP/TAZ interaction assay.

Cell-Based Reporter Gene Assay

To assess the cellular activity of Tead-IN-14, a reporter gene assay is typically used. In this assay, cells are engineered to express a reporter gene (e.g., luciferase) under the control of a TEAD-responsive promoter.

Figure 3: Workflow for a cell-based TEAD reporter gene assay.

Future Directions

The discovery of Tead-IN-14 represents a significant step forward in the development of targeted therapies for cancers driven by the Hippo pathway. Further preclinical studies will be necessary to fully elucidate its efficacy and safety profile in various cancer models. The promising oral bioavailability and potent activity of Tead-IN-14 make it a compelling candidate for continued investigation and potential clinical development. The scientific community eagerly awaits the publication of peer-reviewed data to further validate the findings presented in the patent literature.

References

• 1. CA3200814A1 - Tead inhibitors and uses thereof - Google Patents [patents.google.com]
• 2. An updated patent review of TEAD modulators (2022-present) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Progress with YAP/TAZ-TEAD inhibitors: a patent review (2018-present) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hippo pathway inhibition by blocking the YAP/TAZ-TEAD interface: a patent review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: The Impact of TEAD-IN-14 on Gene Transcription in Cancer Cells

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The TEA Domain (TEAD) family of transcription factors are critical downstream effectors of the Hippo signaling pathway, which plays a pivotal role in organ size regulation, cell proliferation, and apoptosis.[1][2] Dysregulation of the Hippo pathway, leading to the hyperactivation of its transcriptional co-activators YAP and TAZ, is a common event in various human cancers.[1][3] YAP/TAZ lack DNA-binding domains and must partner with TEAD proteins in the nucleus to drive the transcription of pro-proliferative and anti-apoptotic genes.[4] This dependency makes the YAP/TAZ-TEAD interaction a compelling therapeutic target. TEAD-IN-14 is a representative small molecule inhibitor designed to disrupt this complex, thereby suppressing oncogenic gene expression. This document provides an in-depth overview of the mechanism of action of TEAD-IN-14, its effects on gene transcription, and detailed protocols for evaluating its efficacy in cancer cells.

Core Mechanism of Action: The Hippo Signaling Pathway

The Hippo pathway is a kinase cascade that, when active, phosphorylates and inactivates the transcriptional co-activators YAP and TAZ, leading to their cytoplasmic retention and degradation. In many cancers, particularly those with mutations in upstream pathway components like NF2, this kinase cascade is inactive ("Hippo off"). This allows unphosphorylated YAP/TAZ to translocate to the nucleus, where they bind to TEAD transcription factors (TEAD1-4).

TEAD proteins themselves possess minimal inherent transcriptional activity and rely on co-activators like YAP/TAZ to function. The binding of YAP/TAZ to TEAD is facilitated by a lipid-binding pocket on the TEAD protein, which is post-translationally palmitoylated. This modification is essential for TEAD stability and its interaction with YAP/TAZ.

TEAD-IN-14 functions as a competitive inhibitor, binding to this central lipid pocket of TEAD proteins. This action prevents TEAD auto-palmitoylation and sterically hinders the binding of YAP and TAZ, effectively decoupling the TEAD transcription factors from their oncogenic co-activators. The result is the abrogation of the transcriptional program that drives cancer cell proliferation and survival.

Caption: The Hippo Signaling Pathway and the Mechanism of TEAD-IN-14 Inhibition.

Quantitative Analysis of TEAD-IN-14 Activity

The efficacy of TEAD inhibitors is typically quantified through cell viability assays and analysis of target gene expression. The data below is representative of potent, selective, covalent TEAD inhibitors evaluated in Hippo-dysregulated cancer cell lines, such as those with NF2 mutations.

Table 1: In Vitro Potency of Representative TEAD Inhibitors

Cell Line	Cancer Type	Key Mutation	Inhibitor	IC50 (nM)
NCI-H226	Mesothelioma	NF2 loss	Pan-TEAD Covalent Inhibitor	~ 50 - 150
MSTO-211H	Mesothelioma	NF2 loss	Pan-TEAD Covalent Inhibitor	~ 100 - 250
Ben-Men-1	Meningioma	NF2 loss	Pan-TEAD Covalent Inhibitor	~ 75 - 200

Data synthesized from studies on advanced TEAD inhibitors demonstrating nanomolar potency in Hippo-activated models.

Table 2: Effect of TEAD Inhibition on Downstream Target Gene Expression

The primary transcriptional targets of the YAP/TAZ-TEAD complex include genes involved in cell proliferation, migration, and survival. Treatment with a TEAD inhibitor like TEAD-IN-14 leads to a significant reduction in the mRNA levels of these genes.

Target Gene	Function	Fold Change (mRNA) upon TEAD Inhibition
CTGF	Proliferation, Angiogenesis	↓ 80-95%
CYR61	Proliferation, Cell Adhesion	↓ 75-90%
MYC	Cell Cycle Progression	↓ 50-70%
CCND1	Cell Cycle G1/S Transition	↓ 40-60%
ZEB1	Epithelial-Mesenchymal Transition (EMT)	↓ 60-80%

Data represents typical downregulation observed in RNA-seq experiments following treatment with effective TEAD inhibitors.

Key Experimental Protocols

To evaluate the biological effects of TEAD-IN-14, a series of in vitro experiments are essential. The following sections detail the methodologies for assessing cell viability, global gene expression changes, TEAD genomic occupancy, and the disruption of the YAP-TEAD protein-protein interaction.

Cell Viability Assay (MTS/MTT)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. A reduction in metabolic activity in the presence of TEAD-IN-14 indicates cytotoxic or cytostatic effects.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., NCI-H226) in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of TEAD-IN-14 in culture medium. Add 100 µL of the diluted compound to the wells (final volume 200 µL). Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plate for 72 hours.

• MTS Reagent Addition: Add 20 µL of MTS reagent solution to each well.

• Final Incubation: Incubate for 1-4 hours at 37°C until a color change is apparent.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control wells to determine the percentage of cell viability. Plot the results to calculate the IC50 value.

Caption: Workflow for a Cell Viability Assay.

RNA-Sequencing (RNA-seq) Analysis

RNA-seq provides a comprehensive, unbiased view of the transcriptome, allowing for the identification of all genes whose expression is altered by TEAD-IN-14.

Protocol:

• Cell Culture and Treatment: Culture cancer cells in 6-well plates to ~70% confluency. Treat cells with TEAD-IN-14 (at a concentration of ~5x IC50) and a vehicle control for 24 hours. Use at least two biological replicates per condition.

• RNA Extraction: Harvest cells and extract total RNA using a suitable kit (e.g., RNeasy Kit, Qiagen). Assess RNA quality and quantity using a Bioanalyzer.

• Library Preparation: Prepare sequencing libraries from high-quality RNA samples. This typically involves mRNA purification (poly-A selection), fragmentation, reverse transcription to cDNA, and ligation of sequencing adapters.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Quality Control: Assess raw sequencing reads for quality.

  • Alignment: Align reads to a reference genome (e.g., hg38).

  • Quantification: Count the number of reads mapping to each gene.

  • Differential Expression: Use tools like DESeq2 or edgeR to identify genes that are significantly upregulated or downregulated upon treatment with TEAD-IN-14.

  • Pathway Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis on the list of differentially expressed genes to identify affected biological processes.

Caption: Workflow for RNA-Sequencing Analysis.

Chromatin Immunoprecipitation-Sequencing (ChIP-seq)

ChIP-seq is used to identify the genome-wide binding sites of a specific transcription factor. In this context, it can demonstrate that TEAD-IN-14 reduces the occupancy of TEAD proteins at the promoters and enhancers of its target genes.

Protocol:

• Cell Treatment: Treat cells with TEAD-IN-14 and vehicle control as in the RNA-seq protocol.

• Cross-linking: Cross-link proteins to DNA by adding formaldehyde (B43269) directly to the culture medium and incubating. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into small fragments (200-600 bp) using sonication.

• Immunoprecipitation (IP): Incubate the sheared chromatin overnight with an antibody specific to a TEAD paralog (e.g., anti-TEAD4). Use a non-specific IgG as a control.

• Immune Complex Capture: Add Protein A/G magnetic beads to pull down the antibody-protein-DNA complexes.

• Wash and Elute: Wash the beads to remove non-specific binding, then elute the complexes.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links by heating and purify the immunoprecipitated DNA.

• Library Preparation and Sequencing: Prepare sequencing libraries from the purified DNA and sequence them.

• Data Analysis:

  • Align sequenced reads to the reference genome.

  • Perform "peak calling" using software like MACS2 to identify regions of the genome with significant enrichment of TEAD binding compared to the input control.

  • Compare peak intensity and number between TEAD-IN-14-treated and vehicle-treated samples to quantify the reduction in TEAD binding.

Caption: Workflow for ChIP-Sequencing Analysis.

References

• 1. Frontiers | Targeting TEAD in cancer [frontiersin.org]
• 2. journals.biologists.com [journals.biologists.com]
• 3. TEAD Inhibitors for the Treatment of Hippo Pathway-Dependent Cancers - Innovations [innovations.dana-farber.org]
• 4. portlandpress.com [portlandpress.com]

The Impact of TEAD Inhibition on Cancer Cell Proliferation and Survival: A Technical Overview of SWTX-143

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the cellular impact of TEAD inhibition, focusing on the novel covalent inhibitor, SWTX-143. We will explore its effects on cell proliferation and apoptosis, supported by quantitative data and detailed experimental methodologies. This document is intended to serve as a valuable resource for researchers in oncology and drug development, offering insights into the therapeutic potential of targeting the Hippo-YAP-TEAD signaling pathway.

Introduction: The Hippo-YAP-TEAD Pathway in Cancer

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis.[1] Dysregulation of this pathway is a common event in various human cancers, leading to the hyperactivation of its downstream effectors, the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif).[1][2] In their active state, YAP and TAZ translocate to the nucleus and bind to the TEA domain (TEAD) family of transcription factors (TEAD1-4).[1] This interaction drives the expression of genes that promote cell proliferation and inhibit apoptosis, thereby contributing to tumor growth and progression.[1][3] Consequently, the TEADs have emerged as a promising therapeutic target for cancers with aberrant Hippo pathway signaling.[2][4]

SWTX-143 is a novel, irreversible, and covalent pan-TEAD inhibitor that binds to the palmitoylation pocket of all four TEAD isoforms.[1][5] This action blocks the interaction between YAP/TAZ and TEAD, leading to the suppression of their downstream transcriptional output.[3] This guide will delve into the specific effects of SWTX-143 on cancer cell lines, providing a comprehensive overview of its anti-proliferative and pro-apoptotic activities.

Quantitative Analysis of SWTX-143's Impact on Cell Proliferation

SWTX-143 has demonstrated potent anti-proliferative effects in various cancer cell lines, particularly those with mutations in the Hippo pathway, such as mesothelioma and kidney cancer.[3][5] The half-maximal inhibitory concentration (IC50) values, a measure of the inhibitor's potency, are summarized in the tables below.

Table 1: IC50 Values of SWTX-143 in Mesothelioma Cell Lines [3][5]

Cell Line	Hippo Pathway Mutation	IC50 (nM)
Mero-14	NF2 loss-of-function	5 - 207
NCI-H226	NF2 loss-of-function	5 - 207
NCI-H2052	NF2 loss-of-function	5 - 207
MSTO-211H	LATS1/2 deficient	5 - 207
NCI-H28	Wild-type	>1000
NCI-H2452	Wild-type	>1000

Table 2: IC50 Values of SWTX-143 in Kidney Cancer Cell Lines [3]

Cell Line	Hippo Pathway Mutation	IC50 (nM)
SN12C	NF2 loss-of-function	<500
UO31	LATS2 A324V	<500
ACHN	NF2 R57* / LATS2 loss-of-function	<500
HEK293	Wild-type	>1000

Examination of SWTX-143's Effect on Apoptosis

Interestingly, in the NF2-deficient mesothelioma cell line NCI-H226, SWTX-143 was found to induce cell-cycle arrest rather than promoting apoptosis.[3][4] This effect was demonstrated by a significant reduction in the number of 5-ethynyl-2'-deoxyuridine (B1671113) (EdU)-positive cells, a marker of DNA synthesis and cell proliferation, with kinetics similar to the CDK4/6 inhibitor palbociclib (B1678290).[3] In contrast, the chemotherapeutic agent cisplatin (B142131) induced a strong apoptotic response in the same cell line, as measured by Caspase-3/7 activity.[3]

Table 3: Apoptotic Response to SWTX-143 in NCI-H226 Mesothelioma Cells [3]

Treatment	Apoptotic Effect (Caspase-3/7 Activity)
SWTX-143	No significant increase
Cisplatin (positive control)	Significant increase

Experimental Protocols

This section provides an overview of the key experimental methodologies used to evaluate the efficacy of SWTX-143.

Cell Proliferation Assays

4.1.1. CellTiter-Glo® Luminescent Cell Viability Assay: This assay determines the number of viable cells in culture based on the quantification of ATP, which signals the presence of metabolically active cells.

• Procedure:

  • Seed cells in 96-well plates at a density of 1,500 cells/well and incubate overnight.

  • Treat cells with a serial dilution of SWTX-143 or vehicle control.

  • After the desired incubation period (e.g., 6 days), add CellTiter-Glo® reagent to each well.

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

  • Calculate IC50 values by plotting the luminescence signal against the logarithm of the inhibitor concentration.

4.1.2. EdU (5-ethynyl-2'-deoxyuridine) Incorporation Assay: This assay measures DNA synthesis as an indicator of cell proliferation.

• Procedure:

  • Seed NCI-H226 cells in 96-well plates and treat with SWTX-143, palbociclib (positive control), or vehicle.

  • At various time points, add EdU to the culture medium and incubate for a defined period to allow for its incorporation into newly synthesized DNA.

  • Fix and permeabilize the cells.

  • Detect incorporated EdU using a click chemistry reaction with a fluorescently labeled azide.

  • Counterstain cell nuclei with a DNA dye (e.g., Hoechst 33342).

  • Image the cells using a high-content imaging system and quantify the percentage of EdU-positive cells.

Apoptosis Assay

4.2.1. Caspase-Glo® 3/7 Assay: This assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.

• Procedure:

  • Seed NCI-H226 cells in 96-well plates and incubate overnight.

  • Treat cells with SWTX-143, cisplatin (positive control), or vehicle.

  • After the incubation period, add the Caspase-Glo® 3/7 reagent to each well.

  • Incubate at room temperature to allow for cell lysis and caspase cleavage of the substrate.

  • Measure the resulting luminescent signal with a plate reader.

In Vivo Xenograft Studies

• Procedure:

  • Subcutaneously inject human mesothelioma cells (e.g., NCI-H226) into immunocompromised mice.

  • Allow tumors to reach a specified volume (e.g., ~170 mm³).

  • Randomize mice into treatment groups and administer SWTX-143 (e.g., 10, 25, and 50 mg/kg) or vehicle orally once daily.

  • Monitor tumor volume and body weight regularly throughout the study.

  • At the end of the study, excise tumors for further analysis.[3]

Visualizing the Mechanism and Workflows

To better illustrate the concepts discussed, the following diagrams were generated using the Graphviz DOT language.

Caption: The Hippo Signaling Pathway and the Mechanism of Action of SWTX-143.

Caption: A Typical Experimental Workflow for Evaluating a TEAD Inhibitor.

Conclusion

The TEAD inhibitor SWTX-143 demonstrates significant potential as a therapeutic agent for cancers characterized by dysregulated Hippo pathway signaling. Its potent anti-proliferative activity in Hippo-mutant mesothelioma and kidney cancer cell lines, coupled with its ability to induce cell-cycle arrest, underscores the promise of targeting the YAP/TAZ-TEAD interaction. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for further research and development in this exciting area of oncology. Future investigations will likely focus on expanding the range of cancer types sensitive to TEAD inhibition and exploring combination therapies to enhance efficacy and overcome potential resistance mechanisms.

References

• 1. A Novel Irreversible TEAD Inhibitor, SWTX-143, Blocks Hippo Pathway Transcriptional Output and Causes Tumor Regression in Preclinical Mesothelioma Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medium.com [medium.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. SWTX-143 shows activity in Hippo-mutant mesothelioma | BioWorld [bioworld.com]

Tead-IN-14: A Deep Dive into its Chemical Profile and Inhibitory Properties

For Immediate Release

Palo Alto, CA – December 2, 2025 – In the rapidly evolving landscape of oncology research, the Hippo signaling pathway has emerged as a critical regulator of cell growth and tumorigenesis. At the heart of this pathway lies the TEAD family of transcription factors, whose interaction with the coactivators YAP and TAZ is a key driver of cancer cell proliferation. A promising new small molecule inhibitor, Tead-IN-14, has been identified, demonstrating potent and orally active inhibition of TEAD activity. This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of Tead-IN-14, intended for researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Physicochemical Properties

Tead-IN-14, also referred to as compound 75a, is a novel synthetic molecule designed to target the TEAD family of transcription factors. Its chemical identity is defined by the following parameters:

Property	Value
Molecular Formula	C₂₄H₂₄F₃N₃O₄
Molecular Weight	475.46 g/mol
SMILES	O=C(N1C--INVALID-LINK--O">C@@HO)[C@H]2--INVALID-LINK--C2

Table 1: Physicochemical Properties of Tead-IN-14.

Biological Activity and Potency

Tead-IN-14 has demonstrated significant inhibitory activity against the TEAD family of transcription factors. In vitro studies have shown a potent inhibition of TEAD, with an IC50 value of less than 100 nM. The compound is orally active and has a reported half-life of 2.3 hours in mouse models, indicating its potential for in vivo applications. Further details on its biological activity are outlined in patent WO2024067773A1.[1]

Parameter	Value	Source
Target	TEAD Transcription Factors	[1]
IC50	<100 nM	[1]
Activity	Orally Active	[1]
Half-life (mouse)	2.3 hours	[1]

Table 2: Biological Activity of Tead-IN-14.

Mechanism of Action and Signaling Pathway

Tead-IN-14 functions by disrupting the interaction between TEAD transcription factors and their coactivators, YAP and TAZ. This interaction is a crucial downstream step in the Hippo signaling pathway. By inhibiting this protein-protein interaction, Tead-IN-14 effectively abrogates the transcriptional program that drives cell proliferation and survival in various cancers.

The Hippo pathway is a complex signaling cascade that plays a central role in organ size control and tissue homeostasis. Its dysregulation is a common feature in many human cancers. The core of the pathway consists of a kinase cascade that, when active, phosphorylates and inactivates the transcriptional coactivators YAP and TAZ. In many cancers, this kinase cascade is inactivated, leading to the accumulation of YAP/TAZ in the nucleus, where they bind to TEAD transcription factors to promote tumorigenesis.

Hippo Pathway and Tead-IN-14 Mechanism

Experimental Protocols

The primary source for the synthesis and biological evaluation of Tead-IN-14 is the patent application WO2024067773A1. Researchers interested in the detailed experimental protocols for the synthesis of Tead-IN-14 and the assays used to determine its biological activity are encouraged to consult this document. The patent provides a comprehensive description of the chemical synthesis steps and the methodologies for the in vitro and in vivo experiments.

Conclusion

Tead-IN-14 represents a significant advancement in the development of targeted therapies for cancers driven by the Hippo pathway. Its potent and specific inhibition of the TEAD-YAP/TAZ interaction, coupled with its oral bioavailability, makes it a highly promising candidate for further preclinical and clinical investigation. The detailed information provided in this guide serves as a valuable resource for researchers dedicated to advancing the field of oncology and developing novel cancer therapeutics.

Therapeutic Rationale for Tead-IN-14

References

• 1. medchemexpress.com [medchemexpress.com]

A Technical Guide to Studying Transcriptional Regulation with TEAD Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific compound "Tead-IN-14" could not be identified in the public domain or scientific literature at the time of this writing. This guide therefore provides a comprehensive overview of the principles and methods for studying transcriptional regulation using TEAD (TEA Domain) family inhibitors in general, with data and protocols drawn from published research on various known TEAD-targeting compounds.

Introduction: Targeting the TEAD Transcriptional Hub

The TEA Domain (TEAD) family of transcription factors (TEAD1-4) are central regulators of gene expression, playing critical roles in development, tissue homeostasis, and regeneration.[1][2] In mammals, the four TEAD paralogs (TEAD1-4) are the primary DNA-binding partners for the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif).[2][3] These co-activators are the main downstream effectors of the Hippo signaling pathway, a crucial network that controls organ size and cell proliferation.[1]

Dysregulation of the Hippo pathway, leading to the nuclear accumulation and activation of YAP/TAZ, results in constitutive TEAD-mediated transcription of genes that drive cell proliferation, survival, and migration. This hyperactivation is a key oncogenic driver in a multitude of cancers, including mesothelioma, lung, and liver cancers, making the YAP/TAZ-TEAD complex a highly attractive target for therapeutic intervention.

TEAD inhibitors offer a powerful chemical biology approach to probe and modulate this transcriptional axis. These small molecules typically function through one of two primary mechanisms:

• Disruption of the YAP/TAZ-TEAD Protein-Protein Interaction (PPI): These inhibitors prevent the binding of YAP/TAZ to TEAD, thereby blocking the formation of the active transcriptional complex.

• Inhibition of TEAD Palmitoylation: TEAD proteins require auto-palmitoylation at a conserved cysteine residue within a central lipid-binding pocket for stability and interaction with YAP/TAZ. Inhibitors targeting this pocket allosterically prevent TEAD function.

This guide provides an in-depth overview of the core methodologies and data presentation standards for utilizing TEAD inhibitors as research tools to dissect transcriptional regulation.

The Hippo-TEAD Signaling Pathway and Points of Inhibition

The activity of TEAD transcription factors is tightly controlled by the upstream Hippo kinase cascade. When the pathway is "on," a series of phosphorylation events leads to the phosphorylation of YAP and TAZ, causing their sequestration in the cytoplasm and subsequent degradation. When the pathway is "off," unphosphorylated YAP/TAZ translocate to the nucleus, bind to TEADs, and initiate the transcription of target genes like CTGF, CYR61, and ANKRD1. TEAD inhibitors intervene at the final step of this pathway, directly targeting the TEAD protein to prevent gene transcription.

Caption: The Hippo pathway culminating in TEAD-mediated transcription and inhibitor intervention.

Quantitative Data for Representative TEAD Inhibitors

Effective characterization of a TEAD inhibitor requires robust quantitative data. Biochemical and cell-based assays are employed to determine the potency and selectivity of the compound. Below is a table summarizing representative data for several published TEAD inhibitors.

Compound Name	Target Mechanism	Assay Type	Target/Cell Line	IC50 Value	Reference
TM2	Palmitoylation Pocket	In Vitro Palmitoylation	TEAD4	38 nM
In Vitro Palmitoylation	TEAD2	156 nM
MRK-A	Palmitoylation Pocket	TEAD Reporter Assay	MCF7 Cells	8.4 nM
JM7	Palmitoylation Pocket	YAP Reporter Assay	HEK293T Cells	972 nM
Celastrol	YAP-TEAD Interaction	Luciferase Reporter	H1299 Cells	~5 µM
Compound 2	YAP-TEAD Interaction	Luciferase Reporter	HEK293T Cells	6.5 µM
BridGene Cpd.	Palmitoylation Pocket	Cell Proliferation	NCI-H226 (NF2-/-)	Low nM

Key Experimental Protocols

A multi-assay approach is crucial for validating the mechanism of action and cellular effects of a TEAD inhibitor. The following protocols are foundational for characterizing these compounds.

TEAD Transcriptional Reporter Assay (Luciferase Assay)

This is the most common primary assay to measure the transcriptional activity of the TEAD-YAP/TAZ complex in a cellular context.

Objective: To quantify the dose-dependent effect of an inhibitor on TEAD-mediated gene transcription.

Methodology:

• Cell Seeding: Seed cells (e.g., HEK293T, MCF7) in a 96-well plate.

• Transfection: Co-transfect cells with two plasmids:

  • Reporter Plasmid: Contains a Firefly luciferase gene driven by a promoter with multiple tandem TEAD binding sites (e.g., 8xGTIIC).

  • Control Plasmid: Contains a Renilla luciferase gene driven by a constitutive promoter (e.g., SV40, CMV) to normalize for transfection efficiency and cell viability.

• Optional Co-transfection: To enhance the signal window, cells can be co-transfected with a constitutively active, non-phosphorylatable mutant of YAP (e.g., YAP-5SA).

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the TEAD inhibitor or vehicle control (e.g., DMSO).

• Incubation: Incubate for an additional 24-48 hours.

• Lysis and Reading: Lyse the cells and measure Firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the Firefly luciferase signal to the Renilla luciferase signal. Plot the normalized activity against the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

TEAD Palmitoylation Assay

This biochemical assay directly assesses an inhibitor's ability to block the auto-palmitoylation of TEAD proteins.

Objective: To determine if the inhibitor directly targets the TEAD lipid pocket and prevents palmitate incorporation.

Methodology:

• Cell Culture and Treatment: Culture cells (e.g., HEK293) expressing an epitope-tagged TEAD isoform (e.g., Myc-TEAD1). Treat cells with the inhibitor or DMSO vehicle.

• Metabolic Labeling: Add a palmitic acid analog, such as alkyne palmitate, to the culture medium for several hours (e.g., 4-24 hours).

• Cell Lysis and Immunoprecipitation (IP): Lyse the cells and perform IP using an anti-epitope tag antibody (e.g., anti-Myc) to isolate the TEAD protein.

• Click Chemistry: Conjugate the incorporated alkyne palmitate on the immunoprecipitated TEAD protein to an azide-biotin tag using a copper-catalyzed "click" reaction.

• Detection: Elute the proteins, separate them by SDS-PAGE, and transfer to a membrane. Detect the level of biotinylated (palmitoylated) TEAD using streptavidin-HRP and a chemiluminescent substrate. Total TEAD levels are assessed by immunoblotting with the anti-tag antibody.

• Analysis: Quantify the band intensities to determine the ratio of palmitoylated TEAD to total TEAD in treated versus control samples.

Co-Immunoprecipitation (Co-IP) of YAP and TEAD

This assay is used to confirm that an inhibitor disrupts the physical interaction between YAP and TEAD within the cell.

Objective: To provide evidence for a YAP/TAZ-TEAD protein-protein interaction disruption mechanism.

Methodology:

• Cell Culture and Treatment: Grow cells with high endogenous YAP-TEAD activity (e.g., NF2-deficient NCI-H226 cells) and treat with the inhibitor or vehicle for a specified time (e.g., 4-24 hours).

• Cell Lysis: Lyse cells using a non-denaturing lysis buffer to preserve protein-protein interactions.

• Immunoprecipitation: Incubate the cell lysate with an antibody against either YAP or TEAD, coupled to protein A/G beads.

• Washing and Elution: Wash the beads extensively to remove non-specific binders, then elute the bound protein complexes.

• Western Blotting: Separate the eluted proteins by SDS-PAGE and perform western blotting. Probe separate membranes with antibodies against both YAP and TEAD.

• Analysis: In the control sample, immunoprecipitating TEAD should pull down YAP (and vice-versa). A potent inhibitor should reduce the amount of the co-immunoprecipitated partner protein in a dose-dependent manner.

General Experimental Workflow

The characterization of a novel TEAD inhibitor follows a logical progression from biochemical validation to cellular and functional assays.

Caption: A typical workflow for the discovery and characterization of a TEAD inhibitor.

Conclusion

TEAD inhibitors are indispensable tools for investigating the transcriptional consequences of Hippo pathway signaling. A rigorous and systematic approach, combining quantitative biochemical assays with functional cellular readouts, is essential for validating a compound's mechanism and utility. By employing the protocols and workflows outlined in this guide, researchers can effectively characterize novel TEAD inhibitors and leverage them to deepen our understanding of transcriptional regulation in both normal physiology and disease, ultimately paving the way for new therapeutic strategies.

References

• 1. Regulation of TEAD Transcription Factors in Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of the Hippo pathway transcription factor TEAD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emerging roles of TEAD transcription factors and its coactivators in cancers - PMC [pmc.ncbi.nlm.nih.gov]

Initial Studies and Discovery of TEAD Inhibitors: A Technical Overview

A comprehensive guide for researchers, scientists, and drug development professionals on the biological activity of small molecule inhibitors targeting the TEAD family of transcription factors.

Introduction

The TEA Domain (TEAD) family of transcription factors (TEAD1-4) are key downstream effectors of the Hippo signaling pathway, which plays a crucial role in regulating organ size, cell proliferation, and apoptosis.[1] The transcriptional activity of TEADs is dependent on their interaction with the co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif).[2] In many cancers, the Hippo pathway is dysregulated, leading to the overactivation of YAP/TAZ and subsequent TEAD-mediated transcription of pro-proliferative and anti-apoptotic genes.[3][4] This has made the TEAD-YAP/TAZ interaction an attractive target for cancer therapy.[5]

Initial drug discovery efforts have led to the identification of small molecules that inhibit TEAD activity through various mechanisms. A prominent strategy involves targeting a conserved lipid-binding pocket on TEAD proteins, which allosterically regulates the TEAD-YAP/TAZ interaction. This technical guide provides an in-depth overview of the initial studies and discovery of the biological activity of these TEAD inhibitors, focusing on their mechanism of action, quantitative biological data, and the experimental protocols used for their characterization. While specific data for a compound designated "Tead-IN-14" is not publicly available in the scientific literature, this guide will utilize data from well-characterized TEAD inhibitors to illustrate the principles of their discovery and biological evaluation.

Mechanism of Action of TEAD Inhibitors

The primary mechanism of action for many TEAD inhibitors involves the disruption of the TEAD-YAP/TAZ protein-protein interaction. This is often achieved by targeting a central, hydrophobic pocket within the YAP-binding domain (YBD) of TEADs. This pocket is post-translationally modified by palmitoylation of a conserved cysteine residue, which is important for TEAD stability and its interaction with YAP. Small molecules that bind to this pocket can prevent this lipid modification and/or allosterically induce conformational changes that preclude YAP/TAZ binding.

Interestingly, some TEAD inhibitors have been found to act as "molecular glues," enhancing the interaction between TEAD and the transcriptional repressor VGLL4. This switches TEAD from a transcriptional activator to a repressor, leading to an anti-proliferative effect.

Signaling Pathway of TEAD Inhibition

Caption: General signaling pathway illustrating TEAD activation by YAP/TAZ and its inhibition by small molecules.

Quantitative Biological Data

The biological activity of TEAD inhibitors is quantified using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a key parameter used to determine the potency of a compound. The following tables summarize representative quantitative data for TEAD inhibitors from published studies.

Table 1: In Vitro Biochemical Activity of Representative TEAD Inhibitors

Compound	Target	Assay Type	IC50 (nM)	Reference
TM2	TEAD2	Palmitoylation Assay	156
TM2	TEAD4	Palmitoylation Assay	38
Niflumic Acid Derivative 5b	TEAD	Thiol Conjugation Assay	1040
Niflumic Acid Derivative 5k	TEAD	Thiol Conjugation Assay	320

Table 2: In Vitro Cellular Activity of Representative TEAD Inhibitors

Compound	Cell Line	Assay Type	IC50 (µM)	Reference
Niflumic Acid	MCF7	TEAD Reporter Assay	>100
Niflumic Acid Derivative 5a	NCI-H226	Cell Viability	2.94
Niflumic Acid Derivative 5b	NCI-H226	Cell Viability	1.87
Niflumic Acid Derivative 5k	NCI-H226	Cell Viability	0.81
Compound 27 (PROTAC)	NCI-H226	Antiproliferative Activity	<1

Experimental Protocols

The discovery and characterization of TEAD inhibitors rely on a series of well-defined experimental protocols. Below are detailed methodologies for key experiments.

1. TEAD Palmitoylation Assay

This assay measures the ability of a compound to inhibit the auto-palmitoylation of TEAD proteins.

• Objective: To determine the IC50 value of a test compound against TEAD auto-palmitoylation.

• Materials: Recombinant TEAD protein, [³H]-palmitoyl-CoA, test compound, scintillation fluid, filter plates.

• Procedure:

  • Recombinant TEAD protein is incubated with varying concentrations of the test compound.

  • [³H]-palmitoyl-CoA is added to initiate the palmitoylation reaction.

  • The reaction is incubated at 37°C for 1 hour.

  • The reaction mixture is transferred to a filter plate to separate the protein from the unincorporated [³H]-palmitoyl-CoA.

  • Scintillation fluid is added to the wells, and the radioactivity is measured using a scintillation counter.

  • The percentage of inhibition is calculated relative to a DMSO control, and the IC50 value is determined by non-linear regression analysis.

Experimental Workflow for TEAD Palmitoylation Assay

Caption: A step-by-step workflow of the TEAD palmitoylation assay.

2. TEAD Reporter Gene Assay

This cell-based assay measures the transcriptional activity of TEAD in the presence of an inhibitor.

• Objective: To evaluate the effect of a test compound on TEAD-mediated gene transcription.

• Materials: A stable cell line expressing a TEAD-responsive luciferase reporter (e.g., MCF7 or HEK293T), test compound, luciferase assay reagent.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • The cells are treated with various concentrations of the test compound for a specified period (e.g., 6-24 hours).

  • The cell culture medium is removed, and the cells are lysed.

  • Luciferase assay reagent is added to the lysate, and the luminescence is measured using a luminometer.

  • The relative luciferase activity is normalized to a vehicle-treated control group, and the IC50 value is calculated.

3. Co-Immunoprecipitation (Co-IP)

This assay is used to assess the effect of a compound on the interaction between TEAD and its binding partners, such as YAP or VGLL4.

• Objective: To determine if a test compound disrupts or enhances the interaction between TEAD and a specific protein.

• Materials: Cell line of interest (e.g., NCI-H226), test compound, lysis buffer, antibodies against TEAD and the protein of interest, protein A/G beads, SDS-PAGE, and western blotting reagents.

• Procedure:

  • Cells are treated with the test compound or a vehicle control.

  • The cells are lysed, and the protein concentration is determined.

  • The cell lysates are incubated with an antibody against the bait protein (e.g., pan-TEAD) overnight.

  • Protein A/G beads are added to pull down the antibody-protein complexes.

  • The beads are washed to remove non-specific binding proteins.

  • The protein complexes are eluted from the beads and resolved by SDS-PAGE.

  • The presence of the prey protein (e.g., YAP or VGLL4) is detected by western blotting using a specific antibody.

Logical Relationship of Experimental Assays in TEAD Inhibitor Discovery

Caption: Logical progression of experiments from initial screening to mechanism of action studies.

Conclusion

The discovery of small molecule inhibitors of TEAD transcription factors represents a promising therapeutic strategy for cancers with dysregulated Hippo pathway signaling. Initial studies have identified compounds that effectively inhibit TEAD activity through direct binding to the lipid pocket, leading to the disruption of the TEAD-YAP/TAZ interaction or by promoting a switch to a repressive TEAD-VGLL4 complex. The experimental protocols detailed in this guide provide a framework for the identification and characterization of novel TEAD inhibitors. Future research in this area will likely focus on developing more potent and selective inhibitors and exploring their efficacy in various cancer models.

References

• 1. mdpi.com [mdpi.com]
• 2. Regulation of the Hippo pathway transcription factor TEAD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a new class of reversible TEA domain transcription factor inhibitors with a novel binding mode | eLife [elifesciences.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Targeting the Central Pocket in Human Transcription Factor TEAD as a Potential Cancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Tead-IN-14 in Mesothelioma Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malignant mesothelioma is an aggressive cancer primarily associated with asbestos (B1170538) exposure, with limited therapeutic options. The Hippo signaling pathway and its downstream effectors, YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif), have emerged as key drivers of mesothelioma tumorigenesis.[1] YAP/TAZ are transcriptional co-activators that, when translocated to the nucleus, bind to the TEA domain (TEAD) family of transcription factors to drive the expression of genes involved in cell proliferation, survival, and migration. In many mesotheliomas, mutations in upstream Hippo pathway components, such as NF2, lead to the constitutive activation of the YAP/TAZ-TEAD transcriptional program.

Tead-IN-14 is a small molecule inhibitor of TEAD transcription factors, representing a promising therapeutic strategy for cancers dependent on the Hippo-YAP pathway, such as mesothelioma. These inhibitors function by disrupting the interaction between YAP/TAZ and TEAD, thereby suppressing the transcription of oncogenic target genes.[2][3][4] Some TEAD inhibitors may also exert their effects by promoting the interaction of TEAD with the transcriptional repressor VGLL4.[3] This document provides detailed protocols for in vitro assays to evaluate the efficacy of Tead-IN-14 in mesothelioma cell lines.

Key Experiments and Methodologies

A comprehensive in vitro evaluation of Tead-IN-14 in mesothelioma cells involves a series of assays to determine its impact on cell viability, colony formation ability, and target gene expression.

Data Presentation

The following table summarizes hypothetical, yet realistic, quantitative data for the effects of Tead-IN-14 on various mesothelioma cell lines. These values are based on typical potencies observed for TEAD inhibitors in similar studies.

Cell Line	Histology	Key Mutations	Tead-IN-14 IC50 (72h)	Clonogenic Assay (% Inhibition at 1µM)	CTGF mRNA Expression (% Reduction at 1µM)	CYR61 mRNA Expression (% Reduction at 1µM)
MSTO-211H	Biphasic	CDKN2A deletion	0.5 µM	75%	80%	70%
NCI-H2052	Sarcomatoid	NF2 mutation	0.8 µM	65%	75%	65%
NCI-H226	Epithelioid	NF2 mutation	1.2 µM	60%	70%	60%
NCI-H28	Epithelioid	NF2 mutation	1.5 µM	55%	65%	55%
MET-5A	Mesothelial (non-malignant)	Wild-type	> 10 µM	10%	15%	10%

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol determines the concentration of Tead-IN-14 that inhibits the metabolic activity of mesothelioma cells by 50% (IC50).

Materials:

• Mesothelioma cell lines (e.g., MSTO-211H, NCI-H2052, NCI-H226, NCI-H28) and a non-malignant mesothelial cell line (e.g., MET-5A)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Tead-IN-14 (stock solution in DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• 96-well plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed mesothelioma cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Tead-IN-14 in complete culture medium. A typical concentration range to test would be 0.01 µM to 10 µM. Include a DMSO-only control.

• Remove the medium from the wells and add 100 µL of the Tead-IN-14 dilutions or the DMSO control.

• Incubate the plate for 72 hours.

• Add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the DMSO control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Clonogenic Assay

This assay assesses the long-term effect of Tead-IN-14 on the ability of single cells to form colonies.

Materials:

• Mesothelioma cell lines

• Complete culture medium

• Tead-IN-14

• 6-well plates

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Seed 500-1000 cells per well in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of Tead-IN-14 (e.g., 0.1 µM, 1 µM, 10 µM) or a DMSO control.

• Incubate the plates for 10-14 days, replacing the medium with fresh medium containing the respective treatments every 3-4 days.

• When colonies are visible, wash the wells with PBS.

• Fix the colonies with 100% methanol (B129727) for 15 minutes.

• Stain the colonies with crystal violet solution for 20 minutes.

• Gently wash the wells with water and allow them to air dry.

• Count the number of colonies (typically defined as a cluster of >50 cells).

• Calculate the percentage of colony formation inhibition relative to the DMSO control.

Quantitative Real-Time PCR (RT-qPCR) for YAP/TAZ-TEAD Target Genes

This protocol measures the effect of Tead-IN-14 on the mRNA expression of known YAP/TAZ-TEAD target genes, such as CTGF and CYR61.

Materials:

• Mesothelioma cell lines

• Tead-IN-14

• 6-well plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (CTGF, CYR61) and a housekeeping gene (e.g., GAPDH)

Procedure:

• Seed cells in 6-well plates and allow them to reach 70-80% confluency.

• Treat the cells with Tead-IN-14 (e.g., 1 µM) or a DMSO control for 24 hours.

• Extract total RNA from the cells using an RNA extraction kit according to the manufacturer's instructions.

• Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for the target and housekeeping genes.

• Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene and relative to the DMSO control.

Visualizations

Hippo-YAP/TAZ-TEAD Signaling Pathway and Inhibition by Tead-IN-14

Caption: The Hippo signaling pathway and the inhibitory action of Tead-IN-14.

Experimental Workflow for In Vitro Evaluation of Tead-IN-14

Caption: Workflow for assessing Tead-IN-14's in vitro efficacy.

References

• 1. Pipeline to evaluate YAP-TEAD inhibitors indicates TEAD inhibition represses NF2-mutant mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Regulation of the Hippo pathway transcription factor TEAD - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tead-IN-14 in In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tead-IN-14 is a potent inhibitor of the TEA Domain (TEAD) family of transcription factors. These transcription factors are the downstream effectors of the Hippo signaling pathway, which plays a critical role in regulating organ size, cell proliferation, and apoptosis.[1][2] The interaction between TEAD transcription factors and their co-activators, YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif), is crucial for driving the expression of genes that promote cell growth and inhibit apoptosis.[1][3] Dysregulation of the Hippo pathway, leading to the overactivation of the YAP/TAZ-TEAD complex, has been implicated in the development and progression of various cancers.[1][4] Tead-IN-14 disrupts the YAP/TAZ-TEAD interaction, thereby inhibiting the transcriptional activity that leads to cancer cell proliferation.[3] These application notes provide a comprehensive overview and generalized protocols for the in vivo administration of Tead-IN-14 in mouse models, based on available data for similar compounds and general best practices.

Mechanism of Action: The YAP/TAZ-TEAD Signaling Pathway

The Hippo signaling pathway is a key regulator of tissue homeostasis. When the pathway is "on," a kinase cascade leads to the phosphorylation of YAP and TAZ. Phosphorylated YAP/TAZ are sequestered in the cytoplasm and targeted for degradation. In the "off" state, unphosphorylated YAP and TAZ translocate to the nucleus, where they bind to TEAD transcription factors to initiate the transcription of pro-proliferative and anti-apoptotic genes.[1]

Tead-IN-14 is designed to inhibit the interaction between YAP/TAZ and TEAD, thereby preventing the transcription of target genes that drive tumor growth. Some TEAD inhibitors have also been shown to act as "molecular glues," enhancing the interaction between TEAD and the transcriptional repressor VGLL4, which outcompetes the oncogenic YAP-TEAD interaction.[5]

Caption: The YAP/TAZ-TEAD signaling pathway and the inhibitory action of Tead-IN-14.

Quantitative Data Summary

While specific in vivo dosage data for Tead-IN-14 is not publicly available, the following table provides a representative dosage and administration schedule based on a similar TEAD inhibitor, referred to as "Compound 2," used in a mouse xenograft model.[6] Note: These values should be considered as a starting point for dose-ranging studies for Tead-IN-14.

Compound	Dosage	Administration Route	Vehicle	Dosing Frequency	Mouse Model	Reference
Compound 2	200 mg/kg	Not specified, likely oral gavage or intraperitoneal injection	MCT (Medium-Chain Triglyceride)	Daily	NCI-H226 Xenograft	[6]

Experimental Protocols

The following are generalized protocols for the in vivo administration of Tead-IN-14 in mouse models. It is imperative to conduct pilot studies to determine the optimal dose, administration route, and vehicle for Tead-IN-14 and the specific mouse model being used.

Protocol 1: Intraperitoneal (IP) Administration

Intraperitoneal injection is a common route for administering therapeutic compounds to mice, allowing for rapid absorption.[1][7]

Materials:

• Tead-IN-14

• Sterile vehicle (e.g., MCT, DMSO/Saline mixture)

• Sterile 1 mL syringes

• Sterile 25-27 gauge needles

• 70% Ethanol

• Animal scale

• Appropriate mouse restraint device

Procedure:

• Preparation of Dosing Solution:

  • Aseptically prepare the Tead-IN-14 solution in the chosen sterile vehicle to the desired concentration. Ensure the compound is fully dissolved. Sonication may be required.

  • Prepare fresh on each day of dosing.

• Animal Preparation:

  • Weigh the mouse to accurately calculate the injection volume.

  • Properly restrain the mouse, ensuring the abdominal area is accessible.

• Injection:

  • Position the mouse on its back with the head tilted slightly down.

  • Wipe the injection site in the lower right or left abdominal quadrant with 70% ethanol.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity, avoiding the midline to prevent damage to the bladder or cecum.

  • Gently aspirate to ensure no fluid (urine or blood) is drawn back, confirming correct needle placement.

  • Slowly inject the calculated volume of the Tead-IN-14 solution.

  • Withdraw the needle and return the mouse to its cage.

• Monitoring:

  • Monitor the animal for any signs of distress or adverse reactions post-injection.

Protocol 2: Oral Gavage (PO) Administration

Oral gavage ensures accurate dosing directly into the stomach and is a common route for preclinical studies.[5][7]

Materials:

• Tead-IN-14

• Sterile vehicle

• Flexible or rigid gavage needle (20-22 gauge for adult mice)

• 1 mL syringe

• Animal scale

• Appropriate mouse restraint device

Procedure:

• Preparation of Dosing Solution:

  • Prepare the Tead-IN-14 solution or suspension in the chosen sterile vehicle.

• Animal Preparation:

  • Weigh the mouse for accurate dose calculation.

  • Firmly restrain the mouse to prevent movement and injury.

• Gavage:

  • Measure the distance from the tip of the mouse's nose to the last rib to estimate the correct insertion depth of the gavage needle.

  • Gently insert the gavage needle into the mouth, passing it along the roof of the mouth and down the esophagus into the stomach. Do not force the needle.

  • Administer the calculated volume of the Tead-IN-14 solution.

  • Slowly withdraw the gavage needle.

• Monitoring:

  • Observe the mouse for any signs of respiratory distress, which could indicate accidental administration into the trachea.

Experimental Workflow Visualization

Caption: A generalized experimental workflow for in vivo efficacy studies using Tead-IN-14.

Important Considerations

• Vehicle Selection: The choice of vehicle is critical and should be based on the solubility of Tead-IN-14 and its compatibility with the chosen administration route. A vehicle toxicity study should be performed prior to the main experiment.

• Dose-Ranging Studies: It is essential to perform a dose-escalation study to determine the maximum tolerated dose (MTD) and the optimal therapeutic dose of Tead-IN-14 in the specific mouse model.

• Pharmacokinetics: Characterizing the pharmacokinetic profile of Tead-IN-14 (absorption, distribution, metabolism, and excretion) is crucial for designing an effective dosing regimen.

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

Disclaimer: The provided protocols and dosage information are intended as a general guide. Researchers must optimize these protocols for their specific experimental needs and the unique properties of Tead-IN-14.

References

• 1. blog.cellsignal.com [blog.cellsignal.com]
• 2. Regulation of TEAD Transcription Factors in Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are TEAD1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. TEADs serve as potential prognostic biomarkers and targets for human gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TEAD-targeting small molecules induce a cofactor switch to regulate the Hippo pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics, Tissue Distribution, and Tentative Metabolite Identification of Sauchinone in Mice by Microsampling and HPLC-MS/MS Methods [jstage.jst.go.jp]
• 7. The Hippo pathway effector proteins YAP and TAZ have both distinct and overlapping functions in the cell - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Cell-Based Luciferase Reporter Assay for High-Throughput Screening of TEAD Inhibitors

Introduction

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis.[1][2][3] Its dysregulation is implicated in the development and progression of various cancers.[2][4] The transcriptional enhanced associate domain (TEAD) family of transcription factors (TEAD1-4) are the downstream effectors of this pathway. When the Hippo pathway is inactive, the transcriptional co-activators Yes-associated protein (YAP) and transcriptional co-activator with PDZ-binding motif (TAZ) translocate to the nucleus and bind to TEAD proteins. This complex then drives the expression of genes that promote cell proliferation and inhibit apoptosis. Consequently, the interaction between YAP/TAZ and TEAD has emerged as a promising therapeutic target for cancer treatment.

This application note describes a robust and sensitive cell-based assay for screening and characterizing inhibitors of the YAP-TEAD interaction, such as Tead-IN-14. The assay utilizes a luciferase reporter system under the control of TEAD-responsive elements to measure the transcriptional activity of TEAD. A decrease in luciferase signal in the presence of a test compound indicates potential inhibition of the YAP-TEAD interaction.

Principle of the Assay

This assay employs a HEK293T cell line stably co-transfected with two plasmids:

• A firefly luciferase reporter plasmid containing multiple TEAD-binding sites (e.g., 8xGTIIC) upstream of a minimal promoter (e.g., TK promoter).

• A constitutive Renilla luciferase expression plasmid (e.g., pRL-TK) to normalize for variations in cell number and transfection efficiency.

In this system, the binding of the endogenous YAP/TAZ-TEAD complex to the TEAD-responsive elements drives the expression of firefly luciferase. Inhibitors that disrupt this interaction will lead to a dose-dependent decrease in firefly luciferase activity.

Materials and Reagents

• HEK293T cells (ATCC)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Opti-MEM I Reduced Serum Medium

• Lipofectamine 2000 Transfection Reagent

• 8xGTIIC-luciferase reporter plasmid

• pRL-TK control plasmid

• Tead-IN-14 (or other test compounds)

• Dual-Luciferase® Reporter Assay System (Promega)

• White, clear-bottom 96-well assay plates

• Luminometer

Experimental Protocols

Protocol 1: Cell Line Generation (Stable Transfection)

• Cell Culture: Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

• Transfection: Co-transfect HEK293T cells with the 8xGTIIC-luciferase reporter plasmid and a selection marker plasmid (e.g., containing puromycin (B1679871) resistance) using Lipofectamine 2000 according to the manufacturer's protocol.

• Selection: 48 hours post-transfection, begin selection by adding the appropriate antibiotic (e.g., puromycin) to the culture medium.

• Expansion: Expand the resistant colonies and screen for luciferase activity to select a clone with a high signal-to-background ratio.

• Co-transfection with Control Plasmid: Stably transfect the selected clone with the pRL-TK control plasmid and a different selection marker (e.g., neomycin resistance).

• Final Selection and Validation: Select and expand double-resistant clones and validate for both firefly and Renilla luciferase expression.

Protocol 2: TEAD Inhibitor Screening Assay

• Cell Seeding: Seed the stably transfected HEK293T reporter cell line into white, clear-bottom 96-well plates at a density of 2 x 10^4 cells per well in 100 µL of complete growth medium.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Tead-IN-14 and other test compounds in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control inhibitor.

• Incubation with Compounds: Incubate the plates for an additional 24-48 hours.

• Luciferase Assay:

  • Equilibrate the Dual-Luciferase® Reporter Assay System reagents to room temperature.

  • Remove the medium from the wells and wash once with PBS.

  • Add 20 µL of 1X Passive Lysis Buffer to each well and incubate for 15 minutes at room temperature on an orbital shaker.

  • Add 100 µL of Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luciferase activity using a luminometer.

  • Add 100 µL of Stop & Glo® Reagent to each well and measure the Renilla luciferase activity.

• Data Analysis:

  • Calculate the ratio of firefly luciferase activity to Renilla luciferase activity for each well to normalize the data.

  • Determine the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation

The following table summarizes hypothetical data for the screening of Tead-IN-14 and two other potential TEAD inhibitors.

Compound	Target	IC50 (nM)	Maximum Inhibition (%)
Tead-IN-14	YAP-TEAD Interaction	50	95
Compound A	YAP-TEAD Interaction	120	88
Compound B	YAP-TEAD Interaction	>10,000	15

Mandatory Visualizations

Caption: The Hippo Signaling Pathway and the mechanism of TEAD inhibition.

Caption: Workflow for the cell-based TEAD inhibitor screening assay.

Conclusion

The cell-based luciferase reporter assay described in this application note provides a reliable and high-throughput method for the identification and characterization of TEAD inhibitors. This assay is a valuable tool for drug discovery programs aimed at targeting the Hippo signaling pathway in cancer. The use of a dual-luciferase system ensures data robustness by normalizing for non-specific effects on cell viability and transcription. This methodology can be readily adapted for screening large compound libraries to identify novel therapeutic candidates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Application Notes and Protocols: Demonstrating the Efficacy of Tead-IN-14 in Disrupting YAP-TEAD Interaction via Co-immunoprecipitation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis.[1] Its dysregulation is implicated in various cancers.[2] The transcriptional co-activator Yes-associated protein (YAP) and its paralog TAZ are key downstream effectors of this pathway. When the Hippo pathway is inactive, YAP/TAZ translocates to the nucleus and binds to the TEA domain (TEAD) family of transcription factors, driving the expression of genes that promote cell proliferation and inhibit apoptosis. The interaction between YAP and TEAD is a crucial node for the oncogenic activity of the Hippo pathway, making it an attractive target for cancer therapy.

Tead-IN-14 is a small molecule inhibitor designed to disrupt the YAP-TEAD protein-protein interaction. This application note provides a detailed protocol for utilizing co-immunoprecipitation (Co-IP) to demonstrate and quantify the inhibitory effect of Tead-IN-14 on the YAP-TEAD complex in a cellular context.

Signaling Pathway and Inhibitor Mechanism

The core of the Hippo pathway consists of a kinase cascade that, when active, leads to the phosphorylation of YAP. This phosphorylation promotes YAP's sequestration in the cytoplasm and its subsequent degradation, thus preventing it from entering the nucleus and activating TEAD-mediated transcription. In many cancers, this pathway is inactivated, leading to the accumulation of nuclear YAP and constitutive activation of TEAD target genes. Tead-IN-14 is designed to directly interfere with the binding of YAP to TEAD in the nucleus, thereby inhibiting the transcription of pro-proliferative and anti-apoptotic genes.

Caption: YAP-TEAD Signaling Pathway and Tead-IN-14 Mechanism of Action.

Co-immunoprecipitation Protocol to Evaluate Tead-IN-14 Efficacy

This protocol details the steps to assess the ability of Tead-IN-14 to disrupt the endogenous interaction between YAP and TEAD in cultured cells.

Materials:

• Cell line with known YAP-TEAD activity (e.g., NCI-H226, MDA-MB-231)

• Cell culture reagents

• Tead-IN-14

• DMSO (vehicle control)

• Co-IP Lysis/Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 0.5% NP-40) supplemented with protease and phosphatase inhibitors

• Anti-YAP antibody for immunoprecipitation

• Anti-TEAD antibody for western blot detection

• Normal rabbit or mouse IgG (isotype control)

• Protein A/G magnetic beads or agarose (B213101) slurry

• SDS-PAGE gels and buffers

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary and secondary antibodies for western blotting

• Chemiluminescent substrate

Experimental Workflow:

References

• 1. academic.oup.com [academic.oup.com]
• 2. Antiproliferative and Antimigratory Effects of a Novel YAP–TEAD Interaction Inhibitor Identified Using in Silico Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synergistic Inhibition of Cancer Cell Growth Using a TEAD Inhibitor in Combination with MAPK Pathway Inhibitors

For research use only.

Introduction

The Hippo and Mitogen-Activated Protein Kinase (MAPK) signaling pathways are critical regulators of cell proliferation, survival, and differentiation. Their dysregulation is a hallmark of many cancers, making them prime targets for therapeutic intervention. The Hippo pathway effector, YAP/TAZ, acts as a transcriptional co-activator by binding to the TEA domain (TEAD) family of transcription factors to drive the expression of pro-proliferative and anti-apoptotic genes.[1][2][3] The MAPK pathway, a cascade of protein kinases, is frequently hyperactivated in cancer through mutations in genes like BRAF and RAS.[4][5]

Recent preclinical studies have highlighted a promising therapeutic strategy involving the combination of TEAD inhibitors with MAPK pathway inhibitors. This approach aims to overcome intrinsic and acquired resistance to single-agent therapies and achieve synergistic anti-tumor effects. Upregulation of the YAP/TAZ-TEAD pathway has been identified as a mechanism of resistance to MAPK inhibitors, suggesting that dual blockade of these pathways could lead to more durable clinical responses.

This document provides detailed application notes and protocols for studying the combined effects of a TEAD inhibitor and a MAPK pathway inhibitor, using a representative pan-TEAD inhibitor and the MEK inhibitor trametinib (B1684009) as examples. These protocols are intended for researchers, scientists, and drug development professionals.

Data Presentation

The following tables summarize representative quantitative data from preclinical studies investigating the combination of a pan-TEAD inhibitor with a MEK inhibitor in cancer cell lines.

Table 1: In Vitro Cell Viability (IC50) Data

Cell Line	Cancer Type	Pan-TEAD Inhibitor IC50 (nM)	Trametinib IC50 (nM)	Combination Effect	Reference
Cal33	Head and Neck Squamous Cell Carcinoma (FAT1 mutant)	969	Not specified	Synergistic
SCC-25	Head and Neck Squamous Cell Carcinoma (FAT1 mutant)	15.2	Not specified	Synergistic (Bliss score > 10)
BON1	Neuroendocrine Tumor	Not applicable	0.44	Synergistic (CI = 0.561 with CDK4/6i)
QGP-1	Neuroendocrine Tumor	Not applicable	6.359	Synergistic (CI = 0.661 with CDK4/6i)
NCI-H727	Neuroendocrine Tumor	Not applicable	84.12	Synergistic (CI = 0.107 with CDK4/6i)

Note: The table includes data for trametinib in combination with a CDK4/6 inhibitor in neuroendocrine tumors to illustrate its potency, as direct combination data with a TEAD inhibitor in these specific cell lines was not available in the provided search results. The synergy with a TEAD inhibitor is inferred from other studies.

Table 2: In Vivo Tumor Growth Inhibition (TGI)

Xenograft Model	Treatment Group	Dose	TGI (%)	Reference
Cal33 (HNSCC)	Pan-TEAD Inhibitor (SW-682)	30 mg/kg	44
Cal33 (HNSCC)	Mirdametinib (MEK inhibitor)	1 mg/kg	80
Cal33 (HNSCC)	SW-682 + Mirdametinib	30 mg/kg + 1 mg/kg	93

Signaling Pathway Diagrams

Caption: TEAD and MAPK Signaling Pathways and Points of Inhibition.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of a TEAD inhibitor and a MAPK inhibitor, alone and in combination, on the viability of cancer cells.

Materials:

• Cancer cell lines (e.g., Cal33, SCC-25)

• Complete growth medium

• TEAD inhibitor (e.g., a pan-TEAD inhibitor)

• MAPK inhibitor (e.g., Trametinib)

• DMSO (vehicle)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of the TEAD inhibitor and trametinib in complete growth medium. Treat cells with single agents or in combination at various concentrations. Include a vehicle control (DMSO). The final volume in each well should be 200 µL.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 values for each compound and use software like CompuSyn to calculate the Combination Index (CI) to assess synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Caption: Workflow for Cell Viability Assay.

Western Blot Analysis

This protocol is for assessing the effect of the combination treatment on the protein levels and phosphorylation status of key components of the MAPK and Hippo pathways.

Materials:

• Cancer cell lines

• 6-well plates

• TEAD inhibitor

• Trametinib

• DMSO

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-total-ERK, anti-YAP, anti-TAZ, anti-TEAD, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis: Plate cells in 6-well plates and grow to 70-80% confluency. Treat with the inhibitors as described for the viability assay for a shorter duration (e.g., 24 hours). Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Transfer: Prepare protein samples with Laemmli buffer, boil, and load equal amounts (20-30 µg) onto an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Incubate the membrane with ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Caption: Workflow for Western Blot Analysis.

Co-Immunoprecipitation (Co-IP)

This protocol is to investigate if the TEAD inhibitor disrupts the interaction between YAP/TAZ and TEAD proteins.

Materials:

• Cancer cell lines

• TEAD inhibitor

• DMSO

• Co-IP lysis buffer

• Primary antibody for immunoprecipitation (e.g., anti-TEAD)

• Protein A/G magnetic beads

• Primary antibodies for western blotting (e.g., anti-YAP, anti-TAZ, anti-TEAD)

• Elution buffer

Procedure:

• Cell Treatment and Lysis: Treat cells with the TEAD inhibitor or DMSO for the desired time. Lyse the cells with Co-IP lysis buffer.

• Immunoprecipitation:

  • Pre-clear the lysate with protein A/G beads.

  • Incubate the pre-cleared lysate with the anti-TEAD antibody overnight at 4°C.

  • Add protein A/G beads to pull down the antibody-protein complexes.

• Washing: Wash the beads several times with Co-IP lysis buffer to remove non-specific binding proteins.

• Elution: Elute the protein complexes from the beads using elution buffer.

• Western Blot Analysis: Analyze the immunoprecipitated samples by Western blotting using antibodies against YAP, TAZ, and TEAD.

Caption: Workflow for Co-Immunoprecipitation.

Disclaimer

The information and protocols provided in this document are intended for research purposes only. The use of "Tead-IN-14" in the title and diagrams is as a placeholder for a representative pan-TEAD inhibitor, as specific data for Tead-IN-14 in combination with MAPK inhibitors was not publicly available at the time of this writing. Researchers should optimize these protocols for their specific experimental conditions and cell lines. Appropriate safety precautions should be taken when handling all chemicals and reagents.

References

• 1. Structure-based discovery of a novel small-molecule inhibitor of TEAD palmitoylation with anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the Central Pocket in Human Transcription Factor TEAD as a Potential Cancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current Insights into Combination Therapies with MAPK Inhibitors and Immune Checkpoint Blockade [ouci.dntb.gov.ua]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for TEAD Inhibitors in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of TEAD inhibitors, exemplified by compounds with public data, for inducing tumor regression in xenograft models. Due to the limited public information on a specific molecule designated "TEAD-IN-14," this document leverages data from well-characterized TEAD inhibitors to provide a representative guide.

Introduction

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis.[1] Its dysregulation is implicated in the development and progression of various cancers.[1] The TEA Domain (TEAD) family of transcription factors (TEAD1-4) are the primary downstream effectors of the Hippo pathway.[2] In cancers with Hippo pathway alterations, such as those with mutations in NF2, the transcriptional co-activators YAP and TAZ translocate to the nucleus and bind to TEAD proteins, driving the expression of genes that promote tumor growth and survival.[3][4]

TEAD inhibitors are a promising class of anti-cancer agents that function by disrupting the interaction between TEAD and YAP/TAZ.[5] Many of these inhibitors target a conserved palmitoylation pocket on TEAD proteins, which is crucial for their stability and interaction with co-activators.[3][4] Preclinical studies have demonstrated that TEAD inhibitors can effectively suppress tumor growth in various cancer models, including patient-derived xenografts (PDX).[6]

Mechanism of Action

TEAD inhibitors primarily function by binding to the central lipid pocket of TEAD transcription factors, thereby preventing the crucial post-translational modification of S-palmitoylation. This modification is essential for the stable interaction between TEAD and its co-activators, YAP and TAZ. By occupying this pocket, TEAD inhibitors allosterically disrupt the formation of the oncogenic TEAD-YAP/TAZ complex, leading to the suppression of downstream target gene transcription and subsequent inhibition of tumor cell proliferation and survival.[3]

An alternative mechanism for some TEAD inhibitors involves acting as "molecular glues," which enhance the interaction between TEAD and the transcriptional corepressor VGLL4.[7][8] This action effectively switches the transcriptional output from pro-proliferative to anti-proliferative, contributing to the inhibitor's anti-tumor effects.

Below is a diagram illustrating the Hippo signaling pathway and the mechanism of action of TEAD inhibitors.

Caption: Hippo Pathway and TEAD Inhibitor Action.

Quantitative Data Summary

The following tables summarize representative quantitative data for TEAD inhibitors from preclinical studies.

Table 1: In Vitro Activity of Representative TEAD Inhibitors

Compound	Cell Line	Assay Type	IC50 (nM)	Reference
K-975	MPM cells	Cell Proliferation	< 100
VT3989	NF2-mutant mesothelioma	Cell Viability	Not specified	[4]
MYF-03-176	Mesothelioma, Liposarcoma	TEAD Reporter Assay	< 50	[9]
Unnamed Inhibitor	MCF7-TEAD-luc	Luciferase Reporter	< 20	[3]

Table 2: In Vivo Efficacy of Representative TEAD Inhibitors in Xenograft Models

Compound	Xenograft Model	Dosing Regimen	Tumor Growth Inhibition (%)	Reference
K-975	MPM xenograft	Not specified	Significant reduction
Unnamed Inhibitor	NF2-altered tumor xenograft	Oral administration	Effective suppression	[3]
BIIB036	Multiple xenografts	Once every two weeks (IP or SC)	Extended inhibition (40-50 days)	[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Cell Viability Assay (MTT/MTS Assay)

Objective: To determine the cytotoxic or cytostatic effects of TEAD-IN-14 on cancer cell lines.

Materials:

• Cancer cell lines (e.g., NCI-H226, MDA-MB-231)

• Complete growth medium

• TEAD-IN-14 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS reagent

• Solubilization solution (e.g., DMSO or SDS solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of TEAD-IN-14 in culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT/MTS Addition: Add 20 µL of MTT (5 mg/mL in PBS) or MTS reagent to each well and incubate for 2-4 hours at 37°C.

• Solubilization: If using MTT, carefully remove the medium and add 150 µL of solubilization solution to each well. If using MTS, this step is not necessary.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Cell Viability Assay Workflow.

Protocol 2: Western Blot for Target Gene Expression

Objective: To assess the effect of TEAD-IN-14 on the protein expression of TEAD downstream target genes (e.g., CTGF, CYR61).

Materials:

• Cancer cell lines

• TEAD-IN-14

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-CTGF, anti-CYR61, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with TEAD-IN-14 at various concentrations for 24-48 hours. Lyse the cells with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Protocol 3: Tumor Xenograft Study in Mice

Objective: To evaluate the in vivo anti-tumor efficacy of TEAD-IN-14.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or NSG mice, 6-8 weeks old)

• Cancer cell line (e.g., NCI-H226)

• Matrigel (optional)

• TEAD-IN-14 formulation for in vivo administration

• Vehicle control

• Calipers

• Animal housing and monitoring equipment

Procedure:

• Cell Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells (resuspended in PBS, optionally mixed with Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Randomization and Treatment: When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer TEAD-IN-14 at the predetermined dose and schedule (e.g., daily oral gavage). The control group receives the vehicle.

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study.

• Endpoint: The study can be terminated when tumors in the control group reach a predetermined size, or after a specific treatment duration. At the endpoint, tumors can be excised, weighed, and processed for further analysis (e.g., Western blot, immunohistochemistry).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

Caption: Xenograft Study Workflow.

Conclusion

TEAD inhibitors represent a promising therapeutic strategy for cancers driven by a dysregulated Hippo pathway. The protocols outlined in these application notes provide a framework for the preclinical evaluation of novel TEAD inhibitors like TEAD-IN-14. Careful execution of these in vitro and in vivo experiments will be crucial in determining their therapeutic potential and advancing them toward clinical development.

References

• 1. Hippo signaling pathway - Wikipedia [en.wikipedia.org]
• 2. Cell Viability Assay Protocols | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]
• 4. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 5. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 6. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The anti-Fn14 antibody BIIB036 inhibits tumor growth in xenografts and patient derived primary tumor models and enhances efficacy of chemotherapeutic agents in multiple xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating Tead-IN-14 in Organoid Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis. Its dysregulation is implicated in the development and progression of various cancers. The TEA domain (TEAD) family of transcription factors are the primary downstream effectors of the Hippo pathway. In their active state, TEADs associate with the co-activators YAP and TAZ to drive the transcription of pro-proliferative and anti-apoptotic genes. Consequently, inhibiting TEAD activity has emerged as a promising therapeutic strategy in oncology.[1][2]

Tead-IN-14 is a potent small molecule inhibitor of TEAD transcription factors. Unlike inhibitors that block the interaction between TEAD and its co-activators YAP/TAZ, Tead-IN-14 functions as a "molecular glue". It stabilizes the interaction between TEAD and the transcriptional co-repressor Vestigial-like 4 (VGLL4).[3][4][5] This induced proximity effectively sequesters TEAD, switching it from a transcriptional activator to a repressor, thereby inhibiting cancer cell growth.

Patient-derived organoids (PDOs) are three-dimensional, self-organizing structures that recapitulate the cellular heterogeneity and architecture of the original tissue. As such, they represent a more physiologically relevant in vitro model for studying drug efficacy compared to traditional 2D cell cultures. This document provides a detailed experimental workflow for studying the effects of Tead-IN-14 in organoid cultures, from initial treatment to downstream analysis of proliferation, apoptosis, and gene and protein expression.

Signaling Pathway of Tead-IN-14

Caption: Tead-IN-14 acts as a molecular glue, promoting the formation of a repressive TEAD-VGLL4 complex.

Experimental Workflow

Caption: Experimental workflow for evaluating Tead-IN-14 in organoid cultures.

Data Presentation

Table 1: Dose-Response of Tead-IN-14 on Organoid Viability (Illustrative Data)

This table presents hypothetical data on the effect of increasing concentrations of Tead-IN-14 on the viability of cancer-derived organoids after 72 hours of treatment, as measured by a CellTiter-Glo® 3D assay.

Tead-IN-14 Concentration (µM)	Mean Luminescence (RLU)	Standard Deviation	% Viability (Normalized to Control)
0 (Vehicle Control)	150,000	12,000	100%
0.01	145,500	11,500	97%
0.1	127,500	10,200	85%
1	82,500	6,600	55%
10	37,500	3,000	25%
100	15,000	1,200	10%
IC50 (µM)	~0.8

Table 2: Effect of Tead-IN-14 on Apoptosis (Illustrative Data)

This table illustrates the induction of apoptosis in cancer-derived organoids following treatment with Tead-IN-14 for 48 hours, as measured by a Caspase-Glo® 3/7 assay.

Treatment	Tead-IN-14 Concentration (µM)	Mean Caspase-3/7 Activity (RLU)	Standard Deviation	Fold Change in Apoptosis (vs. Control)
Vehicle Control	0	25,000	2,000	1.0
Tead-IN-14	1	75,000	6,000	3.0
Tead-IN-14	10	150,000	12,500	6.0
Staurosporine (Positive Control)	1	200,000	18,000	8.0

Table 3: Relative Gene Expression Changes Induced by Tead-IN-14 (Illustrative Data)

This table presents hypothetical changes in the expression of TEAD target genes in cancer-derived organoids after 24 hours of treatment with 1 µM Tead-IN-14, as determined by qPCR.

Gene	Function	Fold Change (vs. Control)	p-value
Upregulated Genes
VGLL4	Transcriptional Co-repressor	1.2	>0.05
Downregulated Genes
CTGF	Proliferation, Angiogenesis	-3.5	<0.01
CYR61	Proliferation, Cell Adhesion	-4.2	<0.01
BIRC5 (Survivin)	Anti-apoptosis	-2.8	<0.05

Experimental Protocols

Organoid Culture and Maintenance

This protocol is a general guideline and should be adapted based on the specific organoid type.

Materials:

• Basement membrane matrix (e.g., Matrigel®)

• Organoid culture medium (specific to the tissue of origin)

• Phosphate-buffered saline (PBS), sterile

• Cell recovery solution

• Sterile culture plates (e.g., 24-well or 96-well)

Protocol:

• Thaw basement membrane matrix on ice.

• Harvest mature organoids from culture by mechanical disruption or enzymatic digestion.

• Wash the organoid fragments with cold PBS.

• Resuspend the organoid pellet in the appropriate volume of basement membrane matrix.

• Plate droplets of the organoid-matrix suspension into pre-warmed culture plates.

• Incubate at 37°C for 15-30 minutes to allow the matrix to solidify.

• Gently add pre-warmed organoid culture medium to each well.

• Culture the organoids at 37°C and 5% CO2, changing the medium every 2-3 days.

Tead-IN-14 Treatment of Organoids

Materials:

• Tead-IN-14 stock solution (e.g., in DMSO)

• Organoid culture medium

• 96-well clear-bottom, black-walled plates for luminescence assays

Protocol:

• Seed organoids in a 96-well plate as described in Protocol 1 and culture for 2-3 days to allow for their formation.

• Prepare serial dilutions of Tead-IN-14 in organoid culture medium to achieve the desired final concentrations. Include a vehicle-only control (e.g., 0.1% DMSO).

• Carefully remove the old medium from the wells and replace it with the medium containing the different concentrations of Tead-IN-14 or the vehicle control.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

Organoid Viability/Proliferation Assay (CellTiter-Glo® 3D)

Materials:

• CellTiter-Glo® 3D Reagent

• Plate reader capable of measuring luminescence

Protocol:

• After the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Add a volume of CellTiter-Glo® 3D Reagent equal to the volume of culture medium in each well.

• Mix the contents by shaking the plate on an orbital shaker for 5 minutes to induce cell lysis.

• Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Normalize the data to the vehicle-treated control wells to determine the percentage of viability.

Apoptosis Assay (Caspase-Glo® 3/7)

Materials:

• Caspase-Glo® 3/7 Reagent

• Plate reader capable of measuring luminescence

Protocol:

• Following Tead-IN-14 treatment, remove the plate from the incubator and allow it to cool to room temperature.

• Add Caspase-Glo® 3/7 Reagent to each well in a 1:1 ratio with the culture medium volume.

• Mix the contents gently by orbital shaking for 30-60 seconds.

• Incubate the plate at room temperature, protected from light, for 1-3 hours.

• Measure the luminescence using a plate reader.

• Calculate the fold change in caspase activity relative to the vehicle control.

RNA Extraction and qPCR for Gene Expression Analysis

Materials:

• RNA extraction kit suitable for 3D cultures (e.g., TRIzol™)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (CTGF, CYR61, BIRC5) and a reference gene (e.g., GAPDH)

• Real-time PCR system

Protocol:

• Harvest organoids after treatment by first depolymerizing the basement membrane matrix using a cell recovery solution on ice.

• Wash the organoids with cold PBS and pellet them by centrifugation.

• Extract total RNA from the organoid pellet according to the manufacturer's protocol of the chosen RNA extraction kit.

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize cDNA from 1 µg of total RNA using a cDNA synthesis kit.

• Perform qPCR using the cDNA, gene-specific primers, and qPCR master mix.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the reference gene and compared to the vehicle-treated control.

Protein Extraction and Western Blot Analysis

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-YAP, anti-TAZ, anti-TEAD, anti-VGLL4, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Protocol:

• Harvest and wash organoids as described in the qPCR protocol.

• Lyse the organoid pellet in ice-cold RIPA buffer.

• Clarify the lysate by centrifugation and collect the supernatant.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like GAPDH.

References

• 1. Methods for qPCR gene expression profiling applied to 1440 lymphoblastoid single cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Rational discovery of molecular glue degraders via scalable chemical profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Optimizing TEAD-IN-14 Concentration for Cell Culture Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of TEAD-IN-14 for cell culture experiments. Here, you will find troubleshooting advice and frequently asked questions to ensure the successful application of this potent TEAD inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is TEAD-IN-14 and what is its mechanism of action?

A1: TEAD-IN-14 is an orally active inhibitor of TEA Domain (TEAD) transcription factors.[1] TEAD proteins are the downstream effectors of the Hippo signaling pathway, which plays a crucial role in regulating cell proliferation, apoptosis, and organ size.[2] In many cancers, the Hippo pathway is dysregulated, leading to the activation of the transcriptional co-activators YAP and TAZ. YAP and TAZ then translocate to the nucleus and bind to TEAD transcription factors, driving the expression of genes that promote tumor growth.[2] TEAD-IN-14 and similar inhibitors function by targeting the palmitoylation pocket of TEAD proteins. This allosteric inhibition disrupts the interaction between TEAD and YAP/TAZ, thereby suppressing the transcription of oncogenic target genes.[3][4]

Q2: What is the recommended starting concentration for TEAD-IN-14 in cell culture experiments?

A2: Based on available data, TEAD-IN-14 has an IC50 of <100 nM. This indicates high potency. For initial experiments, it is recommended to perform a dose-response curve covering a broad range of concentrations, starting from the low nanomolar range up to the low micromolar range (e.g., 1 nM to 10 µM). This will help determine the optimal, cell-line-specific effective concentration.

Q3: How should I prepare and store TEAD-IN-14 stock solutions?

A3: TEAD-IN-14 should be dissolved in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution (e.g., 10 mM). For long-term storage, it is advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store them at -20°C or -80°C, protected from light. When preparing working solutions for cell culture, the final concentration of DMSO in the culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Q4: Is TEAD-IN-14 stable in cell culture medium?

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or low inhibitory effect observed	Inhibitor concentration is too low: The chosen concentration may be below the effective range for the specific cell line.	Perform a dose-response experiment with a wider range of concentrations, starting from low nanomolar to low micromolar.
Cell line is resistant to TEAD inhibition: The cell line may not be dependent on the YAP/TAZ-TEAD signaling pathway for its proliferation.	Confirm the activation of the Hippo pathway in your cell line by examining the expression of downstream target genes of TEAD, such as CTGF and CYR61.
Incorrect preparation or degradation of the inhibitor: The stock solution may have been improperly prepared, stored, or has degraded.	Prepare a fresh stock solution of TEAD-IN-14. Ensure proper storage conditions (aliquoted, -20°C or -80°C, protected from light).
High cell death or cytotoxicity observed, even at low concentrations	Off-target effects: At higher concentrations, the inhibitor may have off-target effects leading to general cytotoxicity.	Lower the concentration range in your experiments. Ensure the final DMSO concentration is not exceeding 0.5%.
Cell line is highly sensitive to TEAD inhibition: Some cell lines are exquisitely dependent on TEAD activity for survival.	Use a lower concentration range and shorter incubation times in your initial experiments.
Solvent (DMSO) toxicity: The final concentration of DMSO in the culture medium is too high.	Always include a vehicle control (medium with the same final concentration of DMSO as the treated wells) to assess solvent toxicity. Ensure the final DMSO concentration is below 0.5%.
High variability in results between replicate wells or experiments	Inconsistent cell seeding: Uneven cell distribution can lead to variability in the number of cells per well.	Ensure a homogenous cell suspension before seeding. Mix the cell suspension gently but thoroughly between pipetting.
Precipitation of the inhibitor: The inhibitor may precipitate out of the culture medium, especially at higher concentrations.	When diluting the DMSO stock into the aqueous culture medium, add the stock solution to the medium while gently vortexing to ensure rapid and complete mixing. Visually inspect for any precipitation.
Edge effects in multi-well plates: Evaporation from the outer wells of a plate can lead to increased compound concentration and affect cell growth.	Avoid using the outermost wells of the plate for experimental samples. Fill these wells with sterile PBS or medium to maintain humidity.
Inconsistent results over time	Degradation of the inhibitor in working solutions: The inhibitor may not be stable in the culture medium over long incubation periods.	Prepare fresh dilutions of the inhibitor from a frozen stock for each experiment. For long-term experiments, consider replenishing the medium with fresh inhibitor at regular intervals.

Data Presentation

The following table summarizes the reported in vitro efficacy of TEAD-IN-14 and other relevant TEAD inhibitors.

Compound	Target	IC50	Cell Line(s)	Reference
TEAD-IN-14	TEAD	<100 nM	Not specified
pan-TEAD-IN-1	pan-TEAD	1.52 nM	NCI-H226
TEAD-IN-10	TEAD1/TEAD3	14 nM / 4 nM	Not specified
MYF-03-69 (TEAD-IN-3)	pan-TEAD	56 nM (transcriptional activity)	Not specified
VT104	TEAD auto-palmitoylation	Not specified	Not specified
IK-930	TEAD	Not specified	Not specified

Note: IC50 values can vary depending on the cell line and the assay conditions used.

Experimental Protocols

Protocol for Determining the Optimal Concentration of TEAD-IN-14 using a Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will allow for logarithmic growth during the course of the experiment. The optimal seeding density should be determined empirically for each cell line.

  • Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of TEAD-IN-14 in DMSO.

  • On the day of the experiment, prepare serial dilutions of the TEAD-IN-14 stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., a range from 1 nM to 10 µM).

  • Also, prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of TEAD-IN-14.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of TEAD-IN-14 or the vehicle control to the respective wells.

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Assessment (MTT Assay Example):

  • After the incubation period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Incubate the plate at room temperature in the dark for at least 2 hours, or until the crystals are fully dissolved.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only).

  • Normalize the absorbance values of the treated wells to the vehicle control wells to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the logarithm of the TEAD-IN-14 concentration to generate a dose-response curve.

  • Calculate the IC50 value, which is the concentration of TEAD-IN-14 that causes 50% inhibition of cell viability.

Mandatory Visualizations

Caption: The Hippo Signaling Pathway and the Mechanism of Action of TEAD-IN-14.

Caption: Experimental Workflow for Optimizing TEAD-IN-14 Concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. blog.cellsignal.com [blog.cellsignal.com]
• 3. Targeting dynamic palmitoylation of TEAD transcription factors [grantome.com]
• 4. Autopalmitoylation of TEAD Proteins Regulates Transcriptional Output of Hippo Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected results in Tead-IN-14 assays

Technical Support Center: TEAD-IN-14 Assays

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using TEAD-IN-14 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for TEAD-IN-14?

A1: TEAD-IN-14 is a covalent inhibitor of the TEA domain (TEAD) family of transcription factors. It specifically targets a cysteine residue within the palmitate-binding pocket of TEAD proteins. By forming a covalent bond, it prevents the palmitoylation of TEADs, a crucial step for their interaction with the transcriptional co-activators YAP and TAZ. This disruption of the YAP/TAZ-TEAD complex inhibits the transcription of genes involved in cell proliferation and survival.[1]

Q2: How should I prepare and store TEAD-IN-14?

A2: For optimal results, it is crucial to follow the manufacturer's instructions for solubility and storage. Generally, covalent inhibitors can be sensitive to storage conditions. To ensure the stability of the compound, it is advisable to prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles. Long-term storage conditions, such as temperature and humidity, can impact the physical and chemical stability of the compound.[2]

Q3: What are the known off-target effects of TEAD-IN-14?

A3: As a covalent inhibitor, TEAD-IN-14 has the potential for off-target effects due to its reactive nature.[3][4][5] The electrophilic warhead of the inhibitor can potentially react with other nucleophilic residues on different proteins. It is important to consider that some TEAD-targeting molecules may act as "molecular glues," bringing TEAD and its repressive cofactor, VGLL4, together, which can lead to unexpected transcriptional repression.

Q4: Can mutations in the target protein affect the efficacy of TEAD-IN-14?

A4: Yes, mutations in the TEAD protein, particularly at the targeted cysteine residue, can lead to resistance against TEAD-IN-14. Such mutations can prevent the covalent bond formation, thereby reducing the inhibitor's effectiveness.

Troubleshooting Unexpected Results

Issue	Potential Cause	Recommended Solution
No or low inhibitory effect observed	Incorrect concentration or incubation time: The concentration of TEAD-IN-14 may be too low, or the incubation time may be too short to observe an effect.	Perform a dose-response experiment to determine the optimal concentration. Optimize the incubation time based on the specific cell line and experimental endpoint.
Compound instability or degradation: The compound may have degraded due to improper storage or handling.	Prepare fresh stock solutions of TEAD-IN-14 for each experiment. Ensure proper storage conditions as recommended by the manufacturer.
Cell line resistance: The cell line used may be resistant to TEAD inhibition. This could be due to mutations in the Hippo pathway or activation of alternative signaling pathways.	Confirm the dependence of your cell line on the Hippo-YAP/TAZ pathway. Consider using a positive control cell line known to be sensitive to TEAD inhibitors.
High cell toxicity or unexpected side effects	Off-target effects: Covalent inhibitors can bind to unintended proteins, leading to toxicity.	Reduce the concentration of TEAD-IN-14. Use a more specific inhibitor if available. Perform control experiments to assess the general cytotoxicity of the compound.
Solvent toxicity: The solvent used to dissolve TEAD-IN-14 (e.g., DMSO) may be causing toxicity at the concentration used.	Ensure the final solvent concentration in your assay is not toxic to the cells. Include a vehicle-only control in your experiments.
High variability between experimental replicates	Inconsistent experimental setup: Variations in cell seeding, compound addition, or incubation conditions can lead to inconsistent results.	Standardize all experimental steps. Ensure uniform cell seeding and accurate pipetting of the inhibitor.
Edge effects in multi-well plates: Evaporation from the outer wells of a plate can concentrate the compound and affect cell growth.	Avoid using the outer wells of the plate for experimental samples. Fill the outer wells with sterile media or PBS to maintain humidity.

Experimental Protocols

General Cell-Based Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a stock solution of TEAD-IN-14 in a suitable solvent (e.g., DMSO). Make serial dilutions to achieve the desired final concentrations.

• Treatment: Remove the growth medium from the cells and replace it with a fresh medium containing the desired concentration of TEAD-IN-14 or vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). The optimal time will depend on the specific assay and cell line.

• Data Analysis: At the end of the incubation period, perform the desired assay (e.g., cell viability assay, gene expression analysis by qPCR, or Western blotting for target proteins).

Quantitative Real-Time PCR (qPCR) for Target Gene Expression

• RNA Extraction: After treatment with TEAD-IN-14, extract total RNA from the cells using a suitable kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA.

• qPCR: Perform qPCR using primers specific for known YAP/TAZ-TEAD target genes (e.g., CTGF, CYR61, ANKRD1). Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression.

Visualizations

Signaling Pathway

Caption: The Hippo Signaling Pathway and the inhibitory action of TEAD-IN-14.

Experimental Workflow

Caption: A typical experimental workflow for a cell-based assay with TEAD-IN-14.

Troubleshooting Flowchart

Caption: A logical flowchart for troubleshooting the absence of an inhibitory effect.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A Pilot Stability Study of Dehydroepiandrosterone Rapid-dissolving Tablets Prepared by Extemporaneous Compounding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Covalent inhibitors in strategic therapeutic design | CAS [cas.org]
• 4. Strategies for discovering and derisking covalent, irreversible enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Utilizing TEAD-IN-14 in Your Research

Disclaimer: Information on the specific compound "TEAD-IN-14" is not publicly available. This guide is curated for researchers, scientists, and drug development professionals working with novel TEAD inhibitors and uses "TEAD-IN-14" as a representative example. The experimental protocols and troubleshooting advice are based on established methodologies for characterizing similar small molecule inhibitors of the Hippo-TEAD pathway.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for TEAD inhibitors like TEAD-IN-14?

A1: TEAD inhibitors, such as TEAD-IN-14, primarily function by disrupting the interaction between TEAD transcription factors (TEAD1-4) and their co-activators, YAP and TAZ.[1][2] This disruption prevents the transcriptional activation of downstream target genes involved in cell proliferation, survival, and migration. Many small molecule TEAD inhibitors achieve this by binding to a conserved palmitoylation pocket on the TEAD protein, which allosterically hinders the YAP/TAZ binding interface.[3][4][5]

Q2: What are the potential off-target effects of TEAD-IN-14?

A2: Off-target effects are a significant consideration for any small molecule inhibitor and can lead to misleading experimental results or cellular toxicity.[1] While specific data for TEAD-IN-14 is unavailable, inhibitors with similar chemical scaffolds (e.g., pyrazole-containing compounds) have been reported. Potential off-target activities could include interactions with other proteins containing similar binding pockets. It is crucial to experimentally determine the selectivity profile of TEAD-IN-14.

Q3: How do I determine the optimal concentration of TEAD-IN-14 for my experiments?

A3: The optimal concentration is the lowest concentration that elicits the desired on-target effect with minimal off-target activity. This is determined by performing a dose-response experiment. You should test a wide range of concentrations (e.g., from low nanomolar to high micromolar) and assess a specific on-target endpoint, such as the inhibition of a TEAD-dependent luciferase reporter or the downregulation of known TEAD target genes (e.g., CTGF, CYR61).[6]

Q4: How can I confirm that the observed phenotype is due to on-target TEAD inhibition?

A4: Several experiments can help confirm on-target activity:

• Use of a Negative Control: If available, use a structurally similar but inactive analog of TEAD-IN-14. This compound should not inhibit TEAD activity and, therefore, should not produce the same cellular phenotype.

• Rescue Experiments: If your experimental system allows, overexpressing a TEAD mutant that does not bind to the inhibitor but retains its function can rescue the phenotype.

• Orthogonal Approaches: Use genetic methods like siRNA or CRISPR/Cas9 to knockdown TEAD and see if it phenocopies the effects of TEAD-IN-14.

Q5: What are the differences in selectivity of TEAD inhibitors for the four TEAD paralogs (TEAD1-4)?

A5: The four TEAD paralogs (TEAD1-4) share a high degree of homology in their YAP/TAZ-binding domains.[6] However, subtle differences exist, and some inhibitors exhibit selectivity for specific paralogs. For instance, some compounds may be pan-TEAD inhibitors, while others might be selective for TEAD1/3 or spare TEAD4.[3][7] It is important to determine the selectivity profile of TEAD-IN-14 across all four paralogs, as they can have distinct and sometimes non-redundant functions in different tissues and diseases.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or weak inhibition of TEAD activity	- Suboptimal inhibitor concentration: The concentration of TEAD-IN-14 may be too low. - Poor compound stability: The inhibitor may be degrading in the experimental conditions. - Cell type resistance: The cell line used may have redundant signaling pathways that bypass the need for TEAD activity.	- Perform a dose-response experiment to identify the optimal concentration. - Check the stability of the compound in your cell culture medium. - Use a cell line known to be sensitive to Hippo pathway inhibition (e.g., NF2-deficient mesothelioma cells).[1]
High cellular toxicity at effective concentrations	- Off-target effects: The inhibitor may be hitting other essential cellular targets. - Solvent toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	- Lower the concentration of TEAD-IN-14 and/or shorten the treatment duration. - Perform a kinase panel screen or other broad off-target profiling to identify potential off-targets. - Ensure the final solvent concentration is non-toxic to your cells (typically ≤ 0.1%).
Inconsistent results between experiments	- Variability in cell culture conditions: Cell density, passage number, and serum concentration can all affect the Hippo pathway. - Inhibitor degradation: Improper storage or handling of TEAD-IN-14 can lead to loss of activity.	- Standardize cell culture protocols meticulously. - Aliquot the inhibitor upon receipt and store it as recommended by the supplier to avoid freeze-thaw cycles.
Observed phenotype does not match expected TEAD inhibition effects	- Off-target effects are dominant: The observed phenotype may be due to the inhibitor acting on another pathway. - TEAD-independent functions: The cellular process being studied may not be solely dependent on TEAD activity.	- Perform a washout experiment to distinguish between reversible (potentially off-target) and irreversible (potentially on-target) effects. - Use a negative control compound and orthogonal genetic approaches (siRNA/CRISPR) to validate the on-target effect.

Experimental Protocols

Protocol 1: Dose-Response Curve for TEAD-IN-14 using a TEAD-Responsive Luciferase Reporter Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of TEAD-IN-14.

Materials:

• Cells stably expressing a TEAD-responsive luciferase reporter (e.g., 8xGTIIC-luciferase)

• TEAD-IN-14

• Appropriate cell culture medium and supplements

• 96-well white, clear-bottom tissue culture plates

• Luciferase assay reagent (e.g., Bright-Glo™)

• Luminometer

Methodology:

• Cell Seeding: Seed the reporter cells in a 96-well plate at a density that will result in 70-80% confluency at the time of the assay. Incubate overnight.

• Compound Preparation: Prepare a serial dilution of TEAD-IN-14 in the appropriate cell culture medium. A common starting point is a 10-point, 3-fold serial dilution starting from 10 µM. Include a vehicle control (e.g., DMSO).

• Treatment: Remove the old medium from the cells and add the diluted TEAD-IN-14 or vehicle control.

• Incubation: Incubate the plate for a predetermined time (e.g., 24 hours).

• Luciferase Assay: Following incubation, perform the luciferase assay according to the manufacturer's instructions.

• Data Analysis: Measure luminescence using a plate reader. Normalize the data to the vehicle control and plot the percent inhibition against the log of the inhibitor concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Washout Experiment to Assess Reversibility of Inhibition

Objective: To determine if the inhibitory effects of TEAD-IN-14 are reversible, which can help differentiate on-target from some off-target effects.

Materials:

• Cells of interest

• TEAD-IN-14

• Appropriate cell culture medium and supplements

• Phosphate-buffered saline (PBS)

Methodology:

• Cell Treatment: Treat cells with a concentration of TEAD-IN-14 known to cause a robust phenotype (e.g., 5-10 times the IC50) for a short duration (e.g., 1-4 hours). Include a vehicle control.

• Washout:

  • For the "washout" group, remove the inhibitor-containing medium.

  • Wash the cells twice with warm PBS.

  • Add fresh, inhibitor-free medium.

  • For the "continuous treatment" group, leave the inhibitor-containing medium on the cells.

• Incubation and Analysis: Incubate both groups for a desired period (e.g., 24, 48, or 72 hours). Assess the phenotype of interest (e.g., cell viability, target gene expression) at different time points post-washout.

Interpretation:

• If the phenotype is reversed in the washout group compared to the continuous treatment group, the effect of the inhibitor is likely reversible.

• If the phenotype persists in the washout group, the effect may be due to irreversible binding or long-lasting downstream cellular changes.

Visualizations

Signaling Pathway

Caption: The Hippo Signaling Pathway and the point of intervention for TEAD-IN-14.

Experimental Workflow

References

• 1. Pipeline to evaluate YAP-TEAD inhibitors indicates TEAD inhibition represses NF2-mutant mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a new class of reversible TEA domain transcription factor inhibitors with a novel binding mode | eLife [elifesciences.org]
• 5. Frontiers | Structure-based discovery of a novel small-molecule inhibitor of TEAD palmitoylation with anticancer activity [frontiersin.org]
• 6. Antiproliferative and Antimigratory Effects of a Novel YAP–TEAD Interaction Inhibitor Identified Using in Silico Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Interpreting Conflicting Data from TEAD Inhibitor Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers navigate and interpret potentially conflicting data from studies of TEAD (TEA Domain) inhibitors. While the specific compound "Tead-IN-14" is not widely documented in scientific literature, this guide addresses common challenges and discrepancies observed with the broader class of TEAD inhibitors.

Frequently Asked Questions (FAQs)

Q1: Why are we observing conflicting results with our TEAD inhibitor?

Conflicting results with TEAD inhibitors can arise from several factors, primarily revolving around the compound's mechanism of action and the specific experimental context. A key point of divergence in the literature is the inhibitor's effect on TEAD's interaction with its binding partners. While many inhibitors are designed to block the interaction with the transcriptional co-activators YAP and TAZ, some have been found to act as "molecular glues," enhancing the interaction with the transcriptional co-repressor VGLL4.[1][2]

Additionally, discrepancies can be attributed to:

• Inhibitor Type: Covalent vs. non-covalent inhibitors will have different binding kinetics and potential for off-target effects.[3][4][5][6]

• TEAD Isoform Selectivity: The four TEAD isoforms (TEAD1-4) have distinct and sometimes overlapping roles in different tissues and cancers.[7][8][9] An inhibitor's selectivity profile can therefore lead to varied outcomes.

• Cellular Context: The expression levels of YAP, TAZ, and VGLL4 can vary significantly between cell lines, influencing the cellular response to a TEAD inhibitor.[1][2]

• Off-Target Effects: As with any small molecule inhibitor, off-target effects can contribute to the observed phenotype.[10][11]

Q2: Our TEAD inhibitor is supposed to decrease cell proliferation, but we are seeing minimal or no effect. What could be the reason?

Several factors could explain a lack of anti-proliferative effect:

• Dominant Repressive Signaling: If the cells have high endogenous levels of the transcriptional co-repressor VGLL4, the effect of a YAP/TAZ-TEAD inhibitor might be masked. Some inhibitors may even enhance the repressive function of VGLL4.[1][2]

• YAP/TAZ-Independent Functions of TEAD: TEAD transcription factors can have functions independent of YAP and TAZ, and in some contexts, TEAD1 has been shown to have a transcription repression mechanism that is independent of its pocket for co-activator binding.[12][13]

• Compensatory Mechanisms: Other signaling pathways might be compensating for the inhibition of TEAD activity. The Hippo-YAP/TAZ-TEAD pathway is known to crosstalk with other oncogenic pathways like Wnt and EGFR signaling.[9]

• Compound Stability and Potency: Ensure the inhibitor is stable under your experimental conditions and used at an effective concentration.

Troubleshooting Guides

Guide 1: Investigating Unexpected Pro-Repressive Effects

If you suspect your TEAD inhibitor is acting as a "molecular glue" to enhance VGLL4-TEAD interaction, consider the following experiments:

• Co-Immunoprecipitation (Co-IP): Perform Co-IP of endogenous TEAD and assess the binding of VGLL4 in the presence and absence of your inhibitor. An increased interaction with VGLL4 upon treatment would support the molecular glue hypothesis.[1][2]

• VGLL4 Knockdown/Knockout: Use siRNA or CRISPR-Cas9 to reduce or eliminate VGLL4 expression. If the inhibitor's anti-proliferative effect is dependent on VGLL4, its activity will be diminished in VGLL4-deficient cells.[1][2]

• Gene Expression Analysis: Analyze the expression of known YAP/TAZ target genes (e.g., CTGF, CYR61) and compare it to genes regulated by VGLL4. A molecular glue would be expected to repress YAP/TAZ targets while potentially modulating VGLL4-regulated genes.[3][7]

Guide 2: Assessing Covalent Inhibition and Target Engagement

For covalent TEAD inhibitors, it is crucial to confirm target engagement and specificity.

• Intact Protein Mass Spectrometry: Treat recombinant TEAD protein with your inhibitor and analyze the protein by mass spectrometry to detect the covalent adduct.

• Activity-Based Protein Profiling (ABPP): This technique can be used to assess the selectivity of your covalent inhibitor against other cellular proteins.

• Washout Experiments: In cell-based assays, pre-treat cells with the covalent inhibitor, wash it out, and then assess TEAD activity at various time points. A sustained effect after washout is indicative of covalent binding.

Data Presentation: Comparison of TEAD Inhibitor Classes

Feature	YAP/TAZ-TEAD Disruptors	VGLL4-TEAD "Molecular Glues"
Primary Mechanism	Blocks the protein-protein interaction between TEAD and YAP/TAZ co-activators.[14]	Enhances the protein-protein interaction between TEAD and the VGLL4 co-repressor.[1][2]
Effect on YAP/TAZ Target Genes	Downregulation (e.g., CTGF, CYR61).[15]	Downregulation due to competition from the enhanced VGLL4-TEAD complex.[1][2]
Dependence on Cellular Factors	High levels of nuclear YAP/TAZ.	Presence of VGLL4.[1][2]
Example Compounds	Peptides mimicking YAP/TAZ, some small molecules.	Select sulfonamide-containing compounds.[1][2]

Experimental Protocols

Protocol 1: Fluorescence Polarization (FP) Assay for YAP/TAZ-TEAD Interaction

This assay is used to screen for small molecules that disrupt the interaction between YAP/TAZ and TEAD.

• Reagents: Purified recombinant TEAD protein (e.g., TEAD4), a fluorescently labeled peptide derived from the YAP binding motif, assay buffer.

• Procedure: a. In a microplate, add the TEAD protein and the fluorescently labeled YAP peptide. b. Add your test compound at various concentrations. c. Incubate to allow binding to reach equilibrium. d. Measure fluorescence polarization. A decrease in polarization indicates disruption of the YAP-TEAD interaction.[16]

Protocol 2: Co-Immunoprecipitation (Co-IP) for TEAD Binding Partners

This protocol is used to determine if a TEAD inhibitor modulates the interaction of TEAD with its binding partners like YAP, TAZ, or VGLL4 in cells.

• Cell Lysis: Treat cells with your TEAD inhibitor or vehicle control. Lyse the cells in a non-denaturing lysis buffer.

• Immunoprecipitation: Incubate the cell lysates with an antibody against TEAD (or a tag if using overexpressed tagged protein) conjugated to magnetic or agarose (B213101) beads.

• Washing: Wash the beads to remove non-specific binding proteins.

• Elution and Western Blotting: Elute the bound proteins and analyze by Western blotting using antibodies against YAP, TAZ, and VGLL4.[1][2]

Visualizations

Caption: The canonical Hippo signaling pathway regulating YAP/TAZ activity.

Caption: Contrasting mechanisms of action for different classes of TEAD inhibitors.

Caption: A logical workflow for troubleshooting conflicting data in TEAD inhibitor studies.

References

• 1. TEAD-targeting small molecules induce a cofactor switch to regulate the Hippo pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Structure-Based Design of Y-Shaped Covalent TEAD Inhibitors | Corsello Laboratory [corsellolab.stanford.edu]
• 6. Development of HC-258, a Covalent Acrylamide TEAD Inhibitor That Reduces Gene Expression and Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Targeting TEAD in cancer [frontiersin.org]
• 9. Regulation of TEAD Transcription Factors in Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Off-target effects - Genomics Education Programme [genomicseducation.hee.nhs.uk]
• 11. Facebook [cancer.gov]
• 12. TEAD1 regulates cell proliferation through a pocket-independent transcription repression mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. What are TEAD1 inhibitors and how do they work? [synapse.patsnap.com]
• 15. Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A covalent inhibitor of the YAP–TEAD transcriptional complex identified by high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of Tead-IN-14 in solution

Disclaimer: As TEAD-IN-14 is a relatively novel research compound, comprehensive stability data is not extensively published. The following troubleshooting guides and FAQs are based on established best practices for handling and improving the stability of small molecule inhibitors in solution. It is crucial to validate these recommendations for your specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of TEAD-IN-14?

Proper storage of the solid compound is critical for its long-term integrity. For many small molecules, storing them as a powder is more stable than in solution.

Table 1: Recommended General Storage Conditions for Small Molecule Inhibitors

Storage Condition	Duration	Notes
-20°C	Up to 3 years[1]	Keep desiccated to prevent moisture absorption.[2]

| 4°C | Up to 2 years[1] | Recommended for shorter-term storage; always check the product datasheet.[2] |

Always refer to the manufacturer's specific recommendations provided on the product's technical data sheet.[1]

Q2: How should I prepare and store stock solutions of TEAD-IN-14?

The choice of solvent and storage conditions for stock solutions significantly impacts the stability and performance of the inhibitor.

• Solvent Selection: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for creating high-concentration stock solutions of a wide range of polar and nonpolar compounds.[3][4] It is recommended to use anhydrous, high-purity DMSO to avoid introducing water, which can lead to the hydrolysis of susceptible compounds.[3]

• Preparation: To prepare a stock solution, for compounds in quantities of 10 mg or less, you can add the solvent directly to the vial.[1] For larger amounts, it is recommended to weigh out the required quantity to prepare only what is needed for the experiment.[1] If you encounter solubility issues, methods such as vortexing or ultrasonication can be employed.[4]

• Storage: Once prepared, stock solutions should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles.[1] These aliquots should be stored in tightly sealed vials at -20°C or -80°C.[1] Stock solutions in DMSO are generally recommended for use within one month when stored at -20°C or up to six months at -80°C.[1]

Q3: What is the maximum recommended concentration of DMSO for cell culture experiments?

The tolerance to DMSO can vary significantly between different cell lines.[2] Therefore, it is essential to perform a vehicle control with the same final DMSO concentration as your experimental samples to assess its effect on your specific cell line.[2]

• < 0.1% DMSO: Generally considered safe for most cell lines, including sensitive ones.[2]

• 0.1% - 0.5% DMSO: A commonly used range that is well-tolerated by many robust cell lines.[2]

• > 0.5% DMSO: Can be cytotoxic to some cells and may induce off-target effects.[2]

Q4: Can multiple freeze-thaw cycles affect the stability of my TEAD-IN-14 stock solution?

Yes, repeated freeze-thaw cycles can compromise the integrity of your stock solution for several reasons:

• Water Absorption: DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere each time the vial is opened.[2][3] This absorbed water can lead to compound degradation through hydrolysis and can dilute the stock concentration over time.[2][3]

• Precipitation: The process of freezing and thawing can cause the compound to precipitate out of the solution.[5]

• Degradation: While small molecules are generally less susceptible to damage from ice crystal formation than proteins, the repeated temperature changes can still promote chemical degradation.[6]

To mitigate these effects, it is highly recommended to prepare single-use aliquots of your stock solution.[1][5]

Q5: I see precipitation when I dilute my TEAD-IN-14 stock solution into an aqueous buffer. What should I do?

Precipitation upon dilution into an aqueous assay buffer is a common issue, especially for hydrophobic compounds.[7] This indicates that the compound's concentration has exceeded its aqueous solubility limit.

Here are some steps to address this:

• Lower the Final Concentration: This is the most direct way to avoid solubility issues.[2][7]

• Adjust the pH: The solubility of compounds with ionizable groups can be highly dependent on the pH of the buffer.[2]

• Use a Different Solvent System: While DMSO is common, co-solvents like ethanol (B145695) or PEG might improve solubility in some cases.[2][8]

• Prepare Fresh Solutions: Do not use a solution that has already precipitated.[2] Before preparing a new stock, centrifuge the vial to pellet any undissolved powder.[2]

Troubleshooting Guide

Problem 1: Inconsistent Experimental Results

Inconsistent results can often be traced back to the stability and handling of the inhibitor stock solution.

Possible Cause	Troubleshooting Step
Compound Degradation	Prepare fresh stock solutions from solid powder. Avoid prolonged storage of solutions, even at low temperatures. Perform a stability test (see Protocol 1) to determine the degradation rate under your specific conditions.
Water Absorption in DMSO Stock	Use anhydrous DMSO and handle it in a low-humidity environment.[5] Aliquot stock solutions to minimize the number of times the main vial is opened.[5]
Precipitation After Thawing	Before each use, ensure the compound is fully redissolved after thawing by vortexing and visual inspection.[5]
Multiple Freeze-Thaw Cycles	Prepare and use single-use aliquots of your stock solution to avoid repeated freezing and thawing.[5][9]
Light Sensitivity	Store stock solutions in amber vials or protect them from light, especially if the compound has chromophores.[5][10]

Problem 2: Loss of Compound Activity Over Time in the Assay

A decline in the inhibitor's activity during the course of an experiment suggests instability in the assay medium.

Possible Cause	Troubleshooting Step
Hydrolysis or Oxidation	The compound may be degrading in the aqueous assay buffer.[11] Perform a time-course experiment by measuring the inhibitor's activity at different time points after its addition to the assay medium.[2] A decrease in activity over time indicates instability.
Interaction with Media Components	Components in the cell culture medium (e.g., proteins in serum) can bind to the compound, reducing its effective concentration. Consider using a simpler buffer system for initial biochemical assays if possible.
Adsorption to Labware	Hydrophobic compounds can adsorb to the surface of plastic labware. Using low-adhesion microplates or adding a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) may help mitigate this.[7]

Experimental Protocols

Protocol 1: General Protocol for Assessing Compound Stability in a Solution

This protocol outlines a method to evaluate the chemical stability of an inhibitor in a specific solution (e.g., DMSO, cell culture medium) over time.

• Prepare Initial Sample (T=0): Prepare a solution of the inhibitor in the desired buffer at the final working concentration.[2]

• Quench and Process: Immediately stop potential degradation by adding an equal volume of a cold organic solvent like acetonitrile.[2] This also precipitates proteins.[2]

• Centrifuge: Spin the sample to pellet any precipitate and transfer the supernatant to an HPLC vial.[2]

• Incubate Samples: Incubate the remaining solution under your desired storage or experimental conditions (e.g., room temperature, 4°C, 37°C).[2]

• Collect Time-Point Samples: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), collect aliquots and process them as described in steps 2 and 3.[5]

• Analyze Samples: Analyze the concentration of the parent compound in each sample using a suitable analytical method like LC-MS/MS or HPLC.[5]

• Determine Stability Profile: Plot the percentage of the compound remaining versus time to visualize its stability.[3]

Table 2: Example Data from a Hypothetical Compound Stability Study

Time Point (Hours)	% Compound Remaining (at 4°C)	% Compound Remaining (at 37°C)
0	100%	100%
2	99.5%	92.1%
8	98.2%	75.4%

| 24 | 95.8% | 45.3% |

Protocol 2: Protocol for Determining the Kinetic Solubility of a Compound

This protocol provides a method to determine the approximate solubility of an inhibitor when a DMSO stock is diluted into an aqueous buffer.[2]

• Prepare Stock Solution: Dissolve the compound in 100% DMSO to make a high-concentration stock (e.g., 10 mM).[2]

• Serial Dilution in DMSO: Create a serial dilution of the stock solution in DMSO.[2]

• Dilution in Aqueous Buffer: In a 96-well plate, add a small volume (e.g., 2 µL) of each DMSO concentration to a larger volume (e.g., 98 µL) of your desired aqueous buffer (e.g., PBS, pH 7.4).[2]

• Incubate: Incubate the plate at room temperature for 1-2 hours with gentle shaking.[2]

• Assess Solubility: Visually inspect each well for signs of precipitation or use a plate reader to measure turbidity.[2] The highest concentration that remains clear is the approximate kinetic solubility.[2]

Visualizations

References

• 1. captivatebio.com [captivatebio.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. file.selleckchem.com [file.selleckchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Freeze-Thaw Cycles and Their Impact on Pharmaceutical Stability – StabilityStudies.in [stabilitystudies.in]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]
• 11. Degradation Mechanisms of Bioactive Compounds | Encyclopedia MDPI [encyclopedia.pub]

Technical Support Center: TEAD-IN-14 Specificity Validation

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of protocols and troubleshooting advice for validating the specificity of TEAD-IN-14 in a new cell line.

Frequently Asked Questions (FAQs)

Q1: What is TEAD-IN-14 and how does it work?

TEAD-IN-14 is a small molecule inhibitor that targets the TEA Domain (TEAD) family of transcription factors.[1][2] These transcription factors are the final downstream effectors of the Hippo signaling pathway.[3][4][5] In a state where the Hippo pathway is inactive, the transcriptional co-activators YAP and TAZ translocate to the nucleus and bind to TEAD proteins.[3][4][6] This complex then drives the expression of genes involved in cell proliferation, migration, and survival.[3][7] TEAD-IN-14 works by disrupting the interaction between YAP/TAZ and TEAD, thereby preventing the transcription of these target genes.

Q2: Why is it crucial to validate TEAD-IN-14's specificity in my new cell line?

Q3: What is the recommended overall workflow for validating TEAD-IN-14 specificity?

A systematic, multi-pronged approach is recommended. The workflow should confirm target engagement, measure the downstream functional consequences, and rule out general toxicity or off-target effects.

Caption: A logical workflow for validating TEAD-IN-14 specificity.

Q4: How does TEAD-IN-14 interact with the Hippo signaling pathway?

The Hippo pathway is a key regulator of organ size and cell proliferation.[3][4] When the pathway is "ON," a kinase cascade (MST1/2 and LATS1/2) phosphorylates the transcriptional co-activators YAP and TAZ.[3][10] This phosphorylation leads to their retention in the cytoplasm and subsequent degradation, preventing them from entering the nucleus.[10] When the Hippo pathway is "OFF," unphosphorylated YAP/TAZ translocate to the nucleus, bind to TEAD transcription factors, and initiate the transcription of growth-promoting genes like CTGF and CYR61.[3][4][6][10] TEAD-IN-14 acts at this final step, blocking the YAP/TAZ-TEAD interaction and suppressing gene transcription.

Caption: The Hippo signaling pathway and the point of intervention for TEAD-IN-14.

Q5: What initial experiments should I perform to test TEAD-IN-14 in my cell line?

The first step is to determine the inhibitor's potency and confirm it modulates its intended targets in your specific cell line.

A. Determine IC50 with a Cell Viability Assay: This experiment establishes the concentration of TEAD-IN-14 that inhibits a biological process (like proliferation) by 50% (IC50). This is crucial for selecting appropriate concentrations for subsequent experiments.

Table 1: Example Cell Viability Data (MTT Assay)

TEAD-IN-14 (µM)	Absorbance (570nm)	% Viability (Relative to DMSO)
0 (DMSO)	1.25	100%
0.1	1.18	94.4%
1	0.88	70.4%
5	0.61	48.8%
10	0.45	36.0%
50	0.20	16.0%

B. Measure Downstream Target Gene Expression (RT-qPCR): Once you have an IC50 value, treat cells with concentrations around this value (e.g., 0.5x, 1x, 2x IC50) and measure the mRNA levels of known TEAD target genes, such as CTGF and CYR61.[3][6][10] A specific inhibitor should cause a dose-dependent decrease in the expression of these genes.

Table 2: Example RT-qPCR Data

Treatment	CTGF mRNA (Fold Change)	CYR61 mRNA (Fold Change)
DMSO (Vehicle)	1.00	1.00
TEAD-IN-14 (2.5 µM)	0.65	0.70
TEAD-IN-14 (5 µM)	0.30	0.38
TEAD-IN-14 (10 µM)	0.12	0.15

C. Measure Target Protein Levels (Western Blot): Confirm that the decrease in mRNA translates to a decrease in protein levels. Western blotting for CTGF and CYR61 should show a dose-dependent reduction following TEAD-IN-14 treatment. You can also probe for YAP/TAZ levels to ensure the inhibitor isn't causing their degradation.[11][12]

Experimental Protocols

Protocol 1: Cell Viability (MTT Assay)

This protocol assesses cell metabolic activity as an indicator of viability.[13][14][15]

• Cell Seeding: Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours.[13]

• Compound Treatment: Prepare serial dilutions of TEAD-IN-14 (e.g., 0.1 to 100 µM) in culture medium.[13] Replace the medium in the wells with the drug dilutions. Include a vehicle-only (DMSO) control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[14][15]

• Solubilization: Carefully remove the medium and add 150 µL of MTT solvent (e.g., DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid) to dissolve the formazan (B1609692) crystals.[15]

• Absorbance Reading: Measure absorbance at 570 nm using a microplate reader.[13][14]

• Data Analysis: Calculate percentage viability relative to the vehicle control and plot a dose-response curve to determine the IC50.

Protocol 2: Quantitative Real-Time PCR (RT-qPCR)

This protocol measures the mRNA levels of TEAD target genes.[10][16]

• Cell Treatment: Seed cells in a 6-well plate. Once they reach 70-80% confluency, treat with TEAD-IN-14 at desired concentrations for 24 hours.

• RNA Extraction: Lyse cells and extract total RNA using a commercial kit (e.g., Trizol or RNeasy).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random hexamer primers.[16]

• qPCR Reaction: Set up qPCR reactions using a SYBR Green master mix, cDNA template, and gene-specific primers for CTGF, CYR61, and a housekeeping gene (e.g., GAPDH, ACTB).

  • Primer Design Tip: Aim for primers with a Tm of ~60-62°C and a GC content of 35-65%.[17]

• Thermal Cycling: Run the qPCR plate on a real-time PCR machine. A typical protocol involves an initial denaturation step followed by 40 cycles of denaturation (e.g., 95°C for 15s) and annealing/extension (e.g., 60°C for 60s).[16]

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing to the housekeeping gene and the vehicle control.[18]

Protocol 3: Western Blotting

This protocol detects changes in protein levels.[11][12][19]

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20).

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against CTGF, CYR61, YAP/TAZ, and a loading control (e.g., β-Actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Troubleshooting Guide

Q: My TEAD target genes (CTGF, CYR61) are not downregulated after treatment. What should I do?

• Check Inhibitor Activity: Ensure the TEAD-IN-14 compound is not degraded. Use a fresh stock.

• Verify Pathway Activity: Confirm that the Hippo-YAP/TAZ-TEAD pathway is active in your cell line under your culture conditions. In some cells, the pathway may be constitutively "ON" (YAP/TAZ is phosphorylated and cytoplasmic), meaning there is no nuclear YAP/TAZ for TEAD-IN-14 to inhibit. You can check the phosphorylation status of YAP (p-YAP) by Western blot. High p-YAP levels suggest an inactive pathway.

• Optimize Treatment Time: The transcriptional response can be time-dependent. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to find the optimal treatment duration.

• Check Cell Density: The Hippo pathway is regulated by cell-cell contact. High cell density can activate the pathway, leading to cytoplasmic YAP/TAZ. Ensure your experiments are performed at a consistent and sub-confluent cell density.

Q: The cell viability assay shows high toxicity at low concentrations. How do I know if this is a specific effect?

• Compare IC50s: If the concentration required to kill cells is much lower than the concentration required to inhibit TEAD target gene expression, the toxicity is likely due to off-target effects.

• Perform a Rescue Experiment: To confirm on-target toxicity, try to "rescue" the cells from the inhibitor's effect. Overexpress a form of YAP or TAZ that is resistant to the inhibitor's mechanism (if possible) or a downstream effector that bypasses the need for TEAD. If the toxicity is on-target, the rescue should restore viability.

Caption: The logic behind a rescue experiment to confirm on-target effects.

References

• 1. biorxiv.org [biorxiv.org]
• 2. TEAD Inhibition Overcomes YAP1/TAZ-driven Primary and Acquired Resistance to KRASG12C Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the Hippo Signaling Pathway for Tissue Regeneration and Cancer Therapy | MDPI [mdpi.com]
• 4. The HIPPO Transducer YAP and Its Targets CTGF and Cyr61 Drive a Paracrine Signalling in Cold Atmospheric Plasma-Mediated Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Hippo transducers TAZ/YAP and their target CTGF in male breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Role of Hippo Pathway-YAP/TAZ Signaling in Angiogenesis [frontiersin.org]
• 7. youtube.com [youtube.com]
• 8. Off-target effects - Genomics Education Programme [genomicseducation.hee.nhs.uk]
• 9. Facebook [cancer.gov]
• 10. Quantitative Real-Time PCR to Measure YAP/TAZ Activity in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 11. bio.unipd.it [bio.unipd.it]
• 12. bio.unipd.it [bio.unipd.it]
• 13. benchchem.com [benchchem.com]
• 14. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 15. broadpharm.com [broadpharm.com]
• 16. stackscientific.nd.edu [stackscientific.nd.edu]
• 17. idtdna.com [idtdna.com]
• 18. An optimized protocol for stepwise optimization of real-time RT-PCR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Hippo pathway effector proteins YAP and TAZ have both distinct and overlapping functions in the cell - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls to avoid when working with Tead-IN-14

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using TEAD-IN-14, a potent, orally active inhibitor of TEAD transcription factors. The information is designed to assist researchers, scientists, and drug development professionals in avoiding common pitfalls during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TEAD-IN-14?

A1: TEAD-IN-14 is an inhibitor of the TEA Domain (TEAD) family of transcription factors. While the precise binding mode of TEAD-IN-14 is not publicly detailed, it is reported to have an IC50 of less than 100 nM.[1] Generally, TEAD inhibitors act by disrupting the interaction between TEAD and its co-activators, YAP and TAZ, which are key downstream effectors of the Hippo signaling pathway. This disruption can occur through various mechanisms, such as binding to the central palmitoylation pocket of TEAD or by acting as a "molecular glue" to promote the interaction of TEAD with transcriptional repressors like VGLL4.

Q2: What is the recommended solvent for dissolving TEAD-IN-14?

A2: For in vitro experiments, TEAD-IN-14 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. It is crucial to use high-purity, anhydrous DMSO to prevent compound degradation. For cell-based assays, the final concentration of DMSO should be kept low (typically below 0.1%) to avoid solvent-induced cytotoxicity.

Q3: How should I store TEAD-IN-14?

A3: TEAD-IN-14 should be stored as a solid at -20°C, protected from light and moisture. For stock solutions in DMSO, it is recommended to store them in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. The stability of the compound in aqueous solutions for extended periods is likely limited, so fresh dilutions should be prepared for each experiment.

Q4: What are the expected downstream effects of TEAD-IN-14 treatment in cancer cells with hyperactivated Hippo signaling?

A4: In cancer cells where the Hippo pathway is dysregulated (e.g., due to NF2 mutation), leading to nuclear accumulation of YAP/TAZ, treatment with a TEAD inhibitor like TEAD-IN-14 is expected to suppress the transcription of pro-proliferative and anti-apoptotic genes. This can lead to decreased cell proliferation, reduced colony formation, and potentially induction of apoptosis.

Q5: Are there any known off-target effects of TEAD-IN-14?

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with TEAD-IN-14.

Issue 1: Inconsistent or No Inhibition of Cell Proliferation

Possible Cause	Troubleshooting Step
Compound Insolubility	Ensure TEAD-IN-14 is fully dissolved in DMSO before diluting into aqueous media. Precipitation can occur upon dilution; visually inspect the media for any particulates. Consider a brief sonication of the stock solution.
Incorrect Cell Line	Verify that the cell line used is dependent on the TEAD-YAP/TAZ signaling axis. Cell lines with mutations in upstream Hippo pathway components (e.g., NF2, LATS1/2) are generally more sensitive to TEAD inhibitors.
Suboptimal Compound Concentration	Perform a dose-response experiment to determine the optimal inhibitory concentration (IC50) for your specific cell line. The reported IC50 of <100 nM is a starting point, but cellular potency can vary.
Compound Degradation	Ensure proper storage of the compound and its stock solutions. Avoid multiple freeze-thaw cycles. Prepare fresh dilutions from a new aliquot if degradation is suspected.
Cell Culture Conditions	High serum concentrations in the culture medium can sometimes interfere with compound activity due to protein binding. Consider reducing the serum concentration if inconsistent results are observed, ensuring the cells remain healthy.

Issue 2: No Downregulation of TEAD Target Genes (e.g., CTGF, CYR61) in Western Blot or qPCR

Possible Cause	Troubleshooting Step
Insufficient Treatment Time	The transcriptional effects of TEAD inhibition may not be immediate. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal treatment duration for observing changes in target gene expression.
Antibody or Primer Issues	Validate the antibodies and primers used for detecting TEAD target genes. Use positive and negative controls to ensure their specificity and efficiency.
Low Basal Expression	Confirm that the chosen TEAD target genes are expressed at a detectable level in your untreated control cells.
Compensatory Mechanisms	Cells can sometimes activate compensatory signaling pathways to overcome the inhibition of one pathway. Investigate other related pathways if target gene expression is not suppressed as expected.

Issue 3: High Background or Non-Specific Effects in Cellular Assays

Possible Cause	Troubleshooting Step
DMSO Cytotoxicity	Ensure the final DMSO concentration in your assay is non-toxic to the cells (typically <0.1%). Run a vehicle control (DMSO only) to assess solvent effects.
Off-Target Effects	If unexpected phenotypes are observed, consider performing experiments to rule out off-target effects. This could involve using a structurally unrelated TEAD inhibitor as a control or performing a broader off-target screen.
Incorrect Assay Window	Optimize the timing of your assay readout. For example, in a viability assay, measuring too early may not capture the full effect of the inhibitor, while measuring too late might capture secondary effects.

Quantitative Data Summary

The following tables summarize hypothetical but plausible quantitative data for TEAD-IN-14 based on typical characteristics of potent TEAD inhibitors.

Table 1: In Vitro Potency of TEAD-IN-14

Assay Type	Parameter	Value
Biochemical Assay	IC50 vs. TEAD	< 100 nM
Cell-Based Reporter Assay	IC50	50 - 200 nM
Cell Proliferation Assay (NF2-mutant cells)	GI50	100 - 500 nM

Table 2: Recommended Starting Concentrations for In Vitro Assays

Assay Type	Recommended Concentration Range
Cell Proliferation/Viability	10 nM - 10 µM
Western Blot / qPCR	100 nM - 1 µM
Immunoprecipitation	1 µM - 5 µM
Cellular Thermal Shift Assay (CETSA)	1 µM - 20 µM

Experimental Protocols & Visualizations

Signaling Pathway

The Hippo signaling pathway is a key regulator of organ size and tissue homeostasis. Its dysregulation is frequently observed in cancer. When the pathway is "ON," a kinase cascade leads to the phosphorylation and cytoplasmic sequestration of the transcriptional co-activators YAP and TAZ. When the pathway is "OFF," YAP and TAZ translocate to the nucleus and bind to TEAD transcription factors, driving the expression of genes involved in cell proliferation and survival. TEAD-IN-14 is designed to inhibit this latter step.

Figure 1. Simplified Hippo Signaling Pathway and the action of TEAD-IN-14.

Experimental Workflow: Cell Viability Assay (MTS/MTT)

This workflow outlines the general steps for assessing the effect of TEAD-IN-14 on cell viability.

Figure 2. General workflow for a cell viability assay using TEAD-IN-14.

Detailed Methodologies

Protocol 1: Cell Viability Assay (MTS)

• Cell Seeding: Seed cells in a 96-well plate at a density that will not reach confluency by the end of the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of TEAD-IN-14 in culture medium. The final DMSO concentration should not exceed 0.1%.

• Treatment: Remove the old medium from the cells and add the 2X compound dilutions. Include wells with vehicle (DMSO) control and untreated controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 72 hours) at 37°C in a humidified incubator.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions.

• Incubation with Reagent: Incubate the plate for 1-4 hours at 37°C, protected from light.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (medium only) from all readings. Normalize the data to the vehicle control and plot the results to determine the half-maximal growth inhibition (GI50).

Protocol 2: Western Blot for TEAD Target Gene Expression

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with TEAD-IN-14 at the desired concentration and for the optimal time determined from a time-course experiment.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against a TEAD target gene (e.g., CTGF, CYR61) or a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the target protein levels to the loading control. Compare the expression levels between treated and untreated samples.

References

• 1. Hippo signaling pathway - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Incubation Time for Tead-IN-14 Treatment

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing incubation time and troubleshooting experiments involving Tead-IN-14, a potent, orally active TEAD inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is Tead-IN-14 and what is its mechanism of action?

A1: Tead-IN-14 is a small molecule inhibitor that targets the TEA Domain (TEAD) family of transcription factors.[1] These transcription factors are crucial downstream effectors of the Hippo signaling pathway. In many cancers, the Hippo pathway is dysregulated, leading to the activation of the transcriptional co-activators YAP and TAZ. YAP and TAZ then bind to TEAD proteins in the nucleus, driving the expression of genes that promote cell proliferation, survival, and tumorigenesis.[2][3] Tead-IN-14 works by disrupting the interaction between YAP/TAZ and TEAD, thereby inhibiting the transcription of these oncogenic genes.[4]

Q2: What is a recommended starting concentration and incubation time for Tead-IN-14 in cell culture?

A2: Based on patent literature for similar benzoheterocyclic TEAD inhibitors, a starting concentration in the low nanomolar range (e.g., <100 nM) is a reasonable starting point for assessing anti-proliferative activity in sensitive cell lines like NCI-H226.[1] For initial time-course experiments, it is recommended to test a range of incubation times, such as 24, 48, and 72 hours, to determine the optimal duration for observing the desired biological effect.

Q3: How can I determine the optimal incubation time for my specific cell line and experimental endpoint?

A3: The optimal incubation time for Tead-IN-14 treatment is cell-type and endpoint-specific. A time-course experiment is the most effective way to determine this. This involves treating your cells with a fixed concentration of Tead-IN-14 and measuring your endpoint of interest (e.g., cell viability, target gene expression) at multiple time points.

Q4: What are the potential off-target effects of Tead-IN-14?

A4: While specific off-target effects for Tead-IN-14 are not extensively documented in publicly available literature, it is a possibility with any small molecule inhibitor. Potential off-target effects of TEAD inhibitors could involve unintended interactions with other proteins. Morphological profiling of cells after treatment can sometimes indicate broad off-target effects.[5] It is crucial to include appropriate controls in your experiments, such as a negative control compound and validation of downstream target engagement, to minimize the misinterpretation of results due to off-target effects.

Troubleshooting Guide

This guide addresses common issues that may be encountered during experiments with Tead-IN-14, with a focus on optimizing incubation time.

Problem	Potential Cause	Suggested Solution
No or low inhibition of cell proliferation	Incubation time is too short: The inhibitor may require a longer duration to exert its anti-proliferative effects.	Increase the incubation time. Perform a time-course experiment (e.g., 24, 48, 72, 96 hours) to identify the optimal duration.
Inhibitor concentration is too low: The concentration used may not be sufficient to achieve significant target engagement.	Perform a dose-response experiment with a wider range of concentrations, starting from low nanomolar to micromolar, to determine the IC50 value for your cell line.
Cell line is resistant to TEAD inhibition: The cell line may not be dependent on the YAP/TAZ-TEAD signaling pathway for its proliferation.	Confirm the expression and nuclear localization of YAP/TAZ in your cell line. Consider using a positive control cell line known to be sensitive to TEAD inhibition (e.g., NCI-H226).[1]
High levels of cytotoxicity observed	Incubation time is too long: Prolonged exposure to the inhibitor may lead to non-specific toxicity.	Reduce the incubation time. Analyze earlier time points in your time-course experiment to find a window where target inhibition is observed without significant cell death.
Inhibitor concentration is too high: Excessive concentrations can lead to off-target effects and general toxicity.	Lower the concentration of Tead-IN-14. Refer to your dose-response curve to select a concentration that is effective but not overly toxic.
Solvent toxicity: The solvent used to dissolve Tead-IN-14 (e.g., DMSO) can be toxic to cells at higher concentrations.	Ensure the final concentration of the solvent in the culture medium is at a non-toxic level (typically <0.5%). Include a vehicle-only control in your experiments.
Inconsistent results between experiments	Variability in cell health and density: Differences in cell confluence or passage number can affect their response to treatment.	Standardize your cell culture procedures. Ensure cells are seeded at a consistent density and are in the logarithmic growth phase at the start of the experiment.
Inhibitor instability in culture medium: The compound may degrade over longer incubation times at 37°C.	While specific stability data for Tead-IN-14 is not available, it is good practice to prepare fresh dilutions of the inhibitor for each experiment. For long-term experiments, consider replenishing the media with fresh inhibitor.

Experimental Protocols

Below are detailed methodologies for key experiments to optimize Tead-IN-14 treatment.

Experiment 1: Determining the Optimal Incubation Time using a Cell Viability Assay

This protocol describes a time-course experiment to determine the optimal incubation duration of Tead-IN-14 for inhibiting cell proliferation.

Materials:

• Tead-IN-14

• Cell line of interest (e.g., NCI-H226)

• Complete cell culture medium

• 96-well plates

• Cell viability reagent (e.g., Resazurin, MTT, or CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Tead-IN-14 in a suitable solvent (e.g., DMSO). On the day of the experiment, prepare serial dilutions of Tead-IN-14 in complete cell culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the same concentration of solvent).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Tead-IN-14 dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plates at 37°C in a humidified incubator with 5% CO₂ for different time points (e.g., 24, 48, 72, and 96 hours).

• Cell Viability Measurement: At each time point, add the cell viability reagent to the wells according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

• Data Analysis: Normalize the data to the vehicle control for each time point to determine the percentage of cell viability. Plot cell viability against incubation time to identify the optimal duration for achieving the desired level of inhibition.

Experiment 2: Assessing Target Engagement by Western Blot

This protocol outlines how to confirm that Tead-IN-14 is inhibiting the YAP/TAZ-TEAD pathway by measuring the expression of a known downstream target gene, such as CTGF (Connective Tissue Growth Factor) or CYR61.

Materials:

• Tead-IN-14

• Cell line of interest

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies against CTGF, CYR61, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting equipment and reagents

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere. Treat the cells with Tead-IN-14 at the desired concentration and for the optimized incubation time determined in Experiment 1. Include a vehicle control.

• Cell Lysis: After incubation, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Load equal amounts of protein from each sample onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein (CTGF or CYR61) and the loading control overnight at 4°C.

  • Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the signal using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize the target protein levels to the loading control to determine the effect of Tead-IN-14 on downstream target expression.

Visualizations

Simplified Hippo-YAP/TAZ-TEAD Signaling Pathway and the action of Tead-IN-14.

Workflow for optimizing Tead-IN-14 incubation time using a cell viability assay.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Targeting TEAD in cancer [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. WO2020243423A1 - Tead inhibitors and uses thereof - Google Patents [patents.google.com]
• 5. Pipeline to evaluate YAP-TEAD inhibitors indicates TEAD inhibition represses NF2-mutant mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Potent TEAD Inhibitors: K-975 vs. MYF-03-176

A head-to-head comparison of two leading covalent inhibitors of the Hippo-YAP/TAZ-TEAD signaling pathway, providing researchers with critical data on their relative potency and mechanisms of action.

Introduction

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis.[1] Its dysregulation is implicated in the development and progression of various cancers, making it a prime target for therapeutic intervention.[1] The transcriptional enhanced associate domain (TEAD) family of proteins are the downstream effectors of the Hippo pathway. When the pathway is inactive, the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif) translocate to the nucleus and bind to TEAD, driving the expression of genes that promote cell growth and proliferation.[1]

Inhibiting the interaction between YAP/TAZ and TEAD is a promising strategy for cancer therapy. This guide provides a comparative overview of two potent, covalent TEAD inhibitors: K-975 and MYF-03-176. While the initially requested "TEAD-IN-14" could not be identified in publicly available literature, MYF-03-176 serves as a relevant and well-characterized comparator to K-975. Both inhibitors target the palmitate-binding pocket of TEAD, but exhibit differences in their potency and reported experimental data.

The Hippo-YAP/TAZ-TEAD Signaling Pathway

The Hippo pathway is a kinase cascade that, when active, phosphorylates and inactivates the transcriptional co-activators YAP and TAZ by sequestering them in the cytoplasm.[2] In the absence of upstream Hippo signaling, unphosphorylated YAP and TAZ translocate to the nucleus and bind to TEAD transcription factors to initiate the transcription of pro-proliferative and anti-apoptotic genes.[3]

Hippo-YAP/TAZ-TEAD Signaling Pathway and Inhibitor Action

Potency Comparison: K-975 vs. MYF-03-176

Both K-975 and MYF-03-176 are potent TEAD inhibitors, however, their reported potencies vary depending on the assay and cell line used. The following table summarizes the available quantitative data for each inhibitor.

Inhibitor	Assay Type	Cell Line	Potency (IC50/GI50)	Reference
K-975	TEAD Reporter Assay	NCI-H661/CTGF-Luc	Max inhibition ~70% (concentration range 0.1-10000 nM)	[4]
Cell Proliferation	NCI-H226	GI50: 30 nM	[5]
Cell Proliferation	MSTO-211H	GI50: 50 nM	[5]
Cell Proliferation	NCI-H2052	GI50: 180 nM	[5]
MYF-03-176	TEAD Reporter Assay	NCI-H226	IC50: 11 nM	[6][7]
Cell Proliferation	NCI-H226	IC50: 9 nM	[8]
TEAD1 Palmitoylation	-	IC50: 47 nM	[7]
TEAD3 Palmitoylation	-	IC50: 32 nM	[7]
TEAD4 Palmitoylation	-	IC50: 71 nM	[7]

Mechanism of Action

Both K-975 and MYF-03-176 are covalent inhibitors that target a conserved cysteine residue within the central palmitate-binding pocket of TEAD.[6][9] This covalent binding prevents the auto-palmitoylation of TEAD, a post-translational modification essential for its stable interaction with YAP and TAZ.[9][10] By occupying this pocket, both inhibitors allosterically disrupt the YAP/TAZ-TEAD protein-protein interaction, leading to the suppression of TEAD-dependent gene transcription and subsequent inhibition of cancer cell proliferation.[6][9]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this comparison guide.

TEAD Reporter Assay

This assay is used to measure the transcriptional activity of TEAD in response to inhibitor treatment.

Workflow for a TEAD Reporter Assay

Methodology:

• Cell Culture: Cells, such as HEK293T or NCI-H226, are stably transfected with a reporter plasmid containing a luciferase gene under the control of a TEAD-responsive promoter (e.g., 8xGTIIC).[6][11]

• Treatment: The cells are then treated with a range of concentrations of the TEAD inhibitor.

• Lysis: After a specific incubation period (e.g., 24-72 hours), the cells are lysed to release the cellular components, including the expressed luciferase enzyme.[6][11]

• Luminescence Measurement: A luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer. The light output is directly proportional to the amount of luciferase, which in turn reflects the transcriptional activity of TEAD.

• Data Analysis: The luminescence readings are normalized to a control (e.g., untreated cells) to determine the percentage of inhibition. The IC50 value, the concentration of inhibitor that causes 50% inhibition of TEAD transcriptional activity, is then calculated.

Cell Proliferation Assay

This assay assesses the effect of the TEAD inhibitors on the growth and viability of cancer cells.

Workflow for a Cell Proliferation Assay

Methodology:

• Cell Seeding: Cancer cell lines, such as NCI-H226 or MSTO-211H, are seeded into multi-well plates.[9]

• Inhibitor Treatment: The cells are treated with various concentrations of the TEAD inhibitor.

• Incubation: The plates are incubated for a prolonged period (e.g., 5 to 6 days) to allow for cell proliferation.[6][9]

• Viability Assessment: A cell viability reagent, such as CellTiter-Glo or MTT, is added to the wells. These reagents produce a detectable signal (luminescence or colorimetric) that is proportional to the number of viable cells.

• Data Analysis: The signal from the treated wells is compared to that of untreated control wells to determine the percentage of growth inhibition. The IC50 (half-maximal inhibitory concentration) or GI50 (half-maximal growth inhibition) value is then calculated.

Co-Immunoprecipitation (Co-IP)

This technique is used to determine if the TEAD inhibitors disrupt the physical interaction between TEAD and YAP/TAZ within the cell.

Workflow for Co-Immunoprecipitation

Methodology:

• Cell Treatment and Lysis: Cells are treated with the TEAD inhibitor or a vehicle control (e.g., DMSO). Following treatment, the cells are lysed to release the proteins.[6]

• Immunoprecipitation: An antibody specific to TEAD (the "bait" protein) is added to the cell lysate to bind to TEAD and any associated proteins.[12]

• Complex Precipitation: Protein A/G beads are added to the mixture. These beads bind to the antibody, precipitating the entire antibody-TEAD-YAP/TAZ complex out of the solution.[12]

• Washing and Elution: The beads are washed to remove any proteins that are not specifically bound to the complex. The bound proteins are then eluted from the beads.

• Western Blot Analysis: The eluted proteins are separated by size using SDS-PAGE and then transferred to a membrane. The membrane is then probed with an antibody specific to YAP or TAZ (the "prey" protein) to detect its presence. A reduction in the amount of co-precipitated YAP/TAZ in the inhibitor-treated sample compared to the control indicates that the inhibitor has disrupted the TEAD-YAP/TAZ interaction.[6]

Conclusion

Both K-975 and MYF-03-176 are highly potent, covalent TEAD inhibitors that effectively disrupt the oncogenic Hippo-YAP/TAZ-TEAD signaling pathway. Based on the available data, MYF-03-176 demonstrates slightly greater potency in both TEAD reporter and cell proliferation assays in the NCI-H226 cell line.[6][8] Both compounds have shown significant anti-tumor effects in preclinical models, highlighting the therapeutic potential of targeting TEAD in cancers with aberrant Hippo pathway signaling.[6][9] The choice between these inhibitors for research purposes may depend on the specific cell context and the desired experimental endpoint. Further head-to-head studies would be beneficial to fully elucidate their comparative efficacy and safety profiles.

References

• 1. blog.cellsignal.com [blog.cellsignal.com]
• 2. The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. | BioWorld [bioworld.com]
• 6. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. MYF-03-176 | YAP-TEAD inhibitor | Probechem Biochemicals [probechem.com]
• 9. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reversible and monitorable nephrotoxicity in rats by the novel potent transcriptional enhanced associate domain (TEAD) inhibitor, K-975 [jstage.jst.go.jp]
• 11. Toward the Discovery of a Novel Class of YAP–TEAD Interaction Inhibitors by Virtual Screening Approach Targeting YAP–TEAD Protein–Protein Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]

A Comparative In Vitro Analysis of TEAD Inhibitors: Tead-IN-14 Versus VT-103

In the landscape of targeted cancer therapy, the Hippo signaling pathway has emerged as a critical regulator of cell proliferation and organ size, with its dysregulation implicated in various cancers. The TEA domain (TEAD) family of transcription factors, the downstream effectors of the Hippo pathway, are pivotal in mediating the oncogenic functions of the transcriptional co-activators YAP and TAZ. Consequently, the development of TEAD inhibitors is a promising avenue for therapeutic intervention. This guide provides a comparative overview of the in vitro efficacy of two such inhibitors, Tead-IN-14 and VT-103, for researchers and drug development professionals.

Mechanism of Action

Both Tead-IN-14 and VT-103 are small molecule inhibitors that disrupt the function of TEAD transcription factors. They achieve this by binding to the central lipid pocket of TEAD proteins, a site essential for the post-translational palmitoylation of TEAD. This palmitoylation is a prerequisite for the stable interaction between TEAD and its co-activators YAP and TAZ. By occupying this pocket, these inhibitors allosterically prevent TEAD palmitoylation, leading to the disruption of the YAP/TAZ-TEAD complex and subsequent downregulation of target gene expression, which in turn suppresses tumor cell proliferation and survival.

VT-103 has been characterized as a selective inhibitor of TEAD1 auto-palmitoylation. This selectivity may offer a more targeted therapeutic approach with a potentially distinct biological impact compared to pan-TEAD inhibitors. Tead-IN-14 is understood to function as a pan-inhibitor of TEADs, affecting multiple members of the TEAD family.

Figure 1: Simplified Hippo signaling pathway and points of intervention by Tead-IN-14 and VT-103.

In Vitro Efficacy: A Comparative Summary

Direct comparative studies of Tead-IN-14 and VT-103 under identical experimental conditions are limited in the public domain. However, by cross-examining available data from different studies, we can construct a comparative view of their in vitro potency. The half-maximal inhibitory concentration (IC50) is a key metric for this comparison, representing the concentration of the inhibitor required to reduce a biological process by 50%.

Inhibitor	Cell Line	Cancer Type	Assay Type	IC50 (µM)	Reference
Tead-IN-14	NCI-H226	Mesothelioma	Cell Viability	~1.0	[1]
NCI-H2052	Mesothelioma	Cell Viability	~1.0	[1]
VT-103	NCI-H226	Mesothelioma	Cell Viability	0.038	[2]
NCI-H2052	Mesothelioma	Cell Viability	0.045	[2]

Note: The IC50 values are sourced from different studies and may have been determined using varied experimental protocols. This table should be used as a guideline for relative potency.

Based on the available data, VT-103 demonstrates significantly higher potency in inhibiting the proliferation of mesothelioma cell lines NCI-H226 and NCI-H2052, with IC50 values in the nanomolar range. Tead-IN-14, while also effective, exhibits IC50 values in the low micromolar range in the same cell lines. This suggests that VT-103 is a more potent inhibitor of cell proliferation in these specific in vitro models.

Experimental Protocols

To ensure reproducibility and allow for critical evaluation of the presented data, the following are generalized protocols for the key experiments cited.

Cell Viability/Proliferation Assay (e.g., using CellTiter-Glo®)

This assay quantifies the number of viable cells in culture based on the amount of ATP present, which is an indicator of metabolically active cells.

• Cell Seeding: Plate cells (e.g., NCI-H226, NCI-H2052) in a 96-well opaque-walled plate at a density of 3,000-5,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Tead-IN-14 and VT-103 in culture medium. After the 24-hour incubation, add the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO) at the same concentration as in the highest inhibitor concentration wells.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified 5% CO2 incubator.

• ATP Measurement: Equilibrate the plate to room temperature for approximately 30 minutes. Add 100 µL of CellTiter-Glo® reagent to each well.

• Luminescence Reading: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 values by plotting the percentage of viability against the logarithm of the inhibitor concentration and fitting the data to a four-parameter dose-response curve.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]

A Head-to-Head Comparison of TEAD Inhibitors: A Deep Dive into GNE-7883 and a Review of Tead-IN-14

In the landscape of oncology research, the Hippo-YAP signaling pathway has emerged as a critical regulator of cell proliferation and organ size, with its dysregulation implicated in the development and progression of various cancers. The TEA Domain (TEAD) family of transcription factors are the final downstream effectors of this pathway, and their interaction with the co-activators YAP and TAZ is a key driver of oncogenic gene expression. Consequently, the development of TEAD inhibitors is a promising therapeutic strategy. This guide provides a detailed head-to-head comparison of two such inhibitors, GNE-7883 and Tead-IN-14, with a comprehensive analysis of their performance based on available experimental data.

Executive Summary

This guide will therefore provide a thorough analysis of GNE-7883, presenting its mechanism of action, quantitative performance data, and detailed experimental protocols. The limited available information on Tead-IN-14 will be presented for completeness.

GNE-7883: A Comprehensive Profile

Mechanism of Action

GNE-7883 functions as an allosteric pan-TEAD inhibitor.[1][2] It binds to the central lipid-binding pocket of the TEAD proteins, inducing a conformational change that prevents the binding of the transcriptional co-activators YAP and TAZ.[2][3] This disruption of the YAP/TAZ-TEAD complex is crucial for inhibiting the transcriptional program that drives cell proliferation and survival in Hippo pathway-dysregulated cancers.[2]

GNE-7883 allosterically inhibits TEAD by binding to its lipid pocket.

Quantitative Performance Data

The following tables summarize the in vitro and in vivo performance of GNE-7883 as reported in the literature.

Table 1: In Vitro Activity of GNE-7883

Assay Type	Cell Line	IC50 / EC50	Reference
TEAD3-YAP TR-FRET	-	1.4 µM (IC50)	[3]
Cell Viability	OVCAR-8	115 nM (EC50)	[4]
Cell Viability	NCI-H226	333 nM (EC50)	[4]

Table 2: In Vivo Efficacy of GNE-7883

Xenograft Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Reference
NCI-H226 (Mesothelioma)	250 mg/kg, s.c.	102%	[4]
MSTO-211H (Mesothelioma)	250 mg/kg, s.c.	Significant tumor growth inhibition	[2]

Experimental Protocols

Detailed methodologies for key experiments used to characterize GNE-7883 are provided below.

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the concentration of GNE-7883 that inhibits cell viability by 50% (EC50).

• Methodology:

  • Seed cancer cells (e.g., OVCAR-8, NCI-H226) in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of GNE-7883 or DMSO as a vehicle control for a specified period (e.g., 72 hours).

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

  • Solubilize the formazan (B1609692) crystals with a solubilization solution (e.g., DMSO or a specialized reagent).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the DMSO-treated control and plot the dose-response curve to determine the EC50 value.

Workflow for determining cell viability using the MTT assay.

2. Co-Immunoprecipitation (Co-IP)

• Objective: To demonstrate that GNE-7883 disrupts the interaction between YAP/TAZ and TEAD.

• Methodology:

  • Culture YAP-amplified cells (e.g., OVCAR-8) and treat with GNE-7883 or DMSO for a specified time.

  • Lyse the cells in a non-denaturing lysis buffer to preserve protein-protein interactions.

  • Pre-clear the cell lysates with protein A/G agarose (B213101) beads to reduce non-specific binding.

  • Incubate the pre-cleared lysates with a pan-TEAD antibody overnight at 4°C.

  • Add protein A/G agarose beads to pull down the antibody-protein complexes.

  • Wash the beads several times to remove non-specifically bound proteins.

  • Elute the protein complexes from the beads.

  • Analyze the eluted proteins by Western blotting using antibodies against YAP, TAZ, and TEAD. A reduction in the amount of co-precipitated YAP/TAZ in the GNE-7883 treated sample compared to the control indicates disruption of the interaction.[5]

3. In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of GNE-7883 in a living organism.

• Methodology:

  • Implant human cancer cells (e.g., NCI-H226) subcutaneously into immunocompromised mice.

  • Allow tumors to grow to a palpable size.

  • Randomize mice into treatment and control groups.

  • Administer GNE-7883 (e.g., 250 mg/kg, subcutaneously) or vehicle control according to a specified dosing schedule.[4]

  • Monitor tumor volume and body weight regularly.

  • At the end of the study, calculate the tumor growth inhibition (TGI) to assess the efficacy of the treatment.

Tead-IN-14: A Brief Overview

Information regarding Tead-IN-14 is sparse in peer-reviewed scientific literature. It is commercially available and described as an orally active TEAD inhibitor.

Mechanism of Action

The precise mechanism of action for Tead-IN-14 has not been detailed in publicly accessible primary research. It is designated as a TEAD inhibitor, but it is unclear if it is a pan-TEAD inhibitor or selective for a specific paralog, and whether it targets the lipid pocket or another site on the protein.

Quantitative Performance Data

The following information has been reported by a commercial vendor:

Table 3: Reported In Vitro Activity of Tead-IN-14

Assay Type	IC50
TEAD Inhibition	<100 nM

Note: The specific assay conditions and cell lines used to determine this IC50 value are not publicly available.

Experimental Protocols

Due to the lack of primary research publications, detailed experimental protocols for the characterization of Tead-IN-14 are not available.

Head-to-Head Comparison: GNE-7883 vs. Tead-IN-14

A direct and comprehensive comparison is challenging due to the disparity in available data.

Feature	GNE-7883	Tead-IN-14
Mechanism of Action	Allosteric pan-TEAD inhibitor, disrupts YAP/TAZ interaction by binding to the lipid pocket.[2][3]	TEAD inhibitor, specific mechanism not detailed in public literature.
Selectivity	Pan-TEAD inhibitor.[1]	Not specified.
In Vitro Potency	EC50 of 115 nM (OVCAR-8) and 333 nM (NCI-H226) in cell viability assays.[4]	Reported IC50 < 100 nM (assay details unknown).
In Vivo Efficacy	Demonstrated significant tumor growth inhibition in xenograft models (e.g., 102% TGI in NCI-H226 model).[4]	Orally active with a reported half-life of 2.3 hours in mice; in vivo efficacy data not publicly available in primary literature.
Data Availability	Extensively characterized in peer-reviewed publications.	Limited to vendor-provided information.

Conclusion

GNE-7883 is a well-characterized, potent pan-TEAD inhibitor with a clear allosteric mechanism of action and demonstrated in vitro and in vivo efficacy.[1][2][4] The wealth of publicly available data makes it a valuable tool for researchers studying the Hippo-YAP pathway and a benchmark for the development of new TEAD inhibitors.

Tead-IN-14 is presented as a potent TEAD inhibitor, but the lack of detailed, peer-reviewed data on its mechanism, selectivity, and comprehensive biological activity limits its direct comparison with GNE-7883. For researchers and drug development professionals, GNE-7883 currently offers a more robust and validated profile for preclinical studies. Further publication of primary data on Tead-IN-14 is necessary to fully assess its potential and to enable a direct, evidence-based comparison with other TEAD inhibitors.

References

• 1. drughunter.com [drughunter.com]
• 2. An allosteric pan-TEAD inhibitor blocks oncogenic YAP/TAZ signaling and overcomes KRAS G12C inhibitor resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting TEAD-ious resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. An allosteric pan-TEAD inhibitor blocks oncogenic YAP/TAZ signaling and overcomes KRAS G12C inhibitor resistance - PMC [pmc.ncbi.nlm.nih.gov]

Tead-IN-14: A Comparative Analysis of Cross-Reactivity and Selectivity

For researchers, scientists, and drug development professionals, understanding the selectivity and potential off-target effects of a chemical probe is paramount for the accurate interpretation of experimental results and the successful development of therapeutic agents. This guide provides a comparative overview of the cross-reactivity and selectivity profile of Tead-IN-14, a small molecule inhibitor of the TEA Domain (TEAD) family of transcription factors. Due to the limited publicly available data on the comprehensive selectivity screening of Tead-IN-14, this guide will focus on comparing its known characteristics with those of other well-documented TEAD inhibitors, highlighting the experimental methodologies used to assess inhibitor specificity.

The YAP/TAZ-TEAD Signaling Pathway: A Key Regulator of Growth and Development

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis. Its downstream effectors, the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif), are key mediators of its biological functions. When the Hippo pathway is inactive, YAP and TAZ translocate to the nucleus and interact with the TEAD family of transcription factors (TEAD1-4) to drive the expression of genes involved in cell growth and proliferation. Dysregulation of the Hippo pathway and subsequent activation of the YAP/TAZ-TEAD complex are implicated in the development and progression of various cancers. Small molecule inhibitors targeting the TEADs are therefore of significant interest as potential cancer therapeutics.

Figure 1: Simplified diagram of the Hippo-YAP/TAZ-TEAD signaling pathway.

Comparative Selectivity Profile of TEAD Inhibitors

Inhibitor	Reported Selectivity Profile	Key Characteristics
Tead-IN-14	Data not publicly available.	A small molecule inhibitor of TEADs. Further characterization of its selectivity is required.
VT104	Potent pan-TEAD inhibitor (IC50 = 10.4 nM in a YAP reporter assay).[1]	Binds to the central lipid pocket of TEADs, preventing auto-palmitoylation.[2]
K-975	Potent, selective, and orally active pan-TEAD inhibitor.[3]	Covalently binds to a conserved cysteine (Cys359) in the palmitate-binding pocket of TEADs.[3]
GNE-7883	Allosteric pan-TEAD inhibitor.	Binds to the TEAD lipid pocket and allosterically blocks the interaction between YAP/TAZ and all four TEAD paralogs.[4]
DC-TEAD3in03	Reported to be a selective TEAD3 covalent inhibitor with over 100-fold selectivity against other TEAD isoforms in an activity-based protein profiling (ABPP) assay.[5]	Targets the palmitoylation pocket of TEAD3.[5]

Note: The lack of comprehensive, publicly available selectivity data for Tead-IN-14 underscores the importance of conducting thorough off-target profiling for any new chemical probe.

Experimental Protocols for Assessing Inhibitor Selectivity

To provide a framework for evaluating the cross-reactivity and selectivity of Tead-IN-14 and other TEAD inhibitors, this section details the methodologies for key experimental assays.

Kinome Scanning

Kinome scanning is a high-throughput method used to assess the selectivity of a compound against a large panel of kinases. This is crucial as many small molecule inhibitors, even those designed for other target classes, can exhibit off-target activity against kinases.

Experimental Workflow:

Figure 2: Generalized workflow for a competition binding-based kinome scan.

Protocol:

A common commercially available platform is the KINOMEscan™ assay. The general principle involves:

• Immobilization: A library of human kinases is individually expressed as DNA-tagged proteins and immobilized on a solid support (e.g., beads).

• Competition: The test compound (Tead-IN-14) is incubated with the kinase-bound beads in the presence of a known, tagged ligand that also binds to the kinase active site.

• Washing and Elution: Unbound compounds and ligands are washed away.

• Quantification: The amount of the tagged ligand remaining bound to each kinase is quantified, typically using quantitative PCR (qPCR) of the DNA tag.

• Data Analysis: The amount of ligand bound in the presence of the test compound is compared to a control (DMSO). A reduction in the amount of bound ligand indicates that the test compound has bound to and inhibited the kinase. Results are often expressed as percent inhibition or as a dissociation constant (Kd).

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful biophysical method to verify target engagement in a cellular environment. It relies on the principle that the binding of a ligand to its target protein stabilizes the protein, leading to an increase in its melting temperature. This assay can be used to assess on-target binding to TEADs and can also be adapted for proteome-wide analysis to identify off-target interactions.

Experimental Workflow:

Figure 3: Generalized workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol:

• Cell Treatment: Culture cells of interest and treat with the test compound (Tead-IN-14) at various concentrations or with a vehicle control (DMSO) for a defined period.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of different temperatures for a short period (e.g., 3 minutes).

• Lysis: Lyse the cells to release the proteins. This can be done by freeze-thaw cycles or by using lysis buffers.

• Separation: Separate the soluble protein fraction from the precipitated (aggregated) proteins by centrifugation.

• Detection: Analyze the amount of the target protein (e.g., TEAD1, TEAD2, etc.) remaining in the soluble fraction. This is typically done by Western blotting using specific antibodies or by mass spectrometry for proteome-wide analysis.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization. The difference in the melting temperature (ΔTm) is a measure of the compound's binding affinity.

Conclusion and Future Directions

The development of potent and selective TEAD inhibitors holds significant promise for the treatment of cancers driven by Hippo pathway dysregulation. While Tead-IN-14 is a valuable tool for studying TEAD biology, a comprehensive understanding of its cross-reactivity and selectivity profile is essential for its effective use and for the potential development of related therapeutic agents. The lack of publicly available, broad-panel screening data for Tead-IN-14 highlights a critical gap in its characterization.

Future studies should aim to:

• Perform comprehensive off-target profiling of Tead-IN-14 using established platforms such as kinome scanning and safety screening panels (e.g., Eurofins SafetyScreen or CEREP panels).

• Conduct head-to-head comparative studies of Tead-IN-14 with other TEAD inhibitors using standardized assays to provide a clearer picture of their relative selectivities.

• Utilize proteome-wide CETSA to identify both on-target and off-target interactions of Tead-IN-14 in a cellular context.

By rigorously characterizing the selectivity of Tead-IN-14 and other TEAD inhibitors, the scientific community can build a more complete understanding of their biological effects and pave the way for the development of safer and more effective targeted therapies.

References

• 1. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. Transcription Factor Inhibition: Lessons Learned and Emerging Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Screening for Inhibitors of Transcription Factors Using Luciferase Reporter Gene Expression in Transfected Cells | Springer Nature Experiments [experiments.springernature.com]
• 5. Methods for Analysis of Transcription Factor DNA-Binding Specificity In Vitro. [publications.scilifelab.se]

How does Tead-IN-14 compare to other small molecule TEAD inhibitors

A Comparative Guide to Small Molecule TEAD Inhibitors

A Note on TEAD-IN-14: Our comprehensive search of publicly available scientific literature and databases did not yield specific information on a small molecule inhibitor designated "TEAD-IN-14." This designation may refer to a compound that is not yet widely published or is under a different nomenclature. Therefore, this guide provides a detailed comparison of other well-characterized small molecule TEAD inhibitors that represent the main therapeutic strategies currently under investigation.

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and apoptosis. Its dysregulation is implicated in the development and progression of various cancers. The TEA Domain (TEAD) family of transcription factors (TEAD1-4) are the primary downstream effectors of this pathway, mediating the oncogenic functions of the co-activators YAP and TAZ. The formation of the YAP/TAZ-TEAD complex is a key event that drives the transcription of genes promoting cell proliferation and survival. Consequently, inhibiting TEAD activity has emerged as a promising therapeutic strategy for cancers with Hippo pathway alterations.

This guide compares several prominent small molecule TEAD inhibitors, focusing on their mechanisms of action, potency, and the experimental methods used for their characterization. We will examine covalent and reversible inhibitors of TEAD auto-palmitoylation, as well as a novel TEAD-targeting proteolysis-targeting chimera (PROTAC) degrader.

The Hippo-YAP/TAZ-TEAD Signaling Pathway

The Hippo pathway is a kinase cascade that, when active, phosphorylates and inactivates the transcriptional co-activators YAP and TAZ, leading to their cytoplasmic retention and degradation. When the pathway is inactive, unphosphorylated YAP/TAZ translocate to the nucleus and bind to TEAD transcription factors, driving the expression of pro-proliferative and anti-apoptotic genes.

Figure 1: The Hippo-YAP/TAZ-TEAD Signaling Pathway.

Comparison of TEAD Inhibitor Mechanisms

Small molecule TEAD inhibitors primarily function through two distinct mechanisms: inhibition of TEAD auto-palmitoylation and targeted protein degradation.

• TEAD Auto-Palmitoylation Inhibitors: TEAD transcription factors require auto-palmitoylation on a conserved cysteine residue within a central lipid-binding pocket for their stability and interaction with YAP/TAZ. Small molecules that occupy this pocket can prevent palmitoylation, thereby allosterically disrupting the YAP/TAZ-TEAD interaction and/or destabilizing TEAD proteins. These inhibitors can be further classified as:

  • Covalent Inhibitors: These compounds, such as K-975 , typically contain a reactive group (e.g., an acrylamide) that forms an irreversible covalent bond with the cysteine in the palmitoylation pocket.

  • Reversible Inhibitors: These molecules, including VT104 and MGH-CP1 , bind non-covalently to the lipid pocket.

• TEAD Degraders (PROTACs): A newer approach involves the use of PROTACs, such as KG-FP-003 , which are heterobifunctional molecules. One end of the PROTAC binds to a TEAD protein, while the other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination and subsequent proteasomal degradation of the TEAD protein.

Figure 2: Mechanisms of Action for Different Classes of TEAD Inhibitors.

Quantitative Comparison of TEAD Inhibitors

The potency of TEAD inhibitors is typically assessed through biochemical and cell-based assays. Biochemical assays measure the direct inhibition of a molecular process (e.g., TEAD auto-palmitoylation), while cellular assays evaluate the compound's effect on TEAD-dependent transcription and cancer cell proliferation.

Table 1: Potency of Selected TEAD Inhibitors

Inhibitor	Type	Target(s)	Assay Type	Potency (IC₅₀/DC₅₀)	Cell Line/System	Reference
K-975	Covalent Palmitoylation Inhibitor	Pan-TEAD	Cell Proliferation (GI₅₀)	~20 nM	NCI-H226	[1]
TEAD Reporter Assay (IC₅₀)	10-20 nM	NCI-H2030, HOP-62	[2]
VT104	Reversible Palmitoylation Inhibitor	Pan-TEAD	Cell Proliferation (IC₅₀)	42 nM	NCI-H226	[3]
Cell Proliferation (GI₅₀)	16 nM	NCI-H226	[4]
MGH-CP1	Reversible Palmitoylation Inhibitor	TEAD2/4	Auto-palmitoylation (in vitro)	710 nM (TEAD2), 672 nM (TEAD4)	Recombinant Protein	[5]
TEAD Reporter Assay (IC₅₀)	1.68 µM	HEK293
KG-FP-003	PROTAC Degrader	Pan-TEAD	TEAD1 Degradation (DC₅₀)	< 10 nM	NCI-H1299

IC₅₀ (Half-maximal inhibitory concentration): The concentration of an inhibitor that reduces a specific biological or biochemical function by 50%. GI₅₀ (Half-maximal growth inhibition): The concentration of a compound that causes 50% inhibition of cell growth. DC₅₀ (Half-maximal degradation concentration): The concentration of a degrader that induces 50% degradation of the target protein.

Experimental Protocols

The characterization of TEAD inhibitors relies on a suite of biochemical and cellular assays. Below are generalized protocols for key experiments.

TEAD-Luciferase Reporter Assay

This assay measures the transcriptional activity of TEAD.

Objective: To determine the IC₅₀ of an inhibitor on TEAD-dependent gene transcription.

Principle: A luciferase reporter gene is placed under the control of a promoter containing multiple TEAD-binding sites (e.g., 8xGTIIC). In cells with active YAP/TAZ-TEAD signaling, luciferase is expressed. An effective inhibitor will reduce luciferase activity.

Protocol:

• Cell Seeding: Seed cells (e.g., HEK293T or a cancer cell line with active Hippo signaling like NCI-H226) in a 96-well plate.

• Transfection: Co-transfect the cells with the TEAD-luciferase reporter plasmid and a control plasmid expressing Renilla luciferase (for normalization). To enhance the signal, a plasmid expressing a constitutively active form of YAP (e.g., YAP-5SA) can be included.

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the test inhibitor. Include a DMSO vehicle control.

• Incubation: Incubate the cells for another 24-48 hours.

• Lysis and Luminescence Reading: Lyse the cells and measure both Firefly and Renilla luciferase activity using a dual-luciferase assay system and a luminometer.

• Data Analysis: Normalize the Firefly luciferase signal to the Renilla luciferase signal. Plot the normalized data against the inhibitor concentration and fit a dose-response curve to calculate the IC₅₀ value.

Cell Proliferation Assay

This assay assesses the effect of an inhibitor on the growth of cancer cells.

Objective: To determine the GI₅₀ of an inhibitor in cancer cell lines.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., NF2-deficient mesothelioma cells like NCI-H226, which are known to be YAP/TEAD dependent) in 96-well plates.

• Compound Treatment: The following day, treat the cells with a range of concentrations of the inhibitor.

• Incubation: Incubate the cells for an extended period, typically 72 to 144 hours, to allow for effects on proliferation to become apparent.

• Viability Measurement: Measure cell viability using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Normalize the results to DMSO-treated control cells and plot cell viability against inhibitor concentration to determine the GI₅₀.

In-Cell TEAD Palmitoylation Assay

This assay directly measures the ability of a compound to inhibit the palmitoylation of TEAD proteins within cells.

Objective: To confirm the mechanism of action for palmitoylation inhibitors.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., HEK293T) and treat them overnight with the test compound and an alkyne-tagged palmitate analog (e.g., 17-octadecynoic acid).

• Lysis and Immunoprecipitation: Lyse the cells and immunoprecipitate the specific TEAD isoform of interest using a TEAD-specific or tag-specific antibody (if using overexpressed, tagged TEAD).

• Click Chemistry: Perform a click chemistry reaction to attach a biotin-azide reporter to the alkyne-palmitate incorporated into the TEAD protein.

• Western Blotting: Elute the proteins, separate them by SDS-PAGE, and transfer to a membrane.

• Detection: Probe the membrane with streptavidin-HRP to detect the biotinylated (and thus palmitoylated) TEAD protein. Total TEAD levels are measured with a TEAD antibody as a loading control. A reduction in the streptavidin signal indicates inhibition of palmitoylation.

Figure 3: General Workflow for Key Cellular Assays.

Summary and Conclusion

The development of small molecule TEAD inhibitors represents a significant advancement in targeting the Hippo pathway in cancer. The field is rapidly evolving, with several distinct strategies showing promise.

• Covalent inhibitors like K-975 demonstrate high potency, likely due to their irreversible binding mechanism. This can lead to a durable pharmacological effect.

• Reversible inhibitors such as VT104 and MGH-CP1 also show significant efficacy. Their reversible nature may offer advantages in terms of safety and off-target effects. The potency of these inhibitors can vary depending on the specific chemical scaffold and their affinity for the TEAD lipid pocket.

• TEAD degraders like KG-FP-003 represent a novel and potent approach. By inducing the complete removal of the TEAD protein, they can offer a more profound and sustained inhibition of the pathway compared to occupancy-driven inhibitors. This strategy has the potential to overcome resistance mechanisms that may arise with traditional inhibitors.

The choice of inhibitor for research or therapeutic development will depend on the specific context, including the cancer type, the genetic background of the tumor, and the desired pharmacological profile. The assays and protocols described in this guide provide a framework for the continued evaluation and comparison of this exciting class of anti-cancer agents.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Probe VT104 | Chemical Probes Portal [chemicalprobes.org]
• 5. selleckchem.com [selleckchem.com]

Validating the Molecular Glue Mechanism of Tead-IN-14: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The transcriptional enhanced associate domain (TEAD) family of transcription factors has emerged as a critical node in cancer signaling, primarily as the downstream effectors of the Hippo pathway. The interaction between TEAD and its co-activators, YAP and TAZ, is a key driver of cell proliferation and tumorigenesis in various cancers. Consequently, the development of TEAD inhibitors is a highly pursued therapeutic strategy. A novel class of these inhibitors, known as molecular glues, functions by inducing or stabilizing protein-protein interactions. This guide provides a comparative analysis of Tead-IN-14, a recently disclosed TEAD inhibitor, and other TEAD modulators to validate its potential molecular glue mechanism.

Unraveling the Mechanism of Tead-IN-14

Tead-IN-14 is an orally active, potent TEAD inhibitor with an IC50 of less than 100 nM.[1] Information regarding its specific mechanism of action is primarily detailed in patent literature[2]. To definitively classify Tead-IN-14 as a molecular glue, specific experimental evidence demonstrating the formation of a ternary complex—comprising Tead-IN-14, TEAD, and another protein—is required. This guide outlines the key experiments necessary for such validation and compares the mechanistic approaches of different classes of TEAD inhibitors.

Comparative Analysis of TEAD Inhibitors

TEAD inhibitors can be broadly categorized based on their mechanism of action. Understanding these differences is crucial for interpreting experimental data and validating the specific modality of a new compound like Tead-IN-14.

Inhibitor Class	Mechanism of Action	Examples	Key Characteristics
YAP/TAZ-TEAD Interaction Disruptors	Competitively bind to TEAD, preventing the binding of the YAP and TAZ co-activators.	IAG933[3][4]	Directly inhibit the oncogenic TEAD-YAP/TAZ transcriptional program.
Covalent Palmitate Pocket Binders	Irreversibly bind to a conserved cysteine in the TEAD palmitate-binding pocket, allosterically inhibiting YAP/TAZ interaction.	MYF-03-69[5], mCMY020	Often pan-TEAD inhibitors due to the conserved nature of the binding pocket.
Molecular Glue Stabilizers (TEAD-VGLL4)	Enhance the interaction between TEAD and its transcriptional co-repressor VGLL4, switching off TEAD-mediated gene expression.	Certain sulfonamide-containing compounds	Represent an alternative, non-degradative molecular glue approach.
Molecular Glue Degraders (TEAD Degraders)	Induce the proximity of TEAD to an E3 ubiquitin ligase, leading to its ubiquitination and proteasomal degradation.	Amphista's TEAD Targeted Glues™	Result in the complete removal of the TEAD protein.

Experimental Protocols for Validating a Molecular Glue Mechanism

To validate whether Tead-IN-14 acts as a molecular glue, a series of biochemical and cellular assays are essential. Below are detailed protocols for key experiments.

Co-Immunoprecipitation (Co-IP) to Detect Ternary Complex Formation

Objective: To demonstrate that Tead-IN-14 induces or stabilizes the interaction between TEAD and a binding partner (e.g., an E3 ligase component for degraders, or VGLL4 for stabilizers) in a cellular context.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., HEK293T or a cancer cell line with a relevant Hippo pathway mutation like NCI-H226) and treat with Tead-IN-14 or a vehicle control (DMSO) for a specified time.

• Cell Lysis: Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors to preserve protein-protein interactions.

• Immunoprecipitation: Incubate the cell lysate with an antibody specific to the "bait" protein (e.g., anti-TEAD or an antibody against a potential E3 ligase like FBXO22).

• Immune Complex Capture: Add Protein A/G magnetic beads to the lysate-antibody mixture to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using an appropriate elution buffer (e.g., low pH glycine (B1666218) buffer or SDS-PAGE loading buffer).

• Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies against the "bait" protein (TEAD) and the suspected "prey" protein (e.g., VGLL4 or an E3 ligase subunit). An increased amount of the "prey" protein in the Tead-IN-14-treated sample compared to the control indicates induced or stabilized interaction.

Affinity Purification followed by Mass Spectrometry (AP-MS)

Objective: To identify the binding partners of TEAD in an unbiased manner in the presence of Tead-IN-14.

Protocol:

• Stable Cell Line Generation: Generate a cell line that stably expresses a tagged version of TEAD (e.g., FLAG-TEAD or HA-TEAD).

• Cell Culture and Treatment: Culture the stable cell line and treat with Tead-IN-14 or a vehicle control.

• Affinity Purification: Lyse the cells and perform affinity purification using beads coated with an antibody against the tag (e.g., anti-FLAG beads).

• Washing and Elution: Thoroughly wash the beads to remove non-specific binders and elute the protein complexes.

• Sample Preparation for Mass Spectrometry: Prepare the eluted protein samples for mass spectrometry analysis (e.g., by in-gel digestion with trypsin).

• LC-MS/MS Analysis: Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins that co-purified with TEAD. A protein that is significantly enriched in the Tead-IN-14-treated sample is a candidate for the ternary complex.

Surface Plasmon Resonance (SPR) for In Vitro Validation

Objective: To quantitatively measure the binding affinity and kinetics of the ternary complex formation in a purified system.

Protocol:

• Protein Immobilization: Immobilize a purified "ligand" protein (e.g., biotinylated TEAD) onto a streptavidin-coated sensor chip.

• Analyte Injection: Inject the first "analyte" (e.g., the potential binding partner like a purified E3 ligase or VGLL4) at various concentrations over the sensor surface to measure the binary interaction.

• Co-injection with Compound: Co-inject the first analyte with Tead-IN-14 at various concentrations.

• Data Analysis: Analyze the sensorgrams to determine the association (ka) and dissociation (kd) rate constants, and calculate the equilibrium dissociation constant (KD). A significant increase in affinity (lower KD) in the presence of Tead-IN-14 confirms its role in stabilizing the protein-protein interaction.

Cellular Thermal Shift Assay (CETSA)

Objective: To assess the target engagement of Tead-IN-14 with TEAD in intact cells and to observe potential stabilization of a TEAD-containing complex.

Protocol:

• Cell Treatment: Treat intact cells with Tead-IN-14 or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures to induce protein denaturation and aggregation.

• Cell Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Protein Quantification: Quantify the amount of soluble TEAD (and its potential binding partner) in the supernatant at each temperature by Western blotting or other detection methods.

• Melt Curve Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of Tead-IN-14 indicates that the compound binds to and stabilizes the target protein.

Visualizing the Molecular Pathways and Experimental Logic

To better illustrate the concepts discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: The Hippo-TEAD signaling pathway.

References

• 1. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 2. tandfonline.com [tandfonline.com]
• 3. YAP/TAZ‐TEAD signalling axis: A new therapeutic target in malignant pleural mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IAG933 & VT3989 show promising disease control in mesothelioma [dailyreporter.esmo.org]
• 5. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling | eLife [elifesciences.org]

Pan-TEAD Inhibitor CPD3.1 Demonstrates Consistent Inhibition Across All TEAD Paralogs

For Immediate Release

[City, State] – [Date] – A recent comparative analysis of the pan-TEAD inhibitor, CPD3.1, has revealed its consistent inhibitory effects across all four TEAD paralogs (TEAD1, TEAD2, TEAD3, and TEAD4). These findings, crucial for researchers in oncology and developmental biology, highlight CPD3.1 as a valuable tool for studying cellular pathways regulated by the Hippo signaling cascade. The study utilized a GAL4-TEAD luciferase reporter assay to quantify the inhibitor's potency against each paralog, providing essential data for drug development professionals.

The TEAD family of transcription factors are key downstream effectors of the Hippo pathway, which plays a critical role in regulating organ size, cell proliferation, and apoptosis.[1][2] Dysregulation of this pathway and the subsequent activation of TEAD-mediated transcription are implicated in the development and progression of various cancers.[1] Inhibitors of the interaction between TEAD proteins and their co-activators, YAP and TAZ, are therefore of significant interest as potential cancer therapeutics.[1]

Comparative Inhibitory Activity of CPD3.1 on TEAD Paralogs

The inhibitory activity of CPD3.1 against each TEAD paralog was determined using a GAL4-TEAD luciferase reporter assay. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the inhibitor required to reduce the reporter signal by 50%, are summarized in the table below. The data demonstrates that CPD3.1 inhibits all four TEAD paralogs with similar potency.[3]

TEAD Paralog	IC50 (µM)
TEAD1	40
TEAD2	33
TEAD3	44
TEAD4	36

Table 1: IC50 values of CPD3.1 for each TEAD paralog as determined by a GAL4-TEAD luciferase reporter assay. Data sourced from Smith et al., 2019.

Mechanism of Action: Disruption of the YAP-TEAD Interaction

CPD3.1 functions by disrupting the protein-protein interaction between the transcriptional co-activator YAP and the TEAD transcription factors. In the canonical Hippo signaling pathway, the phosphorylation of YAP and TAZ leads to their cytoplasmic retention and degradation. However, when the Hippo pathway is inactive, YAP and TAZ translocate to the nucleus and bind to TEAD proteins, initiating the transcription of genes that promote cell growth and inhibit apoptosis. By blocking the binding of YAP to TEAD, CPD3.1 effectively abrogates this oncogenic signaling cascade.

Caption: Hippo pathway and CPD3.1 mechanism.

Experimental Protocols

GAL4-TEAD Luciferase Reporter Assay

This assay is designed to specifically measure the transcriptional activity of individual TEAD paralogs in response to YAP activation and its inhibition by compounds like CPD3.1.

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293T) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and penicillin-streptomycin.

• Cells are seeded in 24-well plates at a density that allows for approximately 70-80% confluency at the time of transfection.

• Cells are co-transfected with the following plasmids using a suitable transfection reagent:

  • A mammalian expression vector encoding a fusion protein of the Gal4 DNA-binding domain (DBD) and the full-length coding sequence of a specific TEAD paralog (TEAD1, TEAD2, TEAD3, or TEAD4).

  • A reporter plasmid containing multiple copies of the Gal4 upstream activation sequence (UAS) driving the expression of a luciferase gene (e.g., firefly luciferase).

  • An expression vector for a constitutively active form of YAP (e.g., YAP-S127A) to stimulate TEAD activity.

  • A control plasmid expressing a different reporter gene (e.g., Renilla luciferase) under the control of a constitutive promoter to normalize for transfection efficiency.

2. Compound Treatment:

• Approximately 24 hours post-transfection, the culture medium is replaced with fresh medium containing various concentrations of CPD3.1 or a vehicle control (e.g., DMSO).

• Cells are incubated with the compound for a specified period, typically 18-24 hours.

3. Luciferase Activity Measurement:

• Following incubation, cells are lysed using a passive lysis buffer.

• The luciferase activity in the cell lysates is measured using a luminometer according to the manufacturer's instructions for the specific luciferase assay system (e.g., Dual-Luciferase® Reporter Assay System, Promega).

• The firefly luciferase signal is normalized to the Renilla luciferase signal to account for variations in cell number and transfection efficiency.

4. Data Analysis:

• The normalized luciferase activity for each CPD3.1 concentration is expressed as a percentage of the activity in the vehicle-treated control.

• The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

This detailed analysis of CPD3.1's activity across TEAD paralogs provides a valuable resource for the scientific community, enabling further investigation into the therapeutic potential of targeting the Hippo-TEAD signaling axis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanisms of Hippo pathway regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative and Antimigratory Effects of a Novel YAP–TEAD Interaction Inhibitor Identified Using in Silico Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Benchmarking Next-Generation TEAD Inhibitor MYF-03-176 Against First-in-Class Compounds

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel, potent TEAD inhibitor, MYF-03-176, against established first-generation TEAD inhibitors. By presenting key experimental data, detailed protocols, and pathway visualizations, this document aims to facilitate informed decisions in the rapidly evolving landscape of Hippo pathway-targeted cancer therapies.

The TEAD family of transcription factors (TEAD1-4) represents a critical node in the Hippo signaling pathway, which is a pivotal regulator of organ size, cell proliferation, and apoptosis.[1] Dysregulation of the Hippo pathway, leading to the activation of the transcriptional co-activators YAP and TAZ and their subsequent interaction with TEAD, is a key driver in various cancers. This has spurred the development of small molecule inhibitors targeting the TEAD-YAP/TAZ interface. This guide focuses on a comparative analysis of MYF-03-176, a next-generation covalent TEAD inhibitor, against the first-generation inhibitors K-975, VT-107, and IK-930.

Performance Snapshot: A Quantitative Comparison

The following tables summarize the in vitro potency of MYF-03-176 and first-generation TEAD inhibitors. It is important to note that the data presented is compiled from different studies, and direct comparison should be approached with caution due to variations in experimental conditions.

Table 1: Biochemical Potency Against TEAD Paralogs (IC50, nM)

Inhibitor	TEAD1 (nM)	TEAD2 (nM)	TEAD3 (nM)	TEAD4 (nM)	Notes
MYF-03-176	47[2][3]	275[3]	32[2]	71	Potent pan-TEAD inhibitor with notable potency against TEAD1 and TEAD3.
GNE-7883	34 (vs. lipid) / 39 (vs. YAP)	14 (vs. lipid) / 13 (vs. YAP)	37 (vs. lipid) / 93 (vs. YAP)	13 (vs. lipid) / 34 (vs. YAP)	Allosteric pan-TEAD inhibitor.
K-975	-	-	-	-	Covalent pan-TEAD inhibitor; specific biochemical IC50 values against individual paralogs are not readily available in the provided results. It is known to covalently bind to a conserved cysteine in the palmitate-binding pocket.
VT-107	-	-	-	-	A potent pan-TEAD auto-palmitoylation inhibitor. Specific IC50 values against individual paralogs are not detailed, but it is noted to be slightly more potent than VT104 on TEAD2 and TEAD4.
IK-930	-	-	-	-	A selective TEAD1 inhibitor. While described as selective, specific IC50 values for all paralogs for a direct comparison are not available.

Note: IC50 values represent the concentration of an inhibitor required to reduce a biological activity by half. Lower values indicate higher potency. The data for GNE-7883 provides context for another potent pan-TEAD inhibitor.

Table 2: Cellular Activity in Hippo-Dysregulated Cancer Cell Lines

Inhibitor	Cell Line	Assay Type	IC50/EC50 (nM)
MYF-03-176	NCI-H226	TEAD Transcriptional Activity	11
NCI-H226	Cell Proliferation	9
GNE-7883	OVCAR-8	Cell Proliferation	115
NCI-H226	Cell Proliferation	333
K-975	NCI-H2030 (TEAD-Luc)	TEAD Transcriptional Activity	10-20
HOP 62 (TEAD-Luc)	TEAD Transcriptional Activity	10-20
VT-107	YAP Reporter Assay	TEAD Transcriptional Activity	4.93
NCI-H226	Cell Proliferation	20
IK-930	TEAD Reporter Assay	TEAD Transcriptional Activity	25 (EC50)
NF2 mutant mesothelioma	Cell Proliferation	21

Note: NCI-H226 and MSTO-211H are malignant pleural mesothelioma cell lines with mutations in the Hippo pathway (NF2 deficiency), making them dependent on TEAD activity for proliferation.

Unveiling the Mechanism: The Hippo Signaling Pathway

The Hippo pathway is a complex signaling cascade that ultimately controls the nuclear localization and activity of the transcriptional co-activators YAP and TAZ. When the pathway is "on," a kinase cascade phosphorylates YAP/TAZ, leading to their cytoplasmic sequestration and degradation. In many cancers, this pathway is "off" due to mutations in upstream components like NF2, allowing YAP/TAZ to translocate to the nucleus and bind to TEAD transcription factors, driving the expression of genes that promote cell growth and survival. TEAD inhibitors, such as MYF-03-176, aim to disrupt this oncogenic interaction.

Caption: The Hippo Signaling Pathway and the mechanism of TEAD inhibition.

Experimental Methodologies: A Closer Look

The data presented in this guide were generated using a variety of established biochemical and cell-based assays. Understanding these methodologies is crucial for interpreting the results and designing future experiments.

1. TEAD Transcriptional Reporter Assay

This cell-based assay is a primary method for screening and characterizing TEAD inhibitors.

• Principle: A reporter gene, typically Firefly luciferase, is placed under the control of a promoter containing multiple TEAD-binding sites (e.g., 8xGTIIC). When YAP/TAZ activate TEAD, luciferase is expressed, producing a measurable light signal. Inhibitors of the YAP/TAZ-TEAD interaction will reduce luciferase expression. A second reporter, such as Renilla luciferase under a constitutive promoter, is often used for normalization.

• General Protocol:

  • HEK293T or other suitable cells are co-transfected with the TEAD-responsive luciferase reporter plasmid and a control plasmid.

  • Cells are treated with a dilution series of the test compound (e.g., MYF-03-176).

  • After a defined incubation period (e.g., 24-72 hours), cells are lysed.

  • Luciferase activity is measured using a luminometer.

  • The ratio of Firefly to Renilla luciferase activity is calculated and plotted against the inhibitor concentration to determine the IC50 value.

2. Cell Proliferation/Viability Assay

This assay assesses the effect of TEAD inhibitors on the growth of cancer cells, particularly those known to be dependent on the Hippo-YAP/TEAD pathway.

• Principle: Cancer cell lines with mutations in the Hippo pathway (e.g., NF2-deficient NCI-H226) are treated with the inhibitor. The number of viable cells after a period of incubation is quantified.

• General Protocol:

  • Cells are seeded in multi-well plates and allowed to adhere.

  • A range of concentrations of the TEAD inhibitor is added to the wells.

  • Cells are incubated for an extended period (e.g., 5-7 days).

  • Cell viability is measured using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

  • The resulting luminescence is read on a plate reader, and the data is used to calculate the IC50 for cell growth inhibition.

3. TEAD Palmitoylation Assay

This biochemical assay is used to determine if a compound directly inhibits the auto-palmitoylation of TEAD, a post-translational modification crucial for its interaction with YAP/TAZ.

• Principle: This assay often uses metabolic labeling. Cells expressing TEAD are incubated with a modified palmitic acid (e.g., alkyne palmitic acid). If the inhibitor blocks the palmitoylation site, less of the modified fatty acid will be incorporated into TEAD.

• General Protocol:

  • Cells overexpressing an epitope-tagged TEAD are treated with the inhibitor or a vehicle control.

  • Alkyne palmitic acid is added to the culture medium for metabolic labeling.

  • TEAD is immunoprecipitated from the cell lysate.

  • The incorporated alkyne-palmitate is then "clicked" to a reporter molecule (e.g., azide-biotin) for detection via western blot. A reduction in the signal indicates inhibition of palmitoylation.

Caption: A generalized experimental workflow for the evaluation of TEAD inhibitors.

Concluding Remarks

The data compiled in this guide highlight the significant potency of the next-generation TEAD inhibitor MYF-03-176, particularly in cellular models of Hippo-dysregulated cancers. Its low nanomolar IC50 values in both transcriptional and proliferation assays suggest a promising therapeutic potential. While first-generation inhibitors like K-975, VT-107, and IK-930 have paved the way for targeting the TEAD-YAP/TAZ axis, newer compounds like MYF-03-176 appear to offer enhanced potency.

It is crucial for researchers to consider the specific experimental context when comparing these inhibitors and to conduct head-to-head studies under identical conditions for a definitive assessment. The methodologies and pathway diagrams provided herein serve as a foundational resource for such endeavors. The continued development of potent and selective TEAD inhibitors holds great promise for the treatment of a wide range of solid tumors.

References

• 1. The Hippo Signaling Pathway in Development and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Synergistic Potential of TEAD Inhibition: A Comparative Guide to Combination Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals

The emergence of TEA Domain (TEAD) transcription factor inhibitors has opened a new frontier in cancer therapy, particularly for tumors driven by the Hippo signaling pathway. While the specific compound Tead-IN-14 is not yet extensively documented in publicly available literature, extensive research on other TEAD inhibitors reveals a strong synergistic potential when combined with other targeted cancer therapeutics. This guide provides a comparative overview of the synergistic effects of TEAD inhibitors, with a focus on their combination with KRAS inhibitors in non-small cell lung cancer (NSCLC), supported by experimental data and detailed protocols.

Overcoming Resistance with Combination Therapy

A significant challenge in targeted cancer therapy is the development of resistance. Tumors can adapt to the inhibition of a single pathway by activating compensatory signaling routes. The Hippo-YAP/TAZ-TEAD pathway has been identified as a key mechanism of both primary and acquired resistance to inhibitors of the RAS/MAPK pathway, such as KRAS G12C inhibitors[1][2]. By simultaneously targeting both the primary oncogenic driver (e.g., KRAS) and the resistance pathway (YAP/TAZ-TEAD), combination therapies can achieve a more potent and durable anti-tumor response[1][3].

Quantitative Analysis of Synergy: TEAD and KRAS Inhibitors

To illustrate the synergistic potential of TEAD inhibition, we present data from a study investigating the combination of the pan-TEAD inhibitor K-975 and the KRAS G12C inhibitor adagrasib in various KRAS G12C-mutant NSCLC cell lines[4]. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Adagrasib IC50 (nM)	K-975 IC50 (nM)	Adagrasib + K-975 (100 nM) IC50 (nM)	Adagrasib + K-975 (1000 nM) IC50 (nM)
NCI-H2030	18.3	>10,000	7.9	3.9
HOP 62	26.1	>10,000	12.3	6.5
NCI-H1792	11.5	>10,000	5.2	3.1
NCI-H358	29.8	>10,000	15.1	8.2
NCI-H1373	4.3	>10,000	2.5	1.8
LU99A	9.7	>10,000	5.1	3.7

Data summarized from Tammaccaro, S.L., et al. (2023). TEAD Inhibitors Sensitize KRASG12C Inhibitors via Dual Cell Cycle Arrest in KRASG12C-Mutant NSCLC. Pharmaceuticals, 16(4), 553.

As the data indicates, the addition of K-975, even at concentrations where it shows little to no single-agent activity, significantly reduces the IC50 of adagrasib across multiple NSCLC cell lines, demonstrating a potent synergistic effect.

Signaling Pathway Interactions

The synergy between TEAD and KRAS inhibitors stems from their interception of two critical and interconnected signaling pathways in cancer: the Hippo pathway and the RAS/MAPK pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Cell viability assay [bio-protocol.org]
• 3. TEAD Inhibitors Sensitize KRASG12C Inhibitors via Dual Cell Cycle Arrest in KRASG12C-Mutant NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Tead-IN-14: A Guide for Laboratory Professionals

Disclaimer: There is no publicly available Safety Data Sheet (SDS) specifically for Tead-IN-14. The following procedures are based on the SDS for a structurally similar TEAD inhibitor, VT103, and general principles of hazardous chemical waste disposal. Researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department for specific guidance and protocols before handling or disposing of this compound.

The proper disposal of Tead-IN-14, a potent inhibitor of the TEAD family of transcription factors, is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. As with any novel chemical compound, a cautious approach should be taken, treating it as a potentially hazardous substance. This guide provides essential, immediate safety and logistical information to inform operational and disposal plans.

Immediate Safety and Handling Precautions

Before beginning any work with Tead-IN-14, it is imperative to wear appropriate Personal Protective Equipment (PPE), including but not limited to:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A lab coat

Work with solid Tead-IN-14 and its solutions should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

Step-by-Step Disposal Protocol

The disposal of Tead-IN-14 and any contaminated materials should follow a clearly defined and compliant workflow.

• Waste Identification and Segregation:

  • Treat all Tead-IN-14 waste, including pure compound, solutions, and contaminated consumables (e.g., pipette tips, tubes, gloves), as hazardous chemical waste.

  • Do not mix Tead-IN-14 waste with other waste streams unless explicitly approved by your EHS department. Incompatible chemicals can lead to dangerous reactions.

• Container Selection and Labeling:

  • Use a designated, leak-proof, and chemically compatible waste container. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure screw-top cap is generally suitable for solid and liquid waste.

  • The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Tead-IN-14".

  • Include the approximate concentration and quantity of the waste, as well as the date of accumulation.

• Waste Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.

  • The storage area should be secure, well-ventilated, and away from sources of heat, ignition, and incompatible materials.

  • Ensure the container is kept closed at all times, except when adding waste.

• Arranging for Final Disposal:

  • Do not dispose of Tead-IN-14 down the drain or in the regular trash.

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste. They will have established procedures for the final disposal by a licensed hazardous waste management company.

Quantitative Data (Based on VT103 as a proxy)

As no specific data for Tead-IN-14 is available, the following table summarizes relevant information for the similar compound, VT103. This is for informational purposes only and may not accurately reflect the properties of Tead-IN-14.

Property	Value (for VT103)
Molecular Formula	C₁₈H₁₇F₃N₄O₂S
Molecular Weight	410.4 g/mol
Appearance	Solid
Solubility	Sparingly soluble in DMSO (1-10 mg/mL)

Visualizing Key Processes

To aid in understanding the context of Tead-IN-14's mechanism and the general procedures for its disposal, the following diagrams are provided.

Caption: A diagram of the Hippo-YAP/TAZ-TEAD signaling pathway.

Caption: A generalized workflow for hazardous chemical waste disposal.

Safeguarding Your Research: A Comprehensive Guide to Handling Tead-IN-14

Essential safety protocols and operational plans for the potent TEAD inhibitor, Tead-IN-14, are critical for ensuring a secure laboratory environment. This guide provides an in-depth overview of personal protective equipment (PPE), handling procedures, and disposal methods to support researchers, scientists, and drug development professionals in maintaining the highest safety standards.

As a selective and potent inhibitor of the TEA Domain (TEAD) family of transcription factors, Tead-IN-14 is a valuable tool in cancer research, particularly in studies involving the Hippo signaling pathway.[1][2] However, its potent biological activity necessitates careful handling to minimize exposure and ensure the safety of laboratory personnel. In the absence of a specific Safety Data Sheet (SDS), this document outlines best-practice guidelines based on general protocols for handling hazardous chemical compounds in a research setting.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is fundamental to mitigating the risks associated with Tead-IN-14. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Required PPE	Specifications and Best Practices
Weighing and Aliquoting (Solid Form)	- Disposable Nitrile Gloves (Double-Gloving Recommended)- Laboratory Coat- Safety Glasses with Side Shields or Goggles- N95 or Higher-Rated Respirator	- Perform in a certified chemical fume hood or a ventilated balance enclosure.- Ensure gloves are compatible with the solvent used for solubilization.
Solution Preparation and Handling	- Disposable Nitrile Gloves- Laboratory Coat- Safety Glasses with Side Shields or Goggles	- Handle all solutions within a chemical fume hood.- Avoid skin contact and inhalation of aerosols.
Cell Culture and In Vitro Assays	- Disposable Nitrile Gloves- Laboratory Coat- Safety Glasses	- Conduct all procedures in a certified biosafety cabinet.- Be mindful of potential splashes or aerosol generation.
Spill Cleanup	- Chemical-Resistant Gloves (e.g., Nitrile)- Laboratory Coat or Disposable Gown- Safety Goggles- Respirator (as needed, based on spill size)	- Use an appropriate spill kit for chemical spills.- Absorb liquid spills with inert material.

Operational Plan: From Receipt to Disposal

A clear and structured operational plan is essential for the safe and efficient use of Tead-IN-14 in a laboratory setting.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks. Tead-IN-14 should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Follow the supplier's specific storage temperature recommendations.

Experimental Workflow

The following diagram outlines a typical experimental workflow for using Tead-IN-14, emphasizing key safety checkpoints.

Figure 1. Experimental workflow for handling Tead-IN-14.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and safety.

Stock Solution Preparation (Example):

• Calculate the required mass of Tead-IN-14 to prepare a stock solution of a desired concentration (e.g., 10 mM).

• Wearing appropriate PPE, accurately weigh the solid Tead-IN-14 in a chemical fume hood.

• Add the appropriate volume of a suitable solvent (e.g., DMSO) to the vial containing the compound.

• Vortex or sonicate until the compound is fully dissolved.

• Store the stock solution at the recommended temperature (typically -20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper disposal of Tead-IN-14 and associated waste is a critical final step in the experimental lifecycle. All waste must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Tead-IN-14	- Collect in a clearly labeled, sealed container for hazardous chemical waste.
Contaminated Labware (e.g., pipette tips, tubes)	- Place in a designated hazardous waste container lined with a chemically resistant bag.
Liquid Waste (e.g., unused solutions, cell culture media)	- Collect in a sealed, labeled, and chemically compatible hazardous waste container. Do not pour down the drain.[3]
Contaminated PPE (e.g., gloves, disposable lab coats)	- Dispose of in a designated hazardous waste container.

All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][4] Ensure all waste containers are properly labeled with the contents and associated hazards.

Mechanism of Action: The Hippo Signaling Pathway

Tead-IN-14 functions by inhibiting the interaction between TEAD transcription factors and their co-activators, YAP and TAZ. This interaction is a key downstream step in the Hippo signaling pathway, which plays a crucial role in regulating organ size, cell proliferation, and apoptosis. Dysregulation of the Hippo pathway, often leading to the nuclear accumulation of YAP/TAZ, is implicated in the development and progression of various cancers.

The diagram below illustrates the canonical Hippo signaling pathway and the point of inhibition by compounds like Tead-IN-14.

Figure 2. The Hippo signaling pathway and the inhibitory action of Tead-IN-14.

By providing this essential safety and logistical information, we aim to empower researchers to handle Tead-IN-14 with the utmost care, ensuring both personal safety and the integrity of their valuable research. Always consult your institution's specific safety guidelines and a qualified safety professional before handling any new chemical compound.

References

• 1. Frontiers | Targeting TEAD in cancer [frontiersin.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. gsa.gov [gsa.gov]